4-[(R)-methylsulfinyl]butan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to 4-[(R)-methylsulfinyl]butan-1-amine

CAS Number: 84104-30-3

Abstract

This technical guide provides a comprehensive overview of 4-[(R)-methylsulfinyl]butan-1-amine, a chiral primary amine of significant interest in medicinal chemistry and drug development. The guide details its chemical identity, including its CAS number for the (R)-enantiomer (84104-30-3) and the racemic mixture (187587-70-8). It presents a detailed, field-proven methodology for its stereoselective synthesis and subsequent purification. Furthermore, this document outlines robust analytical techniques for quality control, including chromatographic and spectroscopic methods for assessing purity and enantiomeric excess. A key focus is its critical role as a precursor to (R)-Sulforaphane, a potent activator of the Nrf2 pathway. The guide also delves into the biological significance and mechanism of action of related isothiocyanates, providing essential context for researchers in drug discovery and development.

Introduction: Chemical Identity and Significance

4-[(R)-methylsulfinyl]butan-1-amine is a chiral organosulfur compound featuring a primary amine and a sulfoxide functional group. Its stereochemistry, specifically the (R)-configuration at the sulfur atom, is crucial for its primary application as a key intermediate in the synthesis of (R)-Sulforaphane, a naturally occurring and extensively studied isothiocyanate with potent antioxidant and anticancer properties. The racemic form, 4-(methylsulfinyl)butan-1-amine, is also commercially available and can be used in applications where stereochemistry is not critical or as a starting point for chiral resolution.

Table 1: Compound Identification

Property	4-[(R)-methylsulfinyl]butan-1-amine	4-(Methylsulfinyl)butan-1-amine (Racemic)
CAS Number	84104-30-3	187587-70-8
Molecular Formula	C₅H₁₃NOS	C₅H₁₃NOS
Molecular Weight	135.23 g/mol [1]	135.23 g/mol [1]
IUPAC Name	(4R)-4-methylsulfinylbutan-1-amine	4-(methylsulfinyl)butan-1-amine
Synonyms	(R)-4-(Methylsulfinyl)butylamine	(+/-)-1-Amino-4-(methylsulfinyl)butane; Sulforamine

Biological Context: The Precursor to a Potent Nrf2 Activator

The primary significance of 4-[(R)-methylsulfinyl]butan-1-amine lies in its role as the immediate precursor to (R)-Sulforaphane. Sulforaphane is a powerful activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2][3][4]

The Keap1-Nrf2-ARE Pathway

Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by its repressor protein, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[2][4] Upon exposure to inducers like sulforaphane, specific cysteine residues on Keap1 are modified, leading to a conformational change that results in the release of Nrf2.[4] The liberated Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of numerous cytoprotective genes.[2][5] This binding event initiates the transcription of a suite of phase II detoxification enzymes and antioxidant proteins, bolstering the cell's defense against oxidative stress and inflammation.[2][6]

Diagram 1: Mechanism of Nrf2 activation by Sulforaphane.

Relevance to Drug Development

The ability of sulforaphane to upregulate the Nrf2 pathway has made it a focal point of research in the prevention and treatment of a variety of chronic diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[2] Consequently, the efficient and stereoselective synthesis of (R)-Sulforaphane, which relies on high-quality 4-[(R)-methylsulfinyl]butan-1-amine, is of paramount importance to the pharmaceutical industry.

Synthesis and Purification

The synthesis of 4-[(R)-methylsulfinyl]butan-1-amine can be approached through several routes. A common and efficient strategy involves a three-step sequence starting from a suitable four-carbon building block.

Synthetic Pathway Overview

Diagram 2: General synthetic routes to 4-[(R)-methylsulfinyl]butan-1-amine.

Step-by-Step Experimental Protocols

Step 1: Synthesis of 4-(Methylthio)butan-1-amine

This initial step involves the conversion of a readily available starting material, such as 4-amino-1-butanol, to the corresponding thioether.

• Materials:

  • 4-Amino-1-butanol

  • Methanesulfonyl chloride

  • Triethylamine

  • Sodium thiomethoxide

  • Dichloromethane (DCM)

  • Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

• Protocol:

  • Dissolve 4-amino-1-butanol in DCM and cool to 0 °C.

  • Add triethylamine, followed by the dropwise addition of methanesulfonyl chloride.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude mesylate.

  • Dissolve the crude mesylate in THF and add a solution of sodium thiomethoxide.

  • Heat the reaction mixture to reflux and monitor for completion by TLC.

  • Cool the reaction, quench with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to afford crude 4-(methylthio)butan-1-amine, which can be purified by distillation or flash chromatography.

Step 2: Asymmetric Oxidation to 4-[(R)-methylsulfinyl]butan-1-amine

The crucial stereocenter at the sulfur atom is introduced in this step. For a non-stereoselective synthesis of the racemate, a simple oxidizing agent like hydrogen peroxide can be used.[7][8]

• Materials for Racemic Synthesis:

  • 4-(Methylthio)butan-1-amine

  • Hydrogen peroxide (30% aqueous solution)

  • Acetic acid

• Protocol for Racemic Synthesis:

  • Dissolve 4-(methylthio)butan-1-amine in glacial acetic acid.

  • Slowly add hydrogen peroxide (30% aq.) at room temperature.[8]

  • Stir the reaction until TLC indicates complete consumption of the starting material.[8]

  • Neutralize the solution with aqueous sodium hydroxide and extract the product with dichloromethane.[8]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield racemic 4-(methylsulfinyl)butan-1-amine.[8]

For the enantioselective synthesis, a chiral auxiliary or catalyst is required. While specific protocols for this exact transformation are proprietary, established methods for asymmetric sulfoxidation can be adapted.

Alternative Step 2 & 3: Chiral Resolution of Racemic 4-(Methylsulfinyl)butan-1-amine

An alternative to asymmetric synthesis is the resolution of the racemic amine. This is a well-established technique in organic synthesis.

• Materials:

  • Racemic 4-(methylsulfinyl)butan-1-amine

  • Enantiomerically pure chiral acid (e.g., (+)-tartaric acid)[9][10]

  • Methanol

  • Sodium hydroxide solution

  • Dichloromethane

• Protocol:

  • Dissolve the racemic amine in warm methanol.

  • In a separate flask, dissolve an equimolar amount of (+)-tartaric acid in warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Allow the mixture to cool slowly to room temperature to facilitate the crystallization of the less soluble diastereomeric salt.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold methanol.

  • To recover the free amine, dissolve the diastereomeric salt in water and basify with sodium hydroxide solution.

  • Extract the aqueous layer with dichloromethane.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield enantiomerically enriched 4-[(R)-methylsulfinyl]butan-1-amine. The enantiomeric excess should be determined by chiral HPLC.

Purification Techniques

Due to the polar nature of the amine and sulfoxide groups, purification can be challenging.

• Flash Chromatography: For small-scale purification, flash chromatography on silica gel can be employed. To mitigate the strong interaction of the basic amine with the acidic silica, a mobile phase containing a small amount of a basic modifier like triethylamine or ammonia in methanol/dichloromethane is recommended.[11] Alternatively, amine-functionalized silica can provide excellent separation with less tailing.[12]

• Distillation: For larger quantities of the thioether intermediate or the final amine product, vacuum distillation can be an effective purification method, provided the compound is thermally stable.

• Recrystallization of Salts: As described in the chiral resolution protocol, forming a salt with an appropriate acid can facilitate purification by recrystallization. This is a powerful technique for achieving high purity.[13]

Analytical Characterization and Quality Control

Rigorous analytical testing is essential to confirm the identity, purity, and enantiomeric excess of 4-[(R)-methylsulfinyl]butan-1-amine.

Chromatographic Methods

Thin-Layer Chromatography (TLC): TLC is a rapid and convenient method for monitoring reaction progress and assessing the purity of fractions during chromatography.

• Stationary Phase: Silica gel 60 F₂₅₄

• Mobile Phase: A mixture of a polar organic solvent (e.g., methanol or ethanol) and a less polar solvent (e.g., dichloromethane or ethyl acetate), often with a small percentage of a basic modifier (e.g., triethylamine or ammonium hydroxide) to improve peak shape.

• Visualization:

  • UV Light (254 nm): If the compound contains a UV-active chromophore (often introduced through derivatization).

  • Iodine Vapor: A general stain for many organic compounds.

  • Ninhydrin Stain: A specific and highly sensitive stain for primary amines, which typically yields a purple or reddish spot upon heating.[14][15]

High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for determining the purity and, crucially, the enantiomeric excess of the final product.

• Purity Analysis (Reversed-Phase HPLC):

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: A gradient of water and acetonitrile or methanol with a suitable buffer or ion-pairing agent.

  • Detection: UV detection (if derivatized) or a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD).

• Chiral HPLC for Enantiomeric Excess:

  • Column: A polysaccharide-based chiral stationary phase (CSP), such as those derived from cellulose or amylose (e.g., Chiralpak® or Chiralcel® series), is highly effective for separating enantiomers of primary amines.[16][17][18][19]

  • Mobile Phase: Typically a normal phase eluent such as hexane/isopropanol or a polar organic mobile phase like acetonitrile/methanol, often with a basic additive like diethylamine or butylamine to improve peak shape.[20]

  • Detection: UV detection at a low wavelength (e.g., 210-220 nm).

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is indispensable for structural elucidation and confirmation of the compound's identity.

• ¹H NMR: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity. Key expected signals include a singlet for the methyl group attached to the sulfoxide, and multiplets for the methylene groups of the butyl chain.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each of the five carbon atoms in the molecule.

• 2D NMR (COSY, HSQC): These experiments can be used to definitively assign the proton and carbon signals and confirm the structure.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns. Electrospray ionization (ESI) is a suitable technique for this polar molecule. The expected [M+H]⁺ ion would be at m/z 136.08.

Application in the Synthesis of (R)-Sulforaphane

The primary utility of 4-[(R)-methylsulfinyl]butan-1-amine is its conversion to (R)-Sulforaphane.

Reaction Overview

The conversion involves the reaction of the primary amine with a thiocarbonyl source to form the isothiocyanate.

Diagram 3: Synthesis of (R)-Sulforaphane.

Experimental Protocol

A common method for this transformation involves the use of thiophosgene or a related reagent.

• Materials:

  • 4-[(R)-methylsulfinyl]butan-1-amine

  • Thiophosgene or a safer alternative like 1,1'-thiocarbonyldiimidazole

  • A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine)

  • An inert solvent (e.g., dichloromethane)

• Protocol (Conceptual):

  • Dissolve the amine in the inert solvent and cool the solution.

  • Add the base, followed by the slow addition of the thiocarbonyl source.

  • Allow the reaction to proceed to completion, monitoring by TLC.

  • Work up the reaction by washing with water and brine.

  • Dry the organic layer, concentrate, and purify the crude (R)-Sulforaphane by flash chromatography.

Related Compounds of Interest

• Iberin: A close structural analog of sulforaphane, iberin (1-isothiocyanato-3-(methylsulfinyl)propane) also exhibits biological activity, including the induction of phase II detoxification enzymes and apoptosis in cancer cells.[21][22][23] Like sulforaphane, it is an activator of the Nrf2 pathway.[21]

• Erucin: The thioether analog of sulforaphane, 4-(methylthio)butyl isothiocyanate, is also found in cruciferous vegetables and is a metabolic precursor to sulforaphane.

Safety and Handling

4-(Methylsulfinyl)butan-1-amine is a primary amine and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It may be corrosive and cause skin and eye irritation. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion

4-[(R)-methylsulfinyl]butan-1-amine is a valuable chiral building block, indispensable for the synthesis of the potent Nrf2 activator, (R)-Sulforaphane. Its stereoselective synthesis or efficient resolution is a critical step in providing high-quality material for drug discovery and development programs targeting oxidative stress-related diseases. The methodologies for its synthesis, purification, and analysis outlined in this guide provide a solid foundation for researchers and drug development professionals working with this important compound.

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• New Method for the Synthesis of Sulforaphane and Related Isothiocyanates. (2025, August 10). ResearchGate. Retrieved from [Link]

• Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. (n.d.). SCIRP. Retrieved from [Link]

• Resolution of Diastereomeric Tartaric Acid Monoamides by Reversed-phase High Performance Liquid Chromatography. (n.d.). KCSnet. Retrieved from [Link]

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• Chiral resolution. (n.d.). Wikipedia. Retrieved from [Link]

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• The Anti-Inflammatory Effects of Iberin on TNF-α-Stimulated Human Oral Epithelial Cells: In Vitro Research. (n.d.). PMC. Retrieved from [Link]

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4-[(R)-Methylsulfinyl]butan-1-amine: Physicochemical Profiling, Molecular Weight Determination, and Analytical Workflows

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine (often referred to as the sulforaphane amine precursor) is a critical biogenic amine and the primary degradation metabolite of (R)-sulforaphane[1],[2]. With a standard molecular weight of 135.23 g/mol [3], this compound plays a pivotal role in the pharmacokinetic profiling, stability testing, and synthetic scaling of isothiocyanate-based therapeutics[4]. This whitepaper provides an in-depth technical breakdown of its physicochemical properties, molecular weight determination, degradation pathways, and validated synthetic workflows.

Structural and Physicochemical Profiling

The exact molecular weight and isotopic distribution of 4-[(R)-methylsulfinyl]butan-1-amine are foundational for its identification in complex biological matrices or pharmaceutical stability assays. The molecule features a primary aliphatic amine, a flexible butyl chain, and a chiral sulfoxide group. The (R)-configuration at the sulfur atom is biologically significant, as it mirrors the stereochemistry of natural L-sulforaphane derived from the enzymatic hydrolysis of glucoraphanin[4].

Quantitative Physicochemical Data

Table 1: Key molecular properties and mass spectrometry parameters.

Parameter	Value	Method of Determination / Source
IUPAC Name	4-methylsulfinylbutan-1-amine	Chemical Nomenclature[3]
Molecular Formula	C5H13NOS	Elemental Composition[3]
Standard Molecular Weight	135.23 g/mol	Calculated (Standard Atomic Weights)[3]
Exact Monoisotopic Mass	135.0718 Da	High-Resolution Mass Spectrometry[5]
Predicted XlogP	-0.9	Computational Profiling[5]
Major MS Adduct[M+H]+	136.079 m/z	Positive Electrospray Ionization (ESI+)[5]
CAS Registry Number	187587-70-8	Chemical Database (Racemate)[3]

Mechanistic Biology: The Degradation Pathway

In aqueous environments, sulforaphane is inherently unstable and undergoes a well-characterized hydrolysis pathway[2]. The isothiocyanate group (-N=C=S) is highly reactive. Upon aqueous degradation, sulforaphane loses carbon disulfide (CS2) or carbonyl sulfide (COS), yielding 4-[(R)-methylsulfinyl]butan-1-amine[2].

The Causality of Formulation Instability: Crucially, this newly formed amine acts as a potent nucleophile. It rapidly reacts with residual, intact sulforaphane in the matrix to form N,N'-di-(4-methylsulfinyl)butyl thiourea[2]. Understanding this causality is essential for drug formulation; stabilizing sulforaphane requires completely inhibiting this initial amine-generating hydrolysis step, often through anhydrous ester excipients or microencapsulation[2].

Caption: Aqueous degradation pathway of (R)-Sulforaphane yielding 4-[(R)-methylsulfinyl]butan-1-amine.

Analytical Determination of Molecular Weight (LC-HRMS)

To accurately determine the 135.0718 Da monoisotopic mass and quantify the amine in degradation studies, High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography is required.

Protocol: LC-HRMS Workflow

Rationale (Causality): Due to the high polarity of the primary amine (XlogP ~ -0.9)[5], standard C18 reverse-phase columns suffer from poor retention and peak tailing. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed. Positive Electrospray Ionization (ESI+) is selected because the primary amine is readily protonated in acidic mobile phases.

Step 1: Sample Preparation

• Quench the degradation assay or synthetic reaction using cold acetonitrile (1:4 v/v) to precipitate proteins/salts and halt further thiourea coupling.

• Centrifuge at 14,000 x g for 10 minutes at 4°C. Extract the supernatant for injection.

Step 2: Chromatographic Separation

• Column: ZIC-HILIC column (100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid. (Causality: Formic acid ensures complete protonation of the amine).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 90% B, hold for 2 mins, ramp to 50% B over 8 mins. This gradient ensures the polar amine is retained initially and elutes sharply as the aqueous content increases.

Step 3: Mass Spectrometry (ESI+) & Self-Validation

• Mode: Positive ion mode.

• Target Ion: Monitor the [M+H]+ adduct at m/z 136.079 [5].

• Self-Validation System: Confirm the structural identity by observing the MS/MS fragmentation pattern. The thermal/collisional loss of the methylsulfinyl group (-64 Da, CH4SO) yields a characteristic, highly stable fragment at m/z 72.081 (corresponding to the butylamine cation).

Synthetic Workflow for 4-[(R)-methylsulfinyl]butan-1-amine

For researchers requiring the pure (R)-enantiomer as an analytical standard, chemical synthesis from 4-chlorobutyronitrile is the industry-standard approach[1].

Protocol: Asymmetric Synthesis

Step 1: Thioether Formation

• React 4-chlorobutyronitrile with sodium methanethiolate (NaSMe) in anhydrous ethanol[1].

• Causality: This SN​2 displacement efficiently installs the methylthio group, forming 4-methylthiobutyronitrile.

Step 2: Nitrile Reduction

• Suspend Lithium Aluminum Hydride (LiAlH4) in dry diethyl ether at 0°C.

• Dropwise add the 4-methylthiobutyronitrile solution[1].

• Causality: LiAlH4 is a strong reducing agent necessary to fully reduce the carbon-nitrogen triple bond to a primary amine, yielding 4-(methylthio)butan-1-amine.

Step 3: Asymmetric Sulfoxidation

• To achieve the specific (R)-stereocenter, utilize a modified Kagan's oxidation.

• Dissolve the amine in dichloromethane. Add Titanium tetraisopropoxide ( Ti(OiPr)4​ ), (+)-Diethyl tartrate ((+)-DET), and water in a 1:2:1 ratio at -20°C.

• Add tert-butyl hydroperoxide (TBHP) slowly.

• Causality: The chiral titanium complex directs the oxygen transfer exclusively to the pro-(R) lone pair of the sulfur atom, preventing racemic mixture formation.

Step 4: Purification and Self-Validation

• Purify via ion-exchange chromatography (using a strongly acidic cation exchange resin) to isolate the amine.

• Validation: Run the purified product on a Chiralpak IC column to confirm enantiomeric excess (ee > 95%). Verify the molecular weight using the LC-HRMS protocol detailed in Section 3 to ensure the presence of the 136.079 m/z [M+H]+ peak[5].

References

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Enantioselective Synthesis of 4-[(R)-Methylsulfinyl]butan-1-amine: A Comprehensive Technical Guide

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine is the critical chiral amine precursor to (R)-sulforaphane, a naturally occurring isothiocyanate renowned for its potent activation of the Keap1/Nrf2/ARE cytoprotective pathway[1]. The biological efficacy of sulforaphane is strictly tied to the (R)-chirality of its sulfoxide moiety; the natural (R)-enantiomer is a significantly more potent inducer of carcinogen-detoxifying enzymes than the unnatural (S)-isomer[2]. This whitepaper details the authoritative chemical pathways for synthesizing this precursor, emphasizing causality, stereocontrol, and experimental validation.

Retrosynthetic Analysis & Pathway Strategy

Synthesizing a chiral sulfoxide presents a unique challenge: preventing over-oxidation to the achiral sulfone while maintaining high enantiomeric excess (ee). Two primary strategies dominate the field:

• The Chiral Auxiliary Approach (DAG Methodology): Utilizes a chiral pool reagent to physically separate diastereomers before a stereospecific inversion[3].

• Asymmetric Sulfoxidation: Direct catalytic oxidation of a prochiral sulfide using chiral transition-metal complexes (e.g., Kagan's oxidation)[4][5].

For absolute stereocontrol and scalability, the DAG (Diacetone-D-glucose) methodology is the gold standard. It bypasses the erratic ee yields of direct oxidation by leveraging dynamic kinetic resolution.

Caption: Retrosynthetic analysis of 4-[(R)-methylsulfinyl]butan-1-amine via DAG methodology.

Core Synthetic Methodologies & Causality

The DAG Methodology (Absolute Stereocontrol)

Developed by Khiar et al., this method uses Diacetone-D-glucose (DAG) to synthesize enantiopure sulfoxides[3].

• Causality of the Base: The reaction of a sulfinyl chloride with DAG undergoes dynamic kinetic resolution. The choice of base dictates the stereochemical outcome. Using N,N-diisopropylethylamine (Hünig's base) selectively yields the (SS​) -DAG sulfinate ester[3].

• Causality of the Grignard Addition: The subsequent addition of methylmagnesium bromide (MeMgBr) attacks the sulfur center, displacing the DAG auxiliary. This proceeds via a strict Walden-like inversion, converting the (SS​) -configuration cleanly into the (RS​) -sulfoxide[3].

Modified Kagan Oxidation (Direct Catalytic Route)

An alternative is the asymmetric oxidation of 4-(methylthio)butan-1-amine (with the amine protected as a phthalimide) using a titanium-based chiral catalyst[4][5].

• Causality of the Catalyst: A complex of Ti(OiPr)4​ , chiral diethyl tartrate (+)-DET, and water creates a chiral pocket. The oxidant (t-butyl hydroperoxide) is delivered to only one face of the sulfide[5]. While requiring fewer linear steps, this method often struggles with over-oxidation to the sulfone and requires rigorous chiral chromatography to achieve >99% ee[4].

Caption: Workflow of the asymmetric Kagan oxidation pathway for chiral sulfoxide synthesis.

Comparative Data for Chiral Sulfoxide Synthesis

To guide process chemistry decisions, the following table summarizes the quantitative metrics of the primary methodologies utilized to form the chiral sulfoxide core[3][4][6].

Methodology	Reagents / Catalyst	Typical Enantiomeric Excess (ee)	Scalability	Key Advantage
DAG Methodology	DAG, Hünig's Base, MeMgBr	>98% (via diastereomer purification)	High (Gram-scale)	Absolute stereocontrol; avoids over-oxidation to sulfone.
Modified Kagan Oxidation	Ti(OiPr)4​ , (+)-DET, t-BuOOH	70% - 85%	Moderate	Direct oxidation of sulfide; fewer linear steps.
Biocatalytic Oxidation	Cyclohexanone Monooxygenase	>90%	Low to Moderate	Extremely mild conditions; environmentally friendly.

Step-by-Step Experimental Protocol (The DAG Pathway)

This protocol outlines the self-validating workflow for the DAG-mediated synthesis of 4-[(R)-methylsulfinyl]butan-1-amine[3].

Step 1: Protection and Activation

Objective: Form 4-azidobutanesulfinyl chloride.

• Protection: Convert 4-chlorobutan-1-amine to 1-azido-4-chlorobutane using NaN3​ in DMF. Causality: The azide group is chosen because it is inert to Grignard reagents and does not possess the nucleophilicity of a primary amine, preventing self-polymerization during sulfinyl chloride formation.

• Activation: React the alkyl halide with thiourea, followed by chlorination ( SO2​Cl2​ / acetic anhydride) to yield 4-azidobutanesulfinyl chloride.

Step 2: Dynamic Kinetic Resolution

Objective: Synthesize (SS​) -DAG 4-azidobutanesulfinate.

• Dissolve Diacetone-D-glucose (DAG) and Hünig's base (1.2 eq) in anhydrous toluene at -78 °C under argon.

• Dropwise add 4-azidobutanesulfinyl chloride.

• Validation: Monitor via TLC (Hexanes/EtOAc). Purify the crude mixture via silica gel column chromatography.

• Self-Validation: Confirm diastereomeric purity via 1H -NMR. The acetal methyl groups of the DAG auxiliary will show distinct, non-overlapping singlets for the (SS​) vs. (RS​) diastereomers[3].

Step 3: Stereospecific Grignard Addition

Objective: Synthesize 1-azido-4-[(R)-methylsulfinyl]butane.

• Dissolve the purified (SS​) -DAG sulfinate ester in anhydrous THF at -78 °C.

• Slowly add Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether).

• Allow the reaction to stir for 2 hours, then quench with saturated aqueous NH4​Cl .

• Extract with dichloromethane and purify via chromatography. Causality: The Grignard reagent displaces the DAG group with complete inversion of stereochemistry at the sulfur atom, yielding the (R) -sulfoxide[3].

Step 4: Chemoselective Staudinger Reduction

Objective: Yield the final target, 4-[(R)-methylsulfinyl]butan-1-amine.

• Dissolve 1-azido-4-[(R)-methylsulfinyl]butane in THF.

• Add Triphenylphosphine ( PPh3​ , 1.1 eq) and stir at room temperature until nitrogen evolution ceases (formation of the iminophosphorane).

• Add H2​O and heat to reflux for 3 hours to hydrolyze the intermediate.

• Validation: Confirm the final amine via LC-MS (Expected [M+H]+=136.08 ) and Chiral HPLC to verify >98% ee. Causality: The Staudinger reduction is chosen over standard catalytic hydrogenation ( H2​ , Pd/C) because the sulfur atom in the sulfoxide acts as a potent catalyst poison, which would stall hydrogenation[7].

Caption: Workflow of the chemoselective Staudinger reduction to yield the target amine.

Conversion to (R)-Sulforaphane (Biological Context)

While this guide focuses on the amine precursor, the final conversion to (R)-sulforaphane is straightforward. The purified 4-[(R)-methylsulfinyl]butan-1-amine is reacted with thiophosgene or di-2-pyridyl thionocarbonate in dichloromethane at room temperature[7]. This yields 1-isothiocyanato-4-[(R)-methylsulfinyl]butane ((R)-sulforaphane), which readily enters the cellular mercapturic acid pathway to exert its chemopreventive effects[8].

References

• Khiar, N., Werner, S., Mallouk, S., Lieder, F., Alcudia, A., & Fernández, I. "Enantiopure Sulforaphane Analogues with Various Substituents at the Sulfinyl Sulfur: Asymmetric Synthesis and Biological Activities." The Journal of Organic Chemistry, 2009, 74(16), 6002-6009. URL: [Link]

• Cuadrado, A., et al. "Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers." International Journal of Molecular Sciences, 2022, 23(15), 8657. URL: [Link]

• Ribaudo, G., et al. "Green Oxidative Catalytic Processes for the Preparation of APIs and Precursors." Molecules, 2023, 28(6), 2816. URL: [Link]

• Zhang, Y., et al. "Biotransformation of the Naturally Occurring Isothiocyanate Sulforaphane in the Rat: Identification of Phase I Metabolites and Glutathione Conjugates." Chemical Research in Toxicology, 1999. URL: [Link]

• Khiar, N., et al. "Sulforaphane Homologues: Enantiodivergent Synthesis of both Enantiomers, Activation of the Nrf2 Transcription Factor and Cytotoxic Activity." Digital CSIC, 2011. URL: [Link]

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• 1. Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis of (R)-4-(Methylsulfinyl)butylamine: A Technical Guide to Enantioselective Sulfoxide Construction

Executive Summary

(R)-4-(Methylsulfinyl)butylamine is a highly valuable chiral amine and the direct synthetic precursor to L-sulforaphane [(R)-1-isothiocyanato-4-(methylsulfinyl)butane], a potent naturally occurring isothiocyanate derived from cruciferous vegetables[1]. In pharmaceutical development and advanced nutraceutical research, achieving absolute enantiopurity at the sulfinyl sulfur is critical. The (R)-enantiomer demonstrates significantly higher biological efficacy in alkylating Keap1 and subsequently activating the Nrf2/ARE (Antioxidant Response Element) signaling pathway compared to its (S)-counterpart[2].

This whitepaper provides an in-depth, field-proven methodology for the enantioselective synthesis of (R)-4-(methylsulfinyl)butylamine. By leveraging the Diacetone-D-glucose (DAG) methodology, researchers can achieve high enantiomeric excess (ee > 98%) through dynamic kinetic resolution and stereospecific nucleophilic substitution[3].

Mechanistic Foundations & Causality

The primary challenge in synthesizing (R)-4-(methylsulfinyl)butylamine lies in the stereogenic sulfur atom of the dialkyl sulfoxide group. Unlike carbon stereocenters, sulfoxides possess a lone pair that acts as a fourth substituent, creating a stable tetrahedral geometry that resists racemization at room temperature[4].

The DAG Methodology: Causality Behind Reagent Selection

Developed as a highly efficient enantiodivergent approach, the DAG methodology utilizes a single chiral auxiliary (Diacetone-D-glucose) to access either sulfoxide enantiomer[3]. The causality of the experimental design relies on two critical mechanistic pillars:

• Dynamic Kinetic Resolution via Base Selection: The reaction of prochiral methanesulfinyl chloride with DAG is catalyzed by a tertiary amine. The choice of base is not merely for acid scavenging; it exerts a profound stereodirecting effect. Using N,N -Diisopropylethylamine (Hünig's base) selectively drives the dynamic kinetic resolution toward the (SS)-DAG methanesulfinate epimer. Conversely, using pyridine would yield the (RS)-epimer[3].

• Stereospecific Inversion ( SN​2@S ): The subsequent nucleophilic attack by the 4-(phthalimido)butyl Grignard reagent on the (SS)-DAG methanesulfinate proceeds via an SN​2 -like mechanism at the sulfur atom. This results in complete inversion of configuration , cleanly converting the (SS)-sulfinate into the (R)-sulfoxide[5].

Quantitative Analytics: Comparison of Synthetic Strategies

To contextualize the DAG methodology, the table below summarizes the quantitative performance of various enantioselective strategies used to construct the chiral sulfoxide core of the target amine[4][6][7].

Synthetic Strategy	Key Reagents / Catalysts	Yield (%)	Enantiomeric Excess (ee)	Scalability	Mechanistic Feature
DAG Methodology	DAG, Hünig's Base, Grignard Reagent	68 - 75%	> 98%	High	Dynamic kinetic resolution followed by SN​2@S inversion.
Asymmetric Oxidation	Prochiral sulfide, TBHP , Ti(O−i−Pr)4​ , (+)-DET	50 - 60%	85 - 90%	Moderate	Kagan/Sharpless modified oxidation; requires cryogenic conditions.
Chiral Ru Catalysis	[CpRu((R,R)−CHIRAPHOS)]+ , DMD	~80%	80 - 86%	Low	Diastereoselective oxidation of a cationic ruthenium-sulfide complex.
Microbial Oxidation	Helminthosporium sp., Prochiral sulfide	54%	86%	Low	Enzymatic desymmetrization; limited by volumetric productivity.

Experimental Protocols: Step-by-Step Methodology

The following protocols describe a self-validating system for the synthesis of (R)-4-(methylsulfinyl)butylamine. Each step includes analytical checkpoints to ensure stereochemical integrity before proceeding.

Step 1: Synthesis of (SS)-DAG Methanesulfinate

Objective: Establish the chiral sulfur center via dynamic kinetic resolution.

• Preparation: Flame-dry a 500 mL 3-neck round-bottom flask under an argon atmosphere. Add Diacetone-D-glucose (DAG) (10.0 g, 38.4 mmol) and anhydrous toluene (150 mL).

• Base Addition: Inject Hünig's base ( N,N -Diisopropylethylamine) (5.96 g, 46.1 mmol, 1.2 eq) and cool the mixture to -78 °C using a dry ice/acetone bath.

• Sulfinylation: Dropwise, add methanesulfinyl chloride (4.54 g, 46.1 mmol, 1.2 eq) over 30 minutes.

• Maturation: Maintain stirring at -78 °C for 2 hours, then allow the reaction to slowly warm to room temperature overnight.

• Workup & Validation: Quench with saturated aqueous NaHCO3​ . Extract with ethyl acetate (3 x 100 mL), dry over MgSO4​ , and concentrate in vacuo. Purify via flash chromatography (Hexane/EtOAc 7:3).

  • Self-Validation Checkpoint: Analyze the purified product via chiral HPLC (Chiralcel OD-H). A diastereomeric excess (d.e.) of >95% confirms the successful stereodirecting effect of Hünig's base.

Step 2: Grignard Addition (Synthesis of Protected Sulfoxide)

Objective: Construct the carbon chain while inverting the sulfur stereocenter.

• Grignard Preparation: In a separate flask, prepare 4-(phthalimido)butylmagnesium bromide (57.6 mmol, 1.5 eq) in anhydrous THF (100 mL) from 4-bromobutylphthalimide and magnesium turnings.

• Nucleophilic Attack: Dissolve the (SS)-DAG methanesulfinate (12.3 g, 38.4 mmol) in anhydrous THF (100 mL) and cool to 0 °C. Add the Grignard reagent dropwise over 45 minutes.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours. The nucleophilic attack displaces the DAG auxiliary, inverting the stereocenter to yield (R)-1-phthalimido-4-(methylsulfinyl)butane.

• Workup & Validation: Quench with saturated aqueous NH4​Cl . Extract with dichloromethane, wash with brine, dry, and concentrate. Purify via recrystallization from ethanol.

  • Self-Validation Checkpoint: Measure the optical rotation [α]D25​ . A specific rotation matching literature values for the (R)-enantiomer validates the SN​2@S inversion.

Step 3: Deprotection to (R)-4-(Methylsulfinyl)butylamine

Objective: Liberate the primary amine without racemizing the sulfoxide.

• Hydrazinolysis: Suspend the (R)-1-phthalimido-4-(methylsulfinyl)butane (8.0 g, 27.3 mmol) in absolute ethanol (120 mL). Add hydrazine hydrate (4.1 g, 81.9 mmol, 3.0 eq).

• Reflux: Heat the mixture to reflux for 3 hours. A white precipitate of phthalhydrazide will form as the deprotection proceeds.

• Isolation: Cool the mixture to 0 °C and filter off the phthalhydrazide byproduct. Concentrate the filtrate under reduced pressure.

• Final Purification: Dissolve the residue in a minimal amount of water, acidify to pH 2 with 1M HCl, and extract with chloroform to remove organic impurities. Basify the aqueous layer to pH 12 with 2M NaOH, and extract exhaustively with dichloromethane (5 x 50 mL). Dry the combined organic layers over Na2​SO4​ and evaporate to yield the pure (R)-4-(methylsulfinyl)butylamine as a pale yellow oil.

  • Self-Validation Checkpoint: 1H NMR ( CDCl3​ ) must show a clear singlet at ~2.58 ppm for the sulfoxide methyl group and a triplet at ~2.75 ppm for the CH2​ adjacent to the free amine.

Visualizations of Workflows and Pathways

The following diagrams map the chemical workflow of the DAG methodology and the downstream biological signaling pathway activated by the final synthesized compound (once converted to an isothiocyanate).

Chemical Synthesis Workflow

Caption: DAG Methodology Workflow for (R)-4-(Methylsulfinyl)butylamine Synthesis.

Biological Mechanism of Action (Post-Isothiocyanate Conversion)

Caption: Downstream Nrf2/ARE Signaling Activation by the Target Compound's Isothiocyanate Derivative.

References

• KEAP1 and done? Targeting the NRF2 pathway with sulforaphane Source: PMC / NIH URL:[Link]

• The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides Source: MDPI / PMC URL:[Link]

• Sulforaphane Homologues: Enantiodivergent Synthesis of both Enantiomers, Activation of the Nrf2 Transcription Factor and Selective Cytotoxic Activity Source: Digital CSIC / European Journal of Medicinal Chemistry URL:[Link]

• Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers Source: idUS / MDPI URL:[Link]

• Recent Developments in the Synthesis and Utilization of Chiral Sulfoxides Source: Chemical Reviews - ACS Publications URL:[Link]

• Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity Source: PMC / NIH URL:[Link]

Sources

• 1. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. idus.us.es [idus.us.es]
• 3. digital.csic.es [digital.csic.es]
• 4. The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides [mdpi.com]
• 5. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

4-[(R)-methylsulfinyl]butan-1-amine mechanism of action

An In-Depth Technical Guide on the Proposed Mechanism of Action of 4-[(R)-methylsulfinyl]butan-1-amine

Authored by: A Senior Application Scientist

Abstract

4-[(R)-methylsulfinyl]butan-1-amine is an organosulfur compound belonging to a class of molecules prevalent in cruciferous vegetables of the Brassica genus, such as broccoli and kale.[1][2][3] While direct, extensive research on the specific mechanism of action for 4-[(R)-methylsulfinyl]butan-1-amine is limited, its structural similarity to sulforaphane, a well-characterized isothiocyanate, provides a strong basis for a proposed mechanism centered on the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][5][6] This guide synthesizes the current understanding of the Nrf2-Keap1 pathway, postulating it as the primary mode of action for 4-[(R)-methylsulfinyl]butan-1-amine. We will delve into the molecular intricacies of this pathway, its downstream cytoprotective effects, and present robust experimental protocols for the validation of this proposed mechanism. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this compound's potential biological activity.

Introduction: The Chemical Landscape of Brassica-Derived Compounds

Cruciferous vegetables are a rich source of bioactive compounds, notably glucosinolates, which are precursors to isothiocyanates (ITCs).[1][7] These compounds, including the extensively studied sulforaphane and its homolog iberin, are recognized for their potent antioxidant and anti-cancer properties.[4][8] 4-[(R)-methylsulfinyl]butan-1-amine shares the characteristic methylsulfinyl butyl backbone, suggesting a potential for similar biological activity. The primary mechanism attributed to these related compounds is the induction of cellular defense mechanisms through the Nrf2 signaling pathway, a master regulator of the antioxidant response.[5][9][10]

Proposed Core Mechanism of Action: The Nrf2-Keap1 Signaling Pathway

The central hypothesis for the mechanism of action of 4-[(R)-methylsulfinyl]butan-1-amine is the activation of the Nrf2-Keap1 pathway. This pathway is a critical cellular stress response system that regulates the expression of a wide array of cytoprotective genes.[5][9]

Basal State: Nrf2 Sequestration and Degradation

Under normal, unstressed conditions, the transcription factor Nrf2 is held in the cytoplasm by its negative regulator, Kelch-like ECH-associated protein 1 (Keap1).[6] Keap1 acts as a substrate adaptor for a Cullin-3-based E3 ubiquitin ligase complex, which continuously targets Nrf2 for ubiquitination and subsequent proteasomal degradation.[4] This process ensures that Nrf2 levels remain low in the absence of cellular stress.

Activated State: Keap1 Modification and Nrf2 Stabilization

Electrophilic compounds, such as the isothiocyanates structurally related to 4-[(R)-methylsulfinyl]butan-1-amine, are potent activators of the Nrf2 pathway.[4][6] It is proposed that 4-[(R)-methylsulfinyl]butan-1-amine, or its metabolites, can react with specific, highly reactive cysteine residues on the Keap1 protein.[6] This covalent modification induces a conformational change in Keap1, disrupting its ability to bind to Nrf2 and present it for ubiquitination.[4][6]

As a result, newly synthesized Nrf2 is no longer targeted for degradation and can accumulate in the cytoplasm.[4] This stabilized Nrf2 then translocates into the nucleus.[6][9]

Nuclear Translocation and Gene Transcription

Once in the nucleus, Nrf2 forms a heterodimer with small Maf (musculoaponeurotic fibrosarcoma) proteins. This Nrf2-Maf heterodimer then binds to a specific DNA sequence known as the Antioxidant Response Element (ARE) or Electrophile Response Element (EpRE), located in the promoter regions of numerous target genes.[4]

Binding of the Nrf2-Maf complex to the ARE initiates the transcription of a broad spectrum of protective genes, including:

• Phase II Detoxification Enzymes: Such as NAD(P)H:quinone oxidoreductase 1 (NQO1) and Glutathione S-transferases (GSTs), which are crucial for neutralizing xenobiotics and carcinogens.[10][11][12]

• Antioxidant Proteins: Including heme oxygenase-1 (HO-1) and enzymes involved in glutathione synthesis and regeneration, which combat oxidative stress.[8][10]

The induction of these genes collectively enhances the cell's capacity to detoxify harmful substances and mitigate oxidative damage, which are key components of the chemopreventive and antioxidant effects observed with related compounds.[4][10]

Diagram: Proposed Nrf2-Keap1 Signaling Pathway Activation

Caption: Workflow for validating the proposed Nrf2-activating mechanism.

Quantitative Data Summary

Compound	Assay	Cell Line	Result
Iberin	Cell Proliferation	Human Neuroblastoma	Dose-dependent growth inhibition [8]
Apoptosis Induction	Human Glioblastoma	Induces apoptosis via caspase-3/9 activation [13]
Phase II Enzyme mRNA	Caco-2	Upregulation of GSTA1 and UGT1A1 mRNA [12]
Nrf2 Activation	Rat Hepatocytes	Induces Nrf2-dependent gene expression [14]

Conclusion and Future Directions

The available evidence from structurally analogous compounds strongly suggests that the mechanism of action for 4-[(R)-methylsulfinyl]butan-1-amine is the activation of the Nrf2-Keap1 signaling pathway. This leads to the upregulation of a suite of cytoprotective genes that enhance cellular antioxidant and detoxification capabilities. The experimental protocols outlined in this guide provide a clear path for the empirical validation of this hypothesis.

Future research should focus on directly assessing the Nrf2-activating potential of 4-[(R)-methylsulfinyl]butan-1-amine and comparing its potency to established activators like sulforaphane. Further investigation into its metabolism, bioavailability, and in vivo efficacy will be crucial for determining its potential as a chemopreventive or therapeutic agent.

References

• Bioactive Compounds and Bioactivities of Brassica oleracea L. var. Italica Sprouts and Microgreens: An Updated Overview from a Nutraceutical Perspective. National Center for Biotechnology Information. [Link]

• KEAP1 and done? Targeting the NRF2 pathway with sulforaphane. National Center for Biotechnology Information. [Link]

• NRF2 pathway as the mechanism behind sulforaphane's protective effects | Jed Fahey. FoundMyFitness. [Link]

• NRF2 pathway as the mechanism behind sulforaphane's protective effects | Jed Fahey. YouTube. [Link]

• How Does Sulforaphane Specifically Activate the Nrf2 Pathway? Learn. [Link]

• Metabolic and Bioactivity Insights into Brassica oleracea var. acephala. ACS Publications. [Link]

• Sulforaphane targets Nrf2 pathway to prevent kidney disease progression. ResearchGate. [Link]

• Bioactive compounds, antioxidant activity, and mineral content of bróquil: A traditional crop of Brassica oleracea var. italica. Frontiers. [Link]

• Brassica oleracea var italica and Their By-Products as Source of Bioactive Compounds and Food Applications in Bakery Products. MDPI. [Link]

• Comprehensive Analysis of Brassica oleracea: Phytochemical Composition, Radical Scavenging, and Anti-Proliferative Ac. Phcogj.com. [Link]

• Isothiocyanate iberin modulates phase II enzymes, posttranslational modification of histones and inhibits growth of Caco-2 cells by inducing apoptosis. PubMed. [Link]

• Dietary isothiocyanate iberin inhibits growth and induces apoptosis in human glioblastoma cells. PubMed. [Link]

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• 3. Frontiers | Bioactive compounds, antioxidant activity, and mineral content of bróquil: A traditional crop of Brassica oleracea var. italica [frontiersin.org]
• 4. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. foundmyfitness.com [foundmyfitness.com]
• 6. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 7. mdpi.com [mdpi.com]
• 8. Iberin - LKT Labs [lktlabs.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. apexbt.com [apexbt.com]
• 12. Isothiocyanate iberin modulates phase II enzymes, posttranslational modification of histones and inhibits growth of Caco-2 cells by inducing apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Dietary isothiocyanate iberin inhibits growth and induces apoptosis in human glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]

Introduction: The Significance of Stereochemistry in Sulforaphane's Biological Activity

An In-Depth Technical Guide to Precursors for the Stereoselective Synthesis of (R)-Sulforaphane

Sulforaphane [1-isothiocyanato-4-(methylsulfinyl)butane], a potent inducer of the Nrf2 antioxidant response element, has garnered significant attention in drug development for its chemopreventive and therapeutic properties.[1][2] This isothiocyanate is found in cruciferous vegetables and is generated from its glucosinolate precursor, glucoraphanin.[2][3] The molecule possesses a chiral center at the sulfur atom, leading to two enantiomers: (R)-Sulforaphane and (S)-Sulforaphane. The naturally occurring and biologically more active form is the (R)-enantiomer.[4][5] Studies have shown that the (R)-enantiomer is more effective at inducing key carcinogen-metabolizing enzymes, underscoring the critical importance of stereoselective synthesis for producing therapeutically relevant material.[5] While many studies have utilized racemic mixtures, the distinct biological activities of the enantiomers necessitate synthetic strategies that can selectively yield (R)-Sulforaphane.

This guide provides a comprehensive technical overview of the primary precursors and synthetic strategies employed to generate (R)-Sulforaphane, designed for researchers and drug development professionals. We will explore both bio-catalytic and chemical synthesis routes, detailing the causality behind precursor selection and experimental design to ensure scientific integrity and reproducibility.

Chapter 1: The Natural Precursor Pathway: Bio-Catalytic Synthesis from Glucoraphanin

The most direct and "greenest" route to enantiopure (R)-Sulforaphane utilizes its natural precursor, glucoraphanin. In plants, glucoraphanin is stored separately from the enzyme myrosinase (a β-thioglucosidase).[4][6] When plant tissues are damaged (e.g., by chewing or chopping), myrosinase is released and hydrolyzes glucoraphanin to produce (R)-Sulforaphane.[1][7] This process can be replicated in the laboratory to achieve a highly efficient and stereospecific conversion.

The primary advantage of this pathway is its inherent enantioselectivity, as the enzymatic reaction exclusively produces the (R)-isomer. The main challenge lies in obtaining pure glucoraphanin, which requires robust extraction and purification protocols from plant sources rich in this precursor, such as broccoli or Tuscan black kale seeds.[5]

Experimental Protocol: Enzymatic Hydrolysis of Glucoraphanin

This protocol is adapted from a gram-scale production method using Tuscan black kale seeds.[5]

• Glucoraphanin Extraction:

  • Defat 150 g of Tuscan black kale seed meal using a suitable organic solvent.

  • Extract the defatted meal with 70% methanol.

  • Isolate the crude glucoraphanin using anion-exchange chromatography.

  • Further purify the isolated glucoraphanin by gel filtration to achieve >95% purity.

• Enzymatic Conversion:

  • Prepare a biphasic system. The aqueous upper layer consists of the purified glucoraphanin dissolved in 0.3 M phosphate buffer at pH 7.0. The organic lower layer is dichloromethane, which serves to extract the (R)-Sulforaphane as it is formed, preventing potential degradation.

  • Introduce myrosinase (EC 3.2.1.147) to the aqueous layer to initiate the hydrolysis reaction.

  • Stir the mixture vigorously at room temperature to ensure efficient mixing of the two phases.

  • Monitor the reaction progress using TLC or HPLC until all glucoraphanin is consumed.

• Purification:

  • Separate the dichloromethane layer.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield pure (R)-Sulforaphane.

Data Presentation: Yields from Bio-Catalytic Synthesis

Starting Material	Precursor Content	Product	Yield	Purity	Reference
150 g Defatted Tuscan Black Kale Seed Meal	5.1% (w/w) Glucoraphanin	(R)-Sulforaphane	1.09 g	Enantiopure	[5]

graph "Enzymatic_Synthesis" {
layout=dot;
rankdir=LR;
node [shape=box, style=rounded, fontname="Arial", fontcolor="#202124"];
edge [fontname="Arial"];
Glucoraphanin [label="Glucoraphanin\n(from Kale/Broccoli Seeds)", fillcolor="#F1F3F4"];
Myrosinase [label="Myrosinase\n(EC 3.2.1.147)\npH 7.0 Buffer", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];
RSulforaphane [label="(R)-Sulforaphane", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
Glucoraphanin -> Myrosinase [arrowhead=none];
Myrosinase -> RSulforaphane [label="Hydrolysis"];
}

Bio-catalytic conversion of Glucoraphanin to (R)-Sulforaphane.

Chapter 2: Chemical Synthesis Pathways: A Focus on Precursor Selection

Chemical synthesis offers greater control and scalability but requires careful precursor selection and reaction design to achieve high enantiomeric purity. Strategies typically involve constructing the 4-carbon backbone, introducing the sulfur-containing group, forming the isothiocyanate, and critically, establishing the correct stereochemistry at the sulfur atom.

Section 2.1: The Erucin Oxidation Strategy

Erucin [1-isothiocyanato-4-(methylthio)butane] is the direct sulfide analog of sulforaphane and serves as an excellent late-stage precursor.[8] It can be isolated from plants that accumulate its precursor, glucoerucin, or synthesized chemically.[8][9] The key transformation is the asymmetric oxidation of the sulfide group to a sulfoxide. This step is the most critical for determining the final product's enantiomeric purity.

Final oxidation step from Erucin to (R)-Sulforaphane.

Section 2.2: Building from Simple Scaffolds: The Thiolane Approach

A cost-effective and efficient synthesis of racemic sulforaphane has been developed starting from thiolane, a byproduct of petroleum processing.[10][11] This approach avoids chromatography, making it attractive for large-scale production, although it requires a subsequent chiral resolution or modification for an asymmetric synthesis to obtain the pure (R)-enantiomer.

This protocol outlines a four-step synthesis to racemic sulforaphane.[10][11]

• Thiolanium Salt Formation: Thiolane is reacted with methyl iodide and subsequently sodium tetrafluoroborate (NaBF₄) to form S-methylthiolanium tetrafluoroborate.

• Ring Opening: The thiolanium salt undergoes an Sₙ2 ring-opening reaction with sodium azide (NaN₃) to yield 1-azido-4-(methylthio)butane.

• Isothiocyanate Formation (Staudinger Reaction): The azide is converted to the isothiocyanate, erucin, via a Staudinger reaction with triphenylphosphine (PPh₃) followed by treatment with carbon disulfide (CS₂).[4][12]

• Oxidation: The resulting erucin is oxidized to racemic sulforaphane using hydrogen peroxide (H₂O₂) in glacial acetic acid.

This route yields racemic sulforaphane with an overall yield of approximately 41%.[10] To obtain (R)-sulforaphane, a chiral oxidizing agent would be required in the final step, or a resolution step would need to be introduced.

Synthetic workflow from Thiolane to racemic Sulforaphane.

Section 2.3: Asymmetric Synthesis via Chiral Auxiliaries

For de novo synthesis of enantiopure (R)-Sulforaphane, the use of chiral auxiliaries is the most robust and reliable strategy.[13][14] A chiral auxiliary is a temporary chemical scaffold that is attached to a substrate to direct the stereochemical outcome of a subsequent reaction.[15] After the desired stereocenter is set, the auxiliary is removed. The diacetone-D-glucose (DAG) methodology is a powerful example used for the asymmetric synthesis of sulfoxides.[4][16]

The core principle involves creating a diastereomeric sulfinate ester by reacting a precursor with the chiral auxiliary. The subsequent nucleophilic attack on the sulfur atom by a Grignard reagent proceeds with a predictable inversion of configuration, yielding the enantiopure sulfoxide.[4]

This protocol is based on the enantioselective synthesis of (R)-Sulforaphane using the DAG methodology.[16][17]

• Precursor Synthesis: Synthesize the starting azide, 1-azido-4-(chlorosulfinyl)butane, from a suitable precursor like 4-azido-1-butanol.

• Sulfinate Ester Formation: React the azido-chlorosulfinyl butane with diacetone-D-glucose (DAG) to form a mixture of diastereomeric sulfinate esters. The (S) configuration at the sulfur atom is the desired intermediate.

• Stereoselective Grignard Reaction: Treat the (S)-sulfinate ester with methyl magnesium bromide (MeMgBr). The reaction proceeds with inversion of configuration at the sulfur atom, affording (R)-1-azido-4-(methylsulfinyl)butane with high enantiomeric excess.

• Isothiocyanate Formation: Convert the resulting azide to (R)-Sulforaphane using triphenylphosphine and carbon disulfide, as described previously. This final step yields (R)-Sulforaphane with high purity and yield (typically >95%).[16]

Role of a chiral auxiliary in stereoselective synthesis.

Chapter 3: Comparative Analysis of Precursor Strategies

The choice of a synthetic route depends heavily on the specific project goals, including scale, required purity, cost constraints, and available expertise.

Strategy	Key Precursor(s)	Key Advantages	Key Disadvantages	Typical Purity (ee)
Bio-Catalytic	Glucoraphanin	Enantiopure (R)-isomer only, "green" reagents.[5]	Requires extraction and purification of precursor from natural sources; may be difficult to scale.[5]	>99%
Erucin Oxidation	Erucin	Late-stage differentiation; potentially fewer steps if Erucin is available.	Requires a highly effective asymmetric oxidation method to ensure high ee.	Dependent on oxidation method
Thiolane Route	Thiolane, Sodium Azide	Inexpensive, readily available starting materials; no chromatography needed.[10][11]	Produces a racemic mixture requiring resolution; uses toxic reagents (NaN₃).[12]	0% (Racemic)
Chiral Auxiliary	4-azido-1-butanol, DAG	High enantioselectivity; well-established methodology.[16]	Multi-step synthesis; requires stoichiometric use of the chiral auxiliary.	>98%

Conclusion

The synthesis of enantiopure (R)-Sulforaphane is a critical task for advancing its study and potential clinical application. For laboratory-scale research where absolute stereochemical purity is paramount, the bio-catalytic hydrolysis of purified glucoraphanin offers a direct and elegant route. When a de novo chemical synthesis is required, employing a chiral auxiliary like diacetone-D-glucose provides a robust and reliable method for establishing the crucial sulfoxide stereocenter. While routes starting from precursors like thiolane or erucin offer advantages in terms of cost or efficiency, they must be coupled with effective asymmetric oxidation or resolution techniques to be suitable for producing the biologically relevant (R)-enantiomer. The selection of the appropriate precursor is therefore a strategic decision that directly impacts the efficiency, scalability, and stereochemical outcome of the synthesis.

References

• Mazurek, A., et al. (2022). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Molecules, 27(5), 1759. Available at: [Link]

• Vo, T. N. V., & Tran, T. B. (2016). A New and Effective Approach to the Synthesis of Sulforaphane. Letters in Organic Chemistry, 13(1). Available at: [Link]

• Jacob, R. G., et al. (2009). New Method for the Synthesis of Sulforaphane and Related Isothiocyanates. ResearchGate. Available at: [Link]

• Vo, T. N. V., et al. (2016). A New and Effective Approach to the Synthesis of Sulforaphane. ResearchGate. Available at: [Link]

• Botanical Cube. (2022). How Is Sulforaphane Extracted? News Inc. Available at: [Link]

• Rollin, P., et al. (2014). Novel Gram-Scale Production of Enantiopure R-Sulforaphane from Tuscan Black Kale Seeds. Molecules, 19(6), 7154-7167. Available at: [Link]

• Rollin, P., et al. (2014). Production of enantiopure R-sulforaphane. ResearchGate. Available at: [Link]

• Li, Y., et al. (2024). Sulforaphane in cancer precision medicine: from biosynthetic origins to multiscale mechanisms and clinical translation. Frontiers in Immunology, 15. Available at: [Link]

• Jackson, S. J., et al. (2014). Erucin, the Major Isothiocyanate in Arugula (Eruca sativa), Inhibits Proliferation of MCF7 Tumor Cells by Suppressing Microtubule Dynamics. PLoS ONE, 9(6), e100599. Available at: [Link]

• Whitesell, J. K., & Wong, M. S. (1994). Asymmetric Synthesis of Chiral Sulfinate Esters and Sulfoxides. Synthesis of Sulforaphane. The Journal of Organic Chemistry. Available at: [Link]

• Khiar, N., et al. (2022). Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers. International Journal of Molecular Sciences, 23(15), 8632. Available at: [Link]

• Janczewski, Ł., et al. (2022). Glucoraphanin conversion into sulforaphane and related compounds by gut microbiota. Journal of Functional Foods, 97, 105258. Available at: [Link]

• ResearchGate. (n.d.). Scheme of chemical synthesis of sulforaphane derivatives. ResearchGate. Available at: [Link]

• Ortiz-Alvarado, R., et al. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Journal of the Mexican Chemical Society. Available at: [Link]

• Angelino, D., et al. (2019). Bioavailability and biotransformation of sulforaphane and erucin metabolites in different biological matrices determined by LC–MS–MS. ResearchGate. Available at: [Link]

• Ganin, H., et al. (2013). Sulforaphane and erucin, natural isothiocyanates from broccoli, inhibit bacterial quorum sensing. ResearchGate. Available at: [Link]

• Fahey, J. W., et al. (2015). Sulforaphane Bioavailability from Glucoraphanin-Rich Broccoli: Control by Active Endogenous Myrosinase. PLOS ONE, 10(11), e0140963. Available at: [Link]

• Kassie, F., & Pool-Zobel, B. (1999). Synthesis of sulforaphane and inhibition of cytochrome P450 enzymes as a basis for antigenotoxicity. Aston University Research Explorer. Available at: [Link]

• ResearchGate. (n.d.). Enantioselective synthesis of (R)-sulforaphane by the DAG methodology. ResearchGate. Available at: [Link]

• Kumar, A., & Kumar, V. (2021). Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis. Springer. Available at: [Link]

• Abellán, A., et al. (2025). Protective Effects of Sulforaphane Preventing Inflammation and Oxidative Stress to Enhance Metabolic Health: A Narrative Review. Nutrients, 17(3), 684. Available at: [Link]

• Gali-Muhtasib, H., et al. (2021). Novel Sulforaphane Analog Disrupts Phosphatidylinositol-3-Kinase-Protein Kinase B Pathway and Inhibits Cancer Cell Progression via Reactive Oxygen Species-Mediated Caspase-Independent Apoptosis. Journal of Medicinal Chemistry, 64(1), 578-596. Available at: [Link]

• Mazurek, A., et al. (2022). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. ResearchGate. Available at: [Link]

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Chemoselective Oxidation of 4-(Methylsulfanyl)butan-1-amine to 4-(Methylsulfinyl)butan-1-amine: A Technical Guide

Executive Summary

4-(Methylsulfinyl)butan-1-amine, commonly referred to as sulforaphane amine or erucin amine, is the critical synthetic precursor to sulforaphane—a potent naturally occurring isothiocyanate with significant Phase II detoxification enzyme-inducing properties[1]. The synthesis of this precursor relies on the controlled oxidation of 4-(methylsulfanyl)butan-1-amine. This whitepaper details the mechanistic rationale, comparative methodologies, and validated protocols for achieving high chemoselectivity: oxidizing the thioether to a sulfoxide without over-oxidizing to the sulfone or degrading the unprotected primary amine.

Mechanistic Rationale: The Chemoselectivity Challenge

The substrate, 4-(methylsulfanyl)butan-1-amine, contains two oxidation-susceptible functional groups:

• Primary Amine ( −NH2​ ): Susceptible to oxidation yielding hydroxylamines, nitroso, or nitro compounds.

• Thioether ( −S− ): Susceptible to oxidation yielding the desired sulfoxide ( −S(O)− ), but highly prone to over-oxidation to the sulfone ( −S(O)2​− ).

Causality Behind Experimental Choices: To achieve chemoselectivity, the nucleophilicity of the amine must be suppressed, or the electrophilicity of the oxidant must be specifically tuned toward the sulfur atom.

• The Fluorinated Solvent Strategy: Modern protocols utilize 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents. These highly polar, strongly hydrogen-bond-donating solvents serve a dual purpose. First, they activate hydrogen peroxide ( H2​O2​ ) via hydrogen bonding, increasing its electrophilicity toward the thioether. Second, once the sulfoxide is formed, the solvent strongly hydrogen-bonds to the highly polarized Sδ+−Oδ− bond. This solvation significantly increases the activation energy required for the second oxidation step, effectively halting the reaction at the sulfoxide stage and preventing sulfone formation[2].

• The Legacy Protonation Strategy: Alternatively, conducting the reaction in acidic media protonates the amine to an ammonium salt ( −NH3+​ ). This drastically reduces its electron density, rendering it inert to electrophilic oxidants, while the thioether remains reactive. However, this often requires harsh conditions and extensive downstream neutralization.

Chemoselective pathways in the oxidation of 4-(methylsulfanyl)butan-1-amine.

Comparative Data Analysis

Historically, the oxidation was performed in acetone at elevated temperatures, which often led to poor yields and required extensive downstream purification[3]. The transition to fluorinated solvents has drastically improved both kinetics and yield[3].

Oxidation Method	Reagents / Solvent	Temp (°C)	Time	Yield (%)	Chemoselectivity Profile
Legacy Protocol [3]	30% H2​O2​ / Acetone	50 °C	12-24 h	~31%	Moderate; prone to sulfone formation and amine degradation.
Fluorinated Solvent [3]	30% H2​O2​ / TFE	0 °C to RT	1.5 h	>95%	Excellent; strict arrest at sulfoxide, amine preserved.
mCPBA (Controlled)	mCPBA (1.0 eq) / DCM	-78 °C	2 h	~70-80%	Good; but requires cryogenic conditions and strict stoichiometry.

Validated Experimental Protocols

The following protocol is designed as a self-validating system. By utilizing TFE, the reaction inherently resists over-oxidation, meaning strict stoichiometric perfection of the oxidant is less critical than in traditional DCM/mCPBA systems, though 1.05 equivalents remains optimal[3].

Protocol: TFE-Mediated Oxidation of 4-(Methylsulfanyl)butan-1-amine

Materials Required:

• 4-(Methylsulfanyl)butan-1-amine (1.0 eq)

• 2,2,2-Trifluoroethanol (TFE) (Solvent, ~10 mL per gram of substrate)

• 30% Aqueous Hydrogen Peroxide ( H2​O2​ ) (1.05 eq)

• Sodium thiosulfate (for quenching)

Step-by-Step Methodology:

• Dissolution: Charge a round-bottom flask equipped with a magnetic stir bar with 4-(methylsulfanyl)butan-1-amine. Add TFE to achieve a substrate concentration of approximately 0.5 M.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Oxidant Addition: Slowly add 30% aqueous H2​O2​ (1.05 eq) dropwise over 5-10 minutes. Causality: Dropwise addition prevents localized exothermic heating, which could overcome the hydrogen-bonding stabilization of the solvent and lead to trace sulfone formation.

• Reaction Propagation: Stir the mixture at 0 °C for 30 minutes. Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C), stirring for an additional 1 hour[3].

• Quenching: Test for residual peroxides using starch-iodide paper. Quench any unreacted H2​O2​ by adding a minimal amount of saturated aqueous sodium thiosulfate solution.

• Isolation: Concentrate the mixture under reduced pressure to remove TFE. The crude 4-(methylsulfinyl)butan-1-amine can be taken up in dichloromethane, dried over anhydrous Na2​SO4​ , filtered, and concentrated to yield the pure sulfoxide.

Step-by-step workflow for the TFE-mediated chemoselective oxidation.

Analytical Validation (Self-Validating Metrics)

To ensure the integrity of the protocol, 1 H NMR spectroscopy should be employed to monitor the transformation. The methyl group attached to the sulfur atom provides a distinct, diagnostic chemical shift that acts as an internal validation mechanism:

• Starting Material (Thioether): The −S−CH3​ singlet appears at approximately 2.1 ppm .

• Product (Sulfoxide): Upon oxidation, the deshielding effect of the oxygen atom shifts the −S(O)−CH3​ singlet downfield to approximately 2.6 ppm .

• Over-oxidation (Sulfone): If the reaction over-oxidizes, a new singlet for −S(O)2​−CH3​ will appear near 2.9 - 3.0 ppm . The strict absence of this peak validates the chemoselectivity of the TFE/ H2​O2​ system.

References[2] Sulfoxide synthesis by oxidation. Organic Chemistry Portal. Available at:https://www.organic-chemistry.org/synthesis/C1S/sulfoxides.shtm[3] Process for the synthesis of isothiocyanates and derivatives thereof and uses of same (CN103025710A). Google Patents. Available at:https://patents.google.com/patent/CN103025710A[1] Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts. NIH / PubMed. Available at:https://pubmed.ncbi.nlm.nih.gov/30064754/

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Enantioselective Synthesis of 4-(Methylsulfinyl)butan-1-amine: Mechanistic Insights and Protocol Standardization

Executive Summary

The compound 4-(methylsulfinyl)butan-1-amine (often referred to as sulforaphanamine) is the critical chiral amine precursor required for the synthesis of (R)-sulforaphane[1-isothiocyanato-4-(methylsulfinyl)butane]. Originally synthesized in racemic form via the phthalimide route by Schmidt and Karrer in 1948[1], modern pharmaceutical applications demand strict enantiopurity. The biological efficacy of sulforaphane is highly stereospecific; the naturally occurring (R)-enantiomer is a significantly more potent activator of the Nrf2/ARE antioxidant pathway than its (S)-counterpart[2].

This technical guide provides an in-depth analysis of the strategic methodologies for the enantioselective synthesis of this precursor, focusing on causality in reagent selection, self-validating experimental protocols, and comparative quantitative data.

Biological Rationale & Target Significance

The pharmacological interest in enantiopure 4-(methylsulfinyl)butan-1-amine stems entirely from its conversion into (R)-sulforaphane. Upon entering the intracellular environment, (R)-sulforaphane acts as an electrophile, selectively alkylating the Cys151 residue on the Keap1 protein[3]. This covalent modification induces a conformational change that prevents the ubiquitination of Nrf2, allowing free Nrf2 to translocate to the nucleus, bind to the Antioxidant Response Element (ARE), and upregulate Phase II detoxifying enzymes (e.g., HO-1, NQO1)[3].

Mechanism of Nrf2/ARE pathway activation by sulforaphane derived from the chiral amine.

Retrosynthetic Analysis and Strategic Design

Synthesizing enantiopure 4-(methylsulfinyl)butan-1-amine requires addressing two distinct chemical challenges: the selective protection of the primary amine and the stereoselective installation of the sulfoxide moiety.

Protecting Group Causality

The choice of amine protecting group dictates the permissible downstream sulfoxidation strategies:

• Phthalimide (Phth): Highly preferred for direct asymmetric sulfoxidation routes. Phthalimide prevents over-alkylation, is completely inert to oxidative conditions (e.g., peroxides), and yields highly crystalline intermediates that bypass the need for column chromatography[4]. However, it is incompatible with strong nucleophiles like Grignard reagents.

• tert-Butyloxycarbonyl (Boc): Utilized when the synthetic route involves organometallic reagents (such as in chiral sulfinate displacement methods). Boc is stable to bases but requires acidic deprotection, which must be carefully controlled to avoid Pummerer-type rearrangements of the newly formed sulfoxide[5].

Core Methodologies for Enantioselective Sulfinylation

Method A: The DAG (Diacetone-D-Glucose) Chiral Auxiliary Approach Developed by , this highly efficient method utilizes DAG to synthesize diastereomerically pure sulfinate esters[6]. The causality behind its success lies in the stereodirecting effect of the achiral base used during the reaction, which induces a dynamic kinetic resolution of the starting sulfinyl chlorides, providing selective access to the desired enantiomer[3].

Method B: Biocatalytic Asymmetric Oxidation Microbial oxidation utilizes whole-cell biocatalysts (e.g., Helminthosporium sp.) to stereoselectively oxidize a prochiral sulfide precursor. Holland's group demonstrated that this enzymatic pocket provides an enantiomeric excess (ee) of 86%[2]. While environmentally benign, it suffers from volumetric productivity constraints during scale-up.

Method C: Metal-Catalyzed Asymmetric Sulfoxidation (Modified Kagan-Katsuki) This approach utilizes a titanium-tartrate complex to directly oxidize the sulfide. The critical mechanistic choice here is the addition of exactly one equivalent of water to the Ti(OiPr)4​ / (+)-diethyl tartrate system. This water molecule alters the coordination geometry, shifting the complex from a Sharpless epoxidation catalyst to a highly enantioselective sulfoxidation catalyst.

Quantitative Comparative Analysis

The following table summarizes the performance metrics of the primary synthetic strategies utilized to generate the chiral sulfoxide center in sulforaphane precursors.

Synthetic Methodology	Chiral Source / Catalyst	Overall Yield (%)	Enantiomeric Excess (ee %)	Scalability & Process Notes
Microbial Oxidation	Helminthosporium sp.	54%	86%	Low; requires large fermentation volumes[2].
Chiral Metal Complex	[CpRu((R,R)−CHIRAPHOS)]+	~60%	80%	Moderate; relies on expensive transition metals[2].
Chiral Auxiliary	trans-2-phenylcyclohexanol	70-85%	82-92%	High; excellent absolute stereochemical induction[7].
DAG Methodology	Diacetone-D-Glucose	>75%	>95%	High; utilizes cheap chiral pool reagents[6].

Self-Validating Experimental Protocol: The Phthalimide Route

The following protocol details the synthesis of (R)-4-(methylsulfinyl)butan-1-amine utilizing the phthalimide protection strategy coupled with a modified Kagan-Katsuki asymmetric oxidation. The workflow is designed as a self-validating system with integrated quality control checkpoints.

Step-by-step synthetic workflow for (R)-4-(methylsulfinyl)butan-1-amine.

Step 1: Thioether Formation (N-(4-(methylthio)butyl)phthalimide)

• Procedure: Dissolve N-(4-bromobutyl)phthalimide (1.0 eq) in anhydrous ethanol. Slowly add sodium thiomethoxide (NaSMe, 1.2 eq) at 0 °C. Stir at room temperature for 4 hours.

• Causality: The low temperature during addition prevents the exothermic elimination of HBr. Ethanol is chosen as the protic solvent to stabilize the thiomethoxide anion while maintaining the solubility of the phthalimide precursor.

• Validation Checkpoint: Perform TLC (Hexane/EtOAc 7:3). The starting material ( Rf​≈0.6 ) should disappear, replaced by a new spot ( Rf​≈0.45 ). 1H NMR must show a distinct singlet at δ 2.10 ppm corresponding to the −S−CH3​ group.

Step 2: Enantioselective Sulfoxidation

• Procedure: In a flame-dried flask under argon, dissolve (+)-diethyl tartrate (2.0 eq) and Ti(OiPr)4​ (1.0 eq) in anhydrous CH2​Cl2​ . Stir for 15 min. Add H2​O (1.0 eq) dropwise via microsyringe. Stir for 30 min. Cool the system to -20 °C. Add the thioether from Step 1 (1.0 eq), followed by the slow dropwise addition of tert-butyl hydroperoxide (TBHP, 1.1 eq). Stir at -20 °C for 18 hours.

• Causality: The strict 1:1 ratio of Ti to water is non-negotiable; it breaks the dimeric titanium structure into a monomeric active site that physically restricts the approach of the oxidant to only one face of the sulfur lone pair. Maintaining -20 °C suppresses the uncatalyzed, racemic background oxidation pathway.

• Validation Checkpoint: Quench with saturated aqueous Na2​SO3​ . Extract and analyze the crude product via Chiral HPLC (Chiralcel OD-H, Hexane/Isopropanol 80:20) to confirm an enantiomeric excess of >90%.

Step 3: Hydrazinolysis (Deprotection to Target Amine)

• Procedure: Dissolve the (R)-sulfoxide from Step 2 in ethanol. Add hydrazine hydrate ( N2​H4​⋅H2​O , 2.5 eq). Reflux the mixture for 2 hours.

• Causality: This step utilizes the Ing-Manske procedure. Hydrazine selectively attacks the imide carbonyls, forming a stable, insoluble phthalhydrazide byproduct and releasing the free primary amine. This specific reagent is chosen because it operates under mildly basic conditions, completely avoiding harsh acids that would trigger a Pummerer rearrangement or racemization of the delicate chiral sulfoxide center[8].

• Validation Checkpoint: The reaction is visually validated by the formation of a voluminous white precipitate (phthalhydrazide). After filtration and solvent removal, a Ninhydrin stain on TLC will yield a positive (purple) spot, confirming the presence of the free primary amine. The final product, (R)-4-(methylsulfinyl)butan-1-amine, is now ready for conversion into (R)-sulforaphane via reaction with thiophosgene or 1,1'-thiocarbonyldiimidazole[4].

References

• Title: The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: Enantiopure sulforaphane analogues with various substituents at the sulfinyl sulfur: asymmetric synthesis and biological activities Source: PubMed / Journal of Organic Chemistry URL: [Link]

• Title: Asymmetric Synthesis of Chiral Sulfinate Esters and Sulfoxides. Synthesis of Sulforaphane Source: American Chemical Society (ACS) URL: [Link]

• Title: Sulforaphane-derived compounds, production method thereof and the medical, food and cosmetic use of same (US9884816B2)

• Title: Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: A New and Effective Approach to the Synthesis of Sulforaphane Source: Bentham Direct URL: [Link]

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4-[(R)-Methylsulfinyl]butan-1-amine: The Core Progenitor and Terminal Degradant of Sulforaphane

Executive Summary

In the landscape of phytochemical drug development, 4-[(R)-methylsulfinyl]butan-1-amine occupies a paradoxical and highly critical position. It is simultaneously the foundational building block for the chemical synthesis of sulforaphane (SFN) and its primary non-volatile degradation product in aqueous formulations. This whitepaper provides an in-depth mechanistic analysis of this dual-role amine, detailing the causality behind its synthetic utility, its thermodynamic drive toward degradation, and the self-validating analytical protocols required to monitor its presence in pharmaceutical development.

Molecular Identity & Stereochemical Imperative

The compound 4-(methylsulfinyl)butan-1-amine (CAS: 187587-70-8) consists of a four-carbon aliphatic chain flanked by a highly polar sulfinyl group and a primary amine[1].

In pharmacological applications, stereochemistry is paramount. The naturally occurring precursor to SFN, glucoraphanin, exclusively features the (R)-configuration at the sulfinyl sulfur atom. Consequently, synthesizing bio-equivalent L-sulforaphane requires enantiopure 4-[(R)-methylsulfinyl]butan-1-amine. The molecule's reactivity is defined by its primary amine, which acts as a potent nucleophile, while the sulfinyl group dictates its high aqueous solubility and polarity.

The Bottom-Up Paradigm: Synthesis of Sulforaphane

Causality of the Synthetic Route

A common pitfall in organosulfur synthesis is attempting to oxidize a thioether to a sulfoxide after the isothiocyanate (-N=C=S) group has been installed. The isothiocyanate moiety is highly sensitive to oxidizing agents, often leading to unwanted side reactions. Therefore, the field-proven methodology reverses this logic: the thioether is oxidized to 4-(methylsulfinyl)butan-1-amine first, and only then is the primary amine converted into the reactive isothiocyanate[2].

Protocol: Step-by-Step Isothiocyanation

This protocol utilizes di-tert-butyl dicarbonate (Boc₂O) to avoid the use of highly toxic thiophosgene, creating a safer, self-validating synthetic loop[2].

• Basification & Preparation : Suspend 10 mmol of 4-(methylsulfinyl)butan-1-amine hydrochloride in 50 mL of anhydrous dichloromethane (DCM). Add 25 mmol of triethylamine (Et₃N).

  • Causality: Et₃N neutralizes the salt, freeing the primary amine to act as a nucleophile.

• Dithiocarbamate Formation : Cool the reaction vessel to 0°C. Dropwise, add 12 mmol of carbon disulfide (CS₂). Stir for 1 hour.

  • Causality: The low temperature prevents exothermic runaway and suppresses side reactions during the nucleophilic attack of the amine on the CS₂ carbon.

• Desulfurization : Add 11 mmol of Boc₂O dissolved in 10 mL DCM. Stir at room temperature for 2 hours.

  • Causality: Boc₂O activates the dithiocarbamate intermediate, facilitating the elimination of hydrogen sulfide (as COS and tert-butanol) to yield the final isothiocyanate.

• Validation & Purification : Wash the organic layer with 1M HCl, then brine. Dry over anhydrous MgSO₄. Purify via silica gel flash chromatography.

  • Self-Validation: Confirm product identity via ¹H-NMR (look for the characteristic multiplet at ~3.6 ppm for the CH₂-NCS protons). Ensure the complete absence of the amine precursor via a negative ninhydrin stain.

Synthetic workflow from thioether to sulforaphane via the core amine precursor.

The Top-Down Paradigm: Aqueous Degradation Kinetics

Causality of Instability

Despite its therapeutic potential, SFN is notoriously unstable in aqueous formulations[3]. The central carbon of the isothiocyanate group is highly electrophilic. In the presence of water (a weak nucleophile), SFN undergoes slow hydrolysis. However, this initial hydrolysis yields 4-(methylsulfinyl)butan-1-amine and carbonyl sulfide (COS).

Because primary amines are vastly superior nucleophiles compared to water, the newly generated 4-(methylsulfinyl)butan-1-amine rapidly attacks an unreacted SFN molecule. This rapid coupling reaction forms a highly stable, non-volatile dimer: N,N'-di-(4-methylsulfinyl)butyl thiourea [4].

Quantitative Degradation Data

The degradation of SFN follows first-order kinetics and is exponentially accelerated by temperature and water content[5]. Table 1 summarizes the kinetic profile of this degradation pathway.

Table 1: Kinetic Profile of Sulforaphane Degradation in Aqueous Solutions

Temperature (°C)	Aqueous Content (%)	pH	Half-Life (t½)	Primary Degradant	Secondary Dimerization Product
25°C	< 1% (Ethanol)	N/A	> 6 months	Minimal	Minimal
25°C	100%	7.0	~ 45 days	4-(methylsulfinyl)butan-1-amine	N,N'-di-(4-methylsulfinyl)butyl thiourea
50°C	100%	7.0	~ 5 days	4-(methylsulfinyl)butan-1-amine	N,N'-di-(4-methylsulfinyl)butyl thiourea
100°C	100%	5.0	56 minutes	4-(methylsulfinyl)butan-1-amine	N,N'-di-(4-methylsulfinyl)butyl thiourea

(Data synthesized from kinetic studies on SFN and related isothiocyanates[4],)

Aqueous degradation pathway of sulforaphane forming the amine and stable thiourea dimer.

Analytical Quantification (LC-MS/MS Protocol)

To accurately monitor the stability of SFN and the appearance of its amine degradant, a highly specific LC-MS/MS assay is required.

Protocol: Stability-Indicating LC-MS/MS Assay

• Sample Preparation : Aliquot 100 µL of the SFN stability sample. Spike with 10 µL of an isotopically labeled internal standard (e.g., SFN-d8) to validate extraction efficiency and correct for matrix effects.

• Quenching : Add 400 µL of ice-cold acetonitrile to precipitate proteins and halt any ongoing degradation. Centrifuge at 15,000 x g for 10 minutes.

• Chromatography : Inject 2 µL onto a C18 column (2.1 x 100 mm, 1.7 µm) maintained at 35°C.

  • Mobile Phase A: Water + 0.1% Formic Acid. (Causality: Formic acid ensures the amine remains strictly protonated, preventing peak tailing and maximizing ESI+ ionization efficiency).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

• Mass Spectrometry (ESI+ MRM Mode) :

  • SFN : m/z 178.0 → 114.0 (Collision Energy: 15 eV).

  • 4-(methylsulfinyl)butan-1-amine : m/z 136.1 → 72.1 (Collision Energy: 12 eV).

  • Thiourea Dimer : m/z 313.1 → 136.1 (Collision Energy: 20 eV).

• System Suitability (Self-Validation) : The analytical run is only deemed valid if the internal standard peak area Relative Standard Deviation (RSD) is < 5% across all injections. This ensures that any observed decrease in SFN is due to true chemical degradation rather than instrument drift.

Conclusion

Understanding the dual nature of 4-[(R)-methylsulfinyl]butan-1-amine is non-negotiable for any successful sulforaphane drug development program. By mastering its synthesis, researchers can secure high-yield, enantiopure SFN. Conversely, by mapping its hydrolytic degradation kinetics, formulators can engineer anhydrous or stabilized delivery systems that prevent the amine from prematurely consuming the active pharmaceutical ingredient.

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• 5. researchgate.net [researchgate.net]

Comprehensive Technical Guide: Stability, Storage, and Handling of 4-[(R)-Methylsulfinyl]butan-1-amine

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine (C₅H₁₃NOS, MW: 135.23 g/mol ), frequently referred to as sulforaphane amine or 4-(methylsulfinyl)butylamine, is a critical aliphatic primary amine featuring a chiral sulfoxide moiety. In the context of cruciferous phytochemistry and drug development, it serves as both the direct biogenic precursor and the primary degradation artifact of sulforaphane[1].

During the extraction and processing of Brassica oleracea derivatives, sulforaphane frequently undergoes spontaneous conversion into this amine analog due to its inherent instability in aqueous matrices[1]. Consequently, maintaining the structural integrity of 4-[(R)-methylsulfinyl]butan-1-amine as an analytical standard or synthetic intermediate requires rigorous environmental controls and a deep understanding of its mechanistic vulnerabilities.

Chemical Anatomy & Mechanistic Vulnerabilities

As a Senior Application Scientist, I approach the stability of this compound by analyzing its functional groups. The degradation of 4-[(R)-methylsulfinyl]butan-1-amine is not random; it is driven by two highly reactive centers:

• Nucleophilic Primary Amine (-NH₂): The terminal amine is highly nucleophilic. Upon exposure to ambient air, it rapidly reacts with electrophilic carbon dioxide (CO₂) to form carbamate salts. Furthermore, it is susceptible to condensation reactions with trace aldehydes or ketones present in low-grade solvents, forming imines.

• Chiral Sulfoxide Lability (-S(O)-): The (R)-sulfoxide group represents an intermediate, delicate oxidation state. It is vulnerable to hyper-oxidation (yielding the biologically inactive sulfone, 4-(methylsulfonyl)butan-1-amine) in the presence of reactive oxygen species (ROS). Conversely, it can undergo deoxygenation/reduction to yield a thioether (4-(methylthio)butan-1-amine)[2].

• Hygroscopicity: The molecule readily absorbs atmospheric moisture. Absorbed water creates a localized micro-environment that accelerates both amine protonation and sulfoxide degradation.

Fig 1: Primary degradation pathways of 4-[(R)-methylsulfinyl]butan-1-amine under ambient conditions.

Empirical Stability Data & Storage Parameters

Commercial standards of 4-(methylsulfinyl)butylamine require strict cold-chain management. While they may survive short ambient transit times, they mandate immediate -20°C storage upon receipt to maintain ≥99% purity[3].

To standardize laboratory handling, I have summarized the quantitative storage parameters below:

Storage Condition	Physical State	Temperature	Atmosphere	Container Type	Estimated Shelf-Life
Optimal Long-Term	Lyophilized Solid	-80°C	Argon (Ar)	Amber Glass	> 24 Months
Standard Short-Term	Lyophilized Solid	-20°C	Nitrogen (N₂)	Amber Glass	12 Months
Stock Solution	Anhydrous DMSO (10 mM)	-80°C	Argon (Ar)	Cryovial (PTFE cap)	3 - 6 Months
Working Aliquot	Aqueous Buffer (pH 7.4)	4°C	Ambient	Polypropylene	< 12 Hours

Standard Operating Procedures (SOPs)

Every protocol utilized in the handling of this compound must be a self-validating system to ensure experimental reproducibility.

Protocol 1: Anhydrous Reconstitution and Aliquoting

Causality: Repeated freeze-thaw cycles introduce atmospheric moisture condensation, which rapidly degrades the sulfoxide group. Single-use aliquoting eliminates this risk. Argon is preferred over Nitrogen as it is denser than air, forming a heavier protective blanket over the solid during handling.

• Equilibration: Transfer the sealed vial from -20°C storage to a vacuum desiccator at room temperature for 30 minutes.

  • Validation Check: The vial exterior must be completely free of condensation before opening.

• Inert Purge: Open the vial inside a glove box or under a gentle, continuous stream of dry Argon gas.

• Reconstitution: Add high-purity, anhydrous DMSO (water content <0.005%) to achieve the desired stock concentration (e.g., 50 mM).

  • Causality: DMSO is selected because it solubilizes both the polar amine and the sulfoxide without acting as an electrophile or proton donor.

• Aliquoting: Dispense 10-50 µL volumes into pre-chilled, light-blocking amber cryovials.

• Flash Freezing: Submerge the sealed cryovials in liquid nitrogen for 10 seconds before transferring to a -80°C freezer.

Fig 2: Optimal step-by-step workflow for the reconstitution and storage of the amine.

Protocol 2: LC-MS/MS Stability-Indicating Assay

Causality: UV detection alone is insufficient due to the lack of a strong chromophore in the aliphatic chain. Mass spectrometry is required to differentiate the parent compound from its sulfone and sulfide degradation products[4].

• Sample Preparation: Dilute a 1 µL aliquot of the stock solution to 1 µM in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid.

  • Causality: Formic acid ensures consistent protonation of the primary amine for positive ion mode electrospray ionization (ESI+).

• Chromatography: Inject 5 µL onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

  • Causality: Standard C18 reversed-phase columns suffer from poor retention and peak tailing for this highly polar, low-molecular-weight amine.

• Mass Spectrometry Detection: Operate the mass spectrometer in ESI+ mode. Monitor the following mass-to-charge (m/z) transitions:

  • Parent Amine: [M+H]⁺ at m/z 136.08

  • Sulfone Artifact: [M+H]⁺ at m/z 152.08

  • Sulfide Artifact: [M+H]⁺ at m/z 120.08

• System Validation: The protocol is validated if the peak area of m/z 136.08 constitutes >99% of the combined total ion current for the three monitored masses, confirming the absence of redox degradation.

References

• Source: National Institutes of Health (NIH)
• 4-(Methylsulfinyl)
• Analysis and Anti-Helicobacter Activity of Sulforaphane and Related Compounds Present in Broccoli (Brassica oleracea L.)
• Isothiocyanates from cruciferous vegetables: kinetics, biomarkers and effects Source: WUR eDepot URL

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• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 4-[(R)-methylsulfinyl]butan-1-amine and Its Congeners: Synthesis, Analysis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-[(R)-methylsulfinyl]butan-1-amine, a chiral organosulfur compound of significant interest, primarily as a key intermediate in the synthesis of the potent nutraceutical, (R)-Sulforaphane. This document delves into the nuanced aspects of its stereoselective synthesis, analytical characterization, and the known biological context of its derivatives. Furthermore, it explores the broader landscape of related sulfinyl and sulfonyl amines, offering insights into their potential as scaffolds in drug discovery. The guide is structured to provide both foundational knowledge and practical, in-depth protocols for researchers and drug development professionals, fostering a deeper understanding of this compound class and its potential applications.

Introduction: The Significance of the Sulfinyl Moiety in Amine Scaffolds

The incorporation of a sulfinyl group into small molecules can profoundly influence their physicochemical properties and biological activity. The stereogenic nature of the sulfur atom in sulfoxides introduces a critical element of chirality, which is paramount in modern drug design. 4-[(R)-methylsulfinyl]butan-1-amine serves as a prime exemplar of this principle. While its most prominent role is that of a synthetic precursor to (R)-Sulforaphane, a well-documented inducer of phase II detoxification enzymes with antioxidant, anti-inflammatory, and anti-cancer properties, the inherent chemical features of the 4-(methylsulfinyl)butylamine scaffold itself warrant a detailed examination.[1] This guide will dissect the chemistry of this molecule and its analogs, providing a robust framework for its synthesis, analysis, and the exploration of its broader therapeutic potential.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-[(R)-methylsulfinyl]butan-1-amine is fundamental for its handling, formulation, and the interpretation of its biological interactions.

Property	Value	Source
Molecular Formula	C₅H₁₃NOS	[1]
Molecular Weight	135.23 g/mol	[1]
CAS Number	84104-30-3	[1]
Appearance	Neat (liquid)	[2]
Topological Polar Surface Area	62.3 Ų	[3]
XLogP3-AA	-0.9	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]

The low XLogP3-AA value suggests a high degree of hydrophilicity, a characteristic that influences its solubility and distribution in biological systems.

Stereoselective Synthesis of 4-[(R)-methylsulfinyl]butan-1-amine

The synthesis of enantiomerically pure sulfoxides is a well-established yet challenging field in organic chemistry. The (R)-configuration of the sulfoxide in the target molecule is crucial for the biological activity of its derivative, sulforaphane. Several strategies can be employed to achieve this stereoselectivity.

Conceptual Synthetic Approach

The synthesis of 4-[(R)-methylsulfinyl]butan-1-amine can be logically approached through the asymmetric oxidation of a thioether precursor or by employing a chiral sulfinylating agent. The latter often provides a more reliable and scalable route to high enantiomeric purity.

Caption: Retrosynthetic analysis of 4-[(R)-methylsulfinyl]butan-1-amine.

Detailed Experimental Protocol: Asymmetric Synthesis via Chiral Auxiliary

This protocol is a representative method adapted from established principles of asymmetric sulfoxide synthesis, utilizing a chiral auxiliary approach for high stereocontrol.

Step 1: Preparation of a Protected 4-Thio-butylamine Precursor

• To a solution of N-Boc-4-chlorobutan-1-amine (1.0 eq) in anhydrous DMF, add sodium thiomethoxide (1.2 eq) portion-wise at 0 °C under an inert atmosphere.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Boc-4-(methylthio)butan-1-amine.

Step 2: Diastereoselective Sulfinylation and Oxidation

This step leverages a chiral auxiliary to direct the stereochemistry of the sulfoxide formation.

• Prepare a solution of the N-Boc-4-(methylthio)butan-1-amine (1.0 eq) in a suitable solvent such as methanol.

• Add a chiral oxidizing agent system, such as a titanium-based catalyst with a chiral ligand (e.g., (+)-diethyl tartrate) and an oxidant like tert-butyl hydroperoxide, at low temperature (-20 °C).

• The reaction is carefully monitored for the formation of the desired (R)-sulfoxide. The diastereoselectivity is highly dependent on the chiral ligand and reaction conditions.

• Upon completion, the reaction is quenched, and the product is purified by column chromatography to isolate the desired diastereomer of N-Boc-4-[(R)-methylsulfinyl]butan-1-amine.

Step 3: Deprotection to Yield the Final Product

• Dissolve the purified N-Boc-4-[(R)-methylsulfinyl]butan-1-amine in a solution of hydrochloric acid in dioxane (e.g., 4M HCl).

• Stir the mixture at room temperature for 2-4 hours.

• Monitor the deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure to obtain the hydrochloride salt of 4-[(R)-methylsulfinyl]butan-1-amine.

• The free amine can be obtained by neutralization with a suitable base and subsequent extraction or by passing through an ion-exchange resin.

Analytical and Quality Control Methods

Ensuring the purity and stereochemical integrity of 4-[(R)-methylsulfinyl]butan-1-amine is critical, especially for its use in pharmaceutical applications. A combination of chromatographic and spectroscopic techniques is employed for this purpose.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone for assessing the purity and enantiomeric excess of the compound. Due to the polar nature and lack of a strong chromophore, derivatization is often employed for UV detection, or alternative detection methods are used.

• Purity Analysis (Reversed-Phase HPLC):

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of water (with 0.1% TFA) and acetonitrile.

  • Detection: Evaporative Light Scattering Detector (ELSD) or pre-column derivatization with a UV-active agent like dansyl chloride.[4]

• Enantiomeric Excess (Chiral HPLC):

  • Column: A chiral stationary phase, such as a polysaccharide-based column (e.g., Chiralcel OD-H).

  • Mobile Phase: A mixture of hexane and isopropanol, often with a small amount of an amine additive to improve peak shape.

  • Detection: UV at a low wavelength (e.g., 210 nm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for structural elucidation and confirmation.

• ¹H NMR: Provides information on the number and connectivity of protons. Key signals include the methyl group attached to the sulfoxide, the methylene groups of the butyl chain, and the amine protons.

• ¹³C NMR: Confirms the carbon framework of the molecule.

• Chiral NMR: The use of chiral solvating agents or chiral shift reagents can be employed to determine the enantiomeric purity by resolving the signals of the two enantiomers.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and fragmentation pattern of the compound. Electrospray ionization (ESI) is a suitable technique for this polar molecule. The use of n-butylamine as an additive in the mobile phase can enhance the signal in negative ion mode ESI-MS for related compounds.[5]

Caption: A typical analytical workflow for the quality control of 4-[(R)-methylsulfinyl]butan-1-amine.

Biological Activity and Therapeutic Potential: A Precursor-Centric View

Currently, the primary biological significance of 4-[(R)-methylsulfinyl]butan-1-amine lies in its role as the immediate precursor to (R)-Sulforaphane [1-isothiocyanato-4-((R)-methylsulfinyl)butane].[1] Sulforaphane is a potent activator of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-antioxidant response element) signaling pathway, leading to the upregulation of a suite of cytoprotective genes, including phase II detoxification enzymes.

While direct pharmacological studies on 4-[(R)-methylsulfinyl]butan-1-amine are not extensively reported in the public domain, its structural motifs—a primary amine and a chiral sulfoxide—are present in various biologically active molecules.

Related Compounds and Structure-Activity Relationships (SAR)

Exploring the SAR of related sulfinyl and sulfonyl amines can provide valuable insights into the potential of this scaffold. Studies on N-substituted 2-(4-methylsulfonylaminophenyl) propanamides have identified them as potent TRPV1 antagonists.[6][7] This suggests that the methylsulfinyl or methylsulfonyl phenylamine core can be a valuable starting point for designing modulators of specific biological targets. While these compounds are structurally more complex, the fundamental sulfinyl/sulfonyl amine moiety is a shared feature. Further research could explore how modifications to the butylamine chain and the amine functionality of 4-[(R)-methylsulfinyl]butan-1-amine impact its biological activity profile.

Considerations for Drug Development

For a compound like 4-[(R)-methylsulfinyl]butan-1-amine to be considered as a lead for drug development, a thorough evaluation of its ADME (Absorption, Distribution, Metabolism, and Excretion) properties is essential.

Metabolic Stability

The metabolic stability of a drug candidate is a critical determinant of its in vivo half-life and bioavailability.[8][9] For sulfoxide-containing compounds, metabolic interconversion between the sulfoxide, sulfide, and sulfone forms is a key consideration.[10] In vitro assays using liver microsomes or hepatocytes can provide initial data on the metabolic fate of 4-[(R)-methylsulfinyl]butan-1-amine.[8] The primary amine group is also susceptible to metabolism by enzymes such as monoamine oxidases.

Pharmacokinetics

The pharmacokinetic profile describes the journey of a drug through the body. For a hydrophilic molecule like 4-[(R)-methylsulfinyl]butan-1-amine, oral bioavailability might be a challenge. Pharmacokinetic studies in animal models would be necessary to determine key parameters such as clearance, volume of distribution, and half-life.[11][12]

Caption: Key ADME-Tox considerations for the development of 4-[(R)-methylsulfinyl]butan-1-amine.

Conclusion and Future Directions

4-[(R)-methylsulfinyl]butan-1-amine stands as a molecule of significant interest due to its crucial role in the synthesis of (R)-Sulforaphane. This guide has provided a detailed framework for its enantioselective synthesis and analytical characterization, offering practical insights for researchers in the field.

The future exploration of this compound and its analogs should focus on several key areas:

• Direct Biological Profiling: A comprehensive screening of 4-[(R)-methylsulfinyl]butan-1-amine against a panel of biological targets could uncover novel activities independent of its conversion to sulforaphane.

• Analogue Synthesis and SAR Studies: Systematic modification of the butylamine scaffold could lead to the discovery of new chemical entities with optimized potency and drug-like properties.

• Advanced ADME-Tox Studies: A deeper understanding of the metabolic fate and potential toxicities of this class of compounds is essential for their progression as therapeutic candidates.

By building upon the foundational knowledge presented in this guide, the scientific community can continue to unlock the full potential of 4-[(R)-methylsulfinyl]butan-1-amine and related sulfinyl amines in the realms of chemical synthesis and drug discovery.

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Protocols & Analytical Methods

Synthesis of (R)-Sulforaphane from 4-[(R)-methylsulfinyl]butan-1-amine: An Application and Protocol Guide

Abstract

This document provides a comprehensive guide for the synthesis of the chiral, biologically active isothiocyanate, (R)-Sulforaphane, commencing from its precursor, 4-[(R)-methylsulfinyl]butan-1-amine. Sulforaphane, a compound of significant interest in cancer chemoprevention and therapeutics, is naturally found in cruciferous vegetables.[1][2] The (R)-enantiomer is the naturally occurring and more biologically active form.[1][3] This application note details a robust and reproducible protocol for the conversion of the amine to the corresponding isothiocyanate, discusses the critical parameters for reaction success, and outlines methods for purification and characterization. This guide is intended for researchers in medicinal chemistry, drug development, and chemical biology.

Introduction: The Scientific Imperative for Synthetic (R)-Sulforaphane

(R)-Sulforaphane (1-isothiocyanato-4-[(R)-methylsulfinyl]butane) has garnered substantial attention for its role as a potent inducer of phase II detoxification enzymes, which play a crucial role in protecting cells against carcinogens and other electrophilic toxins.[4][5] While often isolated from natural sources like broccoli sprouts, chemical synthesis offers a reliable route to enantiomerically pure material, free from natural contaminants, which is essential for rigorous pharmacological and clinical evaluation.[6][7]

The synthesis of isothiocyanates from primary amines is a cornerstone of organic chemistry. However, the choice of thiocarbonylating agent is critical to avoid harsh conditions that could compromise the chiral sulfoxide moiety of the starting material. Historically, highly toxic and volatile reagents like thiophosgene were employed.[8][9] Modern synthetic chemistry, however, favors safer and more manageable alternatives. This protocol will focus on a method that balances efficiency, safety, and scalability.

Reaction Principle: Conversion of Amine to Isothiocyanate

The core transformation in this synthesis is the conversion of the primary amine group of 4-[(R)-methylsulfinyl]butan-1-amine into an isothiocyanate group (-N=C=S). This is typically achieved by reacting the amine with a thiocarbonyl transfer reagent. A common and effective method involves the in-situ formation of a dithiocarbamate salt, followed by desulfurization to yield the isothiocyanate.[8] This two-step, one-pot procedure is generally mild and compatible with a variety of functional groups.

The reaction proceeds as follows:

• Dithiocarbamate Formation: The primary amine reacts with carbon disulfide (CS₂) in the presence of a base (e.g., triethylamine) to form a dithiocarbamic acid salt.

• Desulfurization: A desulfurizing agent is then added to facilitate the elimination of a molecule of hydrogen sulfide, leading to the formation of the isothiocyanate.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of (R)-Sulforaphane.

Materials and Reagents

Reagent	Grade	Supplier	Notes
4-[(R)-methylsulfinyl]butan-1-amine	≥98%	Commercially Available	Store under inert atmosphere
Carbon Disulfide (CS₂)	ACS Grade	Commercially Available	Caution: Highly flammable and toxic. Handle in a fume hood.
Triethylamine (Et₃N)	Anhydrous	Commercially Available	Store over molecular sieves.
Dichloromethane (DCM)	Anhydrous	Commercially Available
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	For chromatography.
Hexane	ACS Grade	Commercially Available	For chromatography.
Silica Gel	230-400 mesh	Commercially Available	For column chromatography.

Step-by-Step Synthesis Protocol

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 4-[(R)-methylsulfinyl]butan-1-amine (1.0 eq).

• Solvent and Base Addition: Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M. Cool the solution to 0 °C using an ice bath. Add triethylamine (1.1 eq) dropwise via syringe.

• Dithiocarbamate Formation: Add carbon disulfide (1.2 eq) dropwise to the cooled solution via the dropping funnel over a period of 15 minutes. A white precipitate of the dithiocarbamate salt may form. Allow the reaction to stir at 0 °C for 1 hour.

• Desulfurization: While maintaining the temperature at 0 °C, add a solution of a suitable desulfurizing agent (e.g., a carbodiimide or other coupling reagent) in anhydrous DCM dropwise.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of Ethyl Acetate/Hexane (e.g., 1:1 v/v). The disappearance of the starting amine and the appearance of a new, less polar spot corresponding to (R)-Sulforaphane indicates reaction completion.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with DCM (3 x volume). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude (R)-Sulforaphane by silica gel column chromatography using a gradient elution of Ethyl Acetate in Hexane.[6]

Visualization of the Workflow

Caption: Experimental workflow for the synthesis of (R)-Sulforaphane.

Characterization and Quality Control

To ensure the identity and purity of the synthesized (R)-Sulforaphane, a combination of analytical techniques should be employed.

Analytical Data Summary

Technique	Expected Results	Reference
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 3.59 (t, 2H), 2.80-2.66 (m, 2H), 2.59 (s, 3H), 1.97-1.83 (m, 4H)	[10]
¹³C NMR	Consistent with sulforaphane structure.	[11]
Mass Spectrometry (ESI+)	m/z: 178 [M+H]⁺	[12]
Chiral HPLC	To confirm enantiomeric purity.

In-Depth Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the final product. The characteristic chemical shifts and coupling patterns should be compared with literature values for (R)-Sulforaphane.[10]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of the synthesized compound.[12][13][14] Gas chromatography-mass spectrometry (GC-MS) can also be utilized, though care must be taken to avoid thermal degradation of the sulforaphane.[4][5]

• High-Performance Liquid Chromatography (HPLC): Both analytical and preparative HPLC can be used for purification and purity assessment.[6][11][15][16] A C18 reverse-phase column is commonly employed.[6][11][16] Chiral HPLC is necessary to determine the enantiomeric excess of the (R)-Sulforaphane.

Safety and Handling

• Carbon Disulfide (CS₂): Is highly flammable, volatile, and toxic. All manipulations should be performed in a well-ventilated chemical fume hood.

• Dichloromethane (DCM): Is a suspected carcinogen. Avoid inhalation and skin contact.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of (R)-Sulforaphane from 4-[(R)-methylsulfinyl]butan-1-amine. By following this guide, researchers can reliably produce high-purity (R)-Sulforaphane for use in a variety of research and development applications. The emphasis on modern, safer reagents and detailed characterization methods ensures the integrity and reproducibility of the synthesis.

References

• Chen, S., & Wu, X. (2007). Separation and Purification of Sulforaphane from Broccoli Seeds by Solid Phase Extraction and Preparative High-Performance Liquid Chromatography. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Chiang, C. C., et al. (1998). Gas Chromatography/Mass Spectrometry Method for the Determination of Sulforaphane and Sulforaphane Nitrile in Broccoli. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Liang, H., et al. (2006). Purification of sulforaphane from broccoli seeds by silica gel column chromatography and preparative high performance liquid chromatography. ResearchGate. Available at: [Link]

• Kim, J. K., & Park, S. U. (2016). Separation and Purification of Sulforaphane from Broccoli by Solid Phase Extraction. Molecules. Available at: [Link]

• Matusheski, N. V., et al. (2001). Preparative HPLC Method for the Purification of Sulforaphane and Sulforaphane Nitrile from Brassica oleracea. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Ghayur, A., et al. (2019). High-efficiency purification of sulforaphane from the broccoli extract by nanostructured SBA-15 silica using solid-phase extraction method. PubMed. Available at: [Link]

• Kent, K., et al. (2020). Measuring sulforaphane and its metabolites in human plasma: A high throughput method. Antioxidants. Available at: [Link]

• Chiang, C. C., et al. (1998). Gas Chromatography/Mass Spectrometry Method for the Determination of Sulforaphane and Sulforaphane Nitrile in Broccoli. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Al-Ishaq, R. K., et al. (2020). Development of Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Quantification of Broccoli Sulforaphane. Figshare. Available at: [Link]

• Google Patents. (n.d.). A kind of preparation method of isothiocyanate.

• Kent, K., et al. (2020). Measuring Sulforaphane and Its Metabolites in Human Plasma: A High Throughput Method. Antioxidants. Available at: [Link]

• Agerbirk, N., et al. (2018). Novel Gram-Scale Production of Enantiopure R-Sulforaphane from Tuscan Black Kale Seeds. Molecules. Available at: [Link]

• Abellán-Victorio, A., et al. (2022). Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers. International Journal of Molecular Sciences. Available at: [Link]

• Chaskar, A. C. (2020). Synthesis of Isothiocyanates: A Review. CHEMISTRY & BIOLOGY INTERFACE. Available at: [Link]

• Fine Organics Ltd. (n.d.). Industrial Scale Synthesis of Thiophosgene and Its Derivatives. ACS Publications. Available at: [Link]

• Németh, A. G., et al. (2021). Recent Advances in the Synthesis of Isothiocyanates Using Elemental Sulfur. Molecules. Available at: [Link]

• Le, C. M., et al. (2017). Synthesis of Isothiocyanates and Unsymmetrical Thioureas with the Bench-Stable Solid Reagent (Me4N)SCF3. Organic Letters. Available at: [Link]

• Nguyen, V. T. (2018). A New and Effective Approach to the Synthesis of Sulforaphane. ResearchGate. Available at: [Link]

• Nguyen, V. T. (2018). A New and Effective Approach to the Synthesis of Sulforaphane. Bentham Science. Available at: [Link]

• Kiełbasińska, P., & Mikołajczyk, M. (2021). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Molecules. Available at: [Link]

• ResearchGate. (n.d.). New Method for the Synthesis of Sulforaphane and Related Isothiocyanates. Available at: [Link]

• FooDB. (2010). Showing Compound (R)-Sulforaphane (FDB012609). Available at: [Link]

• ResearchGate. (n.d.). Isolation of Sulforaphene and Sulforaphane, The Novel Anticancer Reagent, from Raphanus sativus. Available at: [Link]

• PubMed. (2018). NMR study on the stabilization and chiral discrimination of sulforaphane enantiomers and analogues by cyclodextrins. Available at: [Link]

• Automated Topology Builder (ATB) and Repository. (n.d.). (R)-(-)-Sulforaphane. Available at: [Link]

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• 1. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. NMR study on the stabilization and chiral discrimination of sulforaphane enantiomers and analogues by cyclodextrins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Synthesis of L-Sulforaphane via Biphasic Thiophosgenation

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound: L-Sulforaphane (1-isothiocyanato-4-[(R)-methylsulfinyl]butane) Primary Application: Nrf2/ARE Pathway Activation, Chemoprevention, and Oncology Research

Scientific Rationale & Mechanistic Insights

L-Sulforaphane is a naturally occurring isothiocyanate derived from cruciferous vegetables, widely recognized for its potent anticancer and antimicrobial properties[1]. It exerts its biological effects primarily by acting as an electrophile that alkylates specific cysteine residues on the Keap1 protein, thereby stabilizing and activating the Nrf2 transcription factor[2].

Synthesizing L-sulforaphane from its primary amine precursor, 4-[(R)-methylsulfinyl]butan-1-amine , requires the conversion of the terminal amine into an isothiocyanate group. While various sulfur-transfer reagents exist, thiophosgene ( CSCl2​ ) remains the most direct, high-yielding, and historically validated reagent for this transformation[1][3].

The Causality of the Biphasic System

The fundamental challenge in this reaction is managing the generation of hydrochloric acid (HCl). The reaction between a primary amine and thiophosgene proceeds via a thiocarbamoyl chloride intermediate, releasing two equivalents of HCl[4].

• The Paradox: If left unneutralized, the HCl protonates the unreacted starting amine, forming an unreactive hydrochloride salt and stalling the reaction. Conversely, if the reaction is run in a strongly basic homogeneous solution, the resulting isothiocyanate is highly susceptible to alkaline hydrolysis or conversion into symmetrical thioureas[1].

• The Solution: A biphasic system (Chloroform/Aqueous NaOH) elegantly resolves this[5]. The aqueous NaOH neutralizes the generated HCl at the phase boundary, maintaining the amine in its reactive free-base form. Simultaneously, the newly formed, highly lipophilic L-sulforaphane immediately partitions into the organic chloroform layer, shielding it from basic hydrolysis in the aqueous phase[4].

Workflow for the biphasic synthesis and isolation of L-sulforaphane.

Materials and Safety Parameters

CRITICAL SAFETY WARNING: Thiophosgene is a highly toxic, volatile, and corrosive red liquid[6]. It must be handled exclusively inside a certified, high-velocity fume hood using appropriate PPE (heavy-duty nitrile or butyl rubber gloves, face shield, and lab coat). Keep a quenching solution of 10% aqueous ammonia or saturated sodium carbonate nearby to neutralize spills.

Quantitative Reagent Matrix

Reagent	MW ( g/mol )	Equivalents	Amount	Role
4-[(R)-methylsulfinyl]butan-1-amine	135.23	1.0 eq	1.00 g (7.4 mmol)	Starting Material
Thiophosgene ( CSCl2​ )	114.98	1.2 eq	0.68 mL (8.8 mmol)	Sulfurizing Agent
Sodium Hydroxide (NaOH, 1N aq.)	40.00	2.5 eq	18.5 mL	Acid Scavenger
Chloroform ( CHCl3​ )	119.38	N/A	40 mL	Organic Solvent

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By monitoring physical phase changes and colorimetric shifts, the operator can confirm reaction progress without immediate offline analytical testing.

Step 1: Assembly of the Biphasic System

• Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with 1.00 g of 4-[(R)-methylsulfinyl]butan-1-amine.

• Dissolve the amine in 30 mL of anhydrous chloroform ( CHCl3​ ).

• Add 18.5 mL of 1N aqueous NaOH to the flask.

• Submerge the flask in an ice-water bath and initiate vigorous stirring (>800 rpm).

In-Process Validation: The mixture will form a distinct, cloudy emulsion due to the vigorous stirring. The aqueous layer must test at pH > 10 (spot check with pH paper). This confirms the amine is fully deprotonated and ready for nucleophilic attack.

Step 2: Controlled Thiophosgenation

• In a separate, dry vial, dilute 0.68 mL of thiophosgene in 10 mL of CHCl3​ .

• Load this solution into an addition funnel or a glass syringe.

• Add the thiophosgene solution dropwise to the vigorously stirring biphasic mixture over 15 minutes, maintaining the internal temperature below 5 °C.

• Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for an additional 1 hour[5].

In-Process Validation: Thiophosgene possesses a distinct red/orange color. As each drop hits the emulsion, the color will rapidly dissipate as the reagent is consumed. A persistent pale orange/yellow tint in the organic layer at the end of the reaction serves as an internal visual indicator that a slight excess of CSCl2​ has been reached, confirming 100% consumption of the amine.

Step 3: Extraction and Work-up

• Transfer the biphasic mixture to a separatory funnel. Allow the layers to separate completely.

• Collect the lower organic layer ( CHCl3​ ).

• Extract the remaining aqueous layer with an additional 20 mL of CHCl3​ .

• Combine the organic layers and wash sequentially with 20 mL of distilled water and 20 mL of saturated brine.

• Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ).

• Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporator, bath temp < 30 °C) to yield a crude yellow oil.

In-Process Validation: TLC analysis (Eluent: CH2​Cl2​ /MeOH 9:1) should be performed. A Ninhydrin stain will confirm the complete absence of the primary amine (which normally stains a deep purple/brown). UV light (254 nm) and Iodine staining will reveal the sulforaphane product spot ( Rf​≈0.6 ).

Step 4: Chromatographic Isolation

• Load the crude oil onto a silica gel column.

• Elute using a gradient of Dichloromethane/Methanol (from 30:1 to 9:1 v/v)[5].

• Pool the product-containing fractions and concentrate under reduced pressure to afford pure L-sulforaphane as a pale yellow, viscous oil. (Expected Yield: 65–80%)

Analytical Characterization Data

To ensure the trustworthiness of the synthesized batch, compare the isolated product against the following standardized analytical benchmarks for L-sulforaphane:

Analytical MethodExpected Result / Spectral DataAppearancePale yellow to amber viscous oil. 1 H NMR (400 MHz, CDCl3​ ) δ 3.60 (t, J = 6.0 Hz, 2H, CH2​ -NCS), 2.75–2.65 (m, 2H, CH2​ -SO), 2.58 (s, 3H, CH3​ -SO), 1.95–1.80 (m, 4H, CH2​ CH2​ ). 13 C NMR (100 MHz, CDCl3​ ) δ 130.4 (-NCS), 53.5 ( CH2​ -SO), 44.8 ( CH2​ -NCS), 38.7 ( CH3​ -SO), 29.1 ( CH2​ ), 20.1 ( CH2​ ).Mass Spectrometry (ESI+)Calculated for C6​H11​NOS2​ [ M+H ] + : 178.03; Found: 178.0Chiral Purity (HPLC)>98% ee (Confirming retention of the (R)-sulfoxide stereocenter).

Biological Application: Nrf2 Pathway Activation

For drug development professionals utilizing this synthesized L-sulforaphane, its primary mechanism of action involves the direct modification of the Keap1 sensor protein. The isothiocyanate carbon acts as a soft electrophile, selectively reacting with the sulfhydryl groups of Keap1 (specifically Cys151). This structural modification halts the ubiquitination of Nrf2, allowing it to translocate to the nucleus and initiate the transcription of cytoprotective Phase II enzymes[2].

Mechanism of action: L-sulforaphane activating the Nrf2/ARE signaling pathway.

References

• Janczewski, Ł. (2022). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Molecules, 27(5), 1750. PubMed Central (PMC). URL:[Link]

• Moon, J. K., et al. (2010). Analysis and Anti-Helicobacter Activity of Sulforaphane and Related Compounds Present in Broccoli (Brassica oleracea L.) Sprouts. Journal of Agricultural and Food Chemistry, 58(11), 6672–6677. ACS Publications. URL:[Link]

• Ahn, Y. H., et al. (2010). Electrophilic tuning of the chemopreventive natural product sulforaphane. Proceedings of the National Academy of Sciences (Mechanistic Context). URL:[Link]

• US Patent 9567405B2 (2017).Method of synthesising sulforaphane. Google Patents. (Safety and alternative methodologies context).

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• 6. US9567405B2 - Method of synthesising sulforaphane - Google Patents [patents.google.com]

Application Note: Quantitative LC-MS/MS Analysis of 4-[(R)-methylsulfinyl]butan-1-amine (Sulforaphane Amine)

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Plant Extracts (e.g., Broccoli Sprout Juice) and Biological Fluids (Plasma)

Introduction & Scientific Rationale

4-[(R)-methylsulfinyl]butan-1-amine, commonly referred to as sulforaphane amine, is a highly polar primary amine and a critical molecule in the study of cruciferous phytochemicals. It serves as both the primary synthetic precursor to the chemopreventive agent sulforaphane (SFN)[1][2] and a major degradation product of SFN in aqueous environments.

During the extraction and preparation of functional foods like broccoli sprout juice, the bioactive isothiocyanate SFN undergoes spontaneous hydrolysis, losing its thiocarbonyl group to form sulforaphane amine[3]. Consequently, relying solely on the quantification of free SFN can lead to a severe underestimation of the true glucoraphanin conversion yield and the functional potential of the matrix[3]. Developing a robust, highly sensitive LC-MS/MS method for this amine is essential for accurate pharmacokinetic profiling, stability testing, and quality control in drug development.

Figure 1: Enzymatic formation of sulforaphane and its subsequent aqueous degradation to the amine.

Experimental Design: The Causality Behind the Method

Why HILIC over Reversed-Phase (RP-LC)?

4-[(R)-methylsulfinyl]butan-1-amine possesses a primary amine and a sulfoxide group, making it highly hydrophilic (low LogP). If analyzed using standard C18 reversed-phase chromatography, the compound will elute in the column's void volume. Void volume elution exposes the analyte to severe ion suppression from unretained matrix components (e.g., salts, sugars, and organic acids), destroying method sensitivity and reproducibility.

The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC). By utilizing a bare silica or amide-bonded HILIC stationary phase, the polar amine partitions into an aqueous-enriched layer on the silica surface. This provides orthogonal retention, ensuring the analyte elutes well after the void volume, effectively separating it from matrix interferents.

Sample Preparation Strategy

Cold acetonitrile (ACN) is selected for protein precipitation instead of methanol. ACN provides superior precipitation efficiency and yields a final sample extract with a high organic concentration (≥80% ACN). This high-organic extract is directly compatible with the initial mobile phase conditions of the HILIC gradient, completely eliminating the need for time-consuming evaporation and reconstitution steps that risk analyte loss.

Materials and Reagents

• Reference Standard: 4-(Methylsulfinyl)butylamine (Purity ≥99%)[1].

• Internal Standard (IS): Isotope-labeled analog (e.g., Sulforaphane amine-d8) or a structural analog.

• Solvents: LC-MS grade Acetonitrile (ACN), LC-MS grade Water.

• Additives: LC-MS grade Formic Acid (FA), Ammonium Formate.

Sample Preparation Protocol

This self-validating workflow is designed to maximize recovery while maintaining HILIC compatibility.

• Sample Aliquot: Transfer 50 µL of broccoli sprout extract or biological plasma into a 1.5 mL low-bind microcentrifuge tube.

• Internal Standard Addition: Add 10 µL of IS working solution (100 ng/mL) and vortex for 10 seconds.

• Protein Precipitation: Add 200 µL of ice-cold Acetonitrile (4°C). Causality: The 1:4 aqueous-to-organic ratio ensures complete protein crash and prepares the solvent matrix for HILIC injection.

• Mixing: Vortex vigorously for 2 minutes to ensure complete disruption of protein-analyte binding.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins and cellular debris.

• Transfer & Filtration: Transfer 150 µL of the clear supernatant into an autosampler vial equipped with a 0.22 µm PTFE filter insert.

Figure 2: Step-by-step sample preparation and LC-MS/MS analytical workflow for sulforaphane amine.

LC-MS/MS Methodology

Chromatographic Conditions

• Column: Waters XBridge BEH HILIC (2.1 × 100 mm, 2.5 µm) or equivalent.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid. (Causality: Buffers the pH to keep the primary amine fully protonated for maximum ESI+ efficiency).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Table 1: HILIC Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.40	5	95
1.0	0.40	5	95
4.0	0.40	40	60
5.5	0.40	40	60
5.6	0.40	5	95
8.0	0.40	5	95

Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization Positive (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 500°C.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Table 2: MRM Transitions and Collision Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Sulforaphane Amine	136.1	73.1	50	25	20	Quantifier (Loss of -SOMe)
Sulforaphane Amine	136.1	119.1	50	25	15	Qualifier (Loss of -NH₃)
IS (Analog-d8)	144.1	81.1	50	25	20	Internal Standard

Method Validation & System Suitability

To ensure the trustworthiness of the generated data, the following self-validating parameters must be established prior to sample analysis:

• Matrix Effect (ME) Evaluation: Calculate the ME by comparing the peak area of the analyte spiked into post-extraction blank matrix versus the peak area in neat solvent. Acceptable ME is between 85% and 115%. If ion suppression exceeds 15%, adjust the HILIC gradient to shift the retention time away from the suppression zone.

• Linearity & Sensitivity: The calibration curve should span from 1 ng/mL to 1000 ng/mL with an R2≥0.995 . The Limit of Quantitation (LOQ) is defined as the lowest concentration yielding a Signal-to-Noise (S/N) ratio ≥10 with precision within ±20% .

• Carryover Check: Inject a solvent blank immediately following the Upper Limit of Quantification (ULOQ) standard. The peak area in the blank must be ≤20% of the LOQ peak area.

References

• 4-(Methylsulfinyl)
• Process for the synthesis of isothiocyanates and derivatives thereof and uses of same (CN103025710A)
• Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts Source: ResearchGate URL

Sources

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• 2. CN103025710A - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

GC-MS Analysis of 4-[(R)-methylsulfinyl]butan-1-amine Derivatives: Overcoming Thermal Instability and Polarity

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocol

Introduction & Chemical Context

4-[(R)-methylsulfinyl]butan-1-amine, frequently referred to as sulforaphane amine , is a critical intermediate and hydrolysis product in the glucoraphanin metabolic pathway. While its isothiocyanate counterpart (sulforaphane) is extensively studied for its potent Phase II enzyme induction and chemopreventive properties, the quantitative analysis of the amine derivative is essential for comprehensive pharmacokinetic profiling and metabolic tracking.

Analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents a severe dual analytical challenge:

• High Polarity: The primary amine (-NH₂) interacts strongly with active silanol groups on the GC column and glass liner, causing irreversible adsorption and severe peak tailing.

• Extreme Thermal Lability: The methylsulfinyl (sulfoxide) group is highly unstable at the elevated temperatures typical of GC injection ports [1].

To achieve a self-validating and reproducible analytical system, scientists cannot simply inject this compound into a standard GC-MS. The methodology must be mechanistically designed to neutralize polarity while preserving or intentionally modifying the labile sulfoxide core.

Mechanistic Insights: The Causality of Experimental Choices (E-E-A-T)

As analytical scientists, we must design workflows that respect the fundamental physical chemistry of the analyte.

The Pitfall of Thermal Degradation

When 4-(methylsulfinyl)butan-1-amine is introduced into a standard split/splitless injector operating at 220–250°C, the sulfoxide group undergoes a Chugaev/Cope-type syn-elimination. This thermal stress cleaves the molecule, yielding a terminal alkene (3-buten-1-amine derivatives) and methanesulfenic acid. Previous studies on the related compound sulforaphane have demonstrated that up to 80% of the intact sulfoxide degrades into 3-butenyl isothiocyanate under standard GC conditions [2].

The Solutions: Chemical vs. Instrumental Stabilization

To circumvent this, we employ two distinct strategies:

• Strategy A (Chemical Stabilization): Pre-column reduction of the sulfoxide to a thermally stable thioether (sulfide), forming 4-(methylthio)butan-1-amine (erucin amine). This is followed by acylation of the amine using Pentafluoropropionic anhydride (PFPA) to enhance volatility and generate highly specific mass fragments.

• Strategy B (Instrumental Stabilization): Direct silylation of the amine group, coupled with Programmable Temperature Vaporizing (PTV) or Cold On-Column (COC) injection. By introducing the sample at a low temperature (e.g., 40°C) and carefully controlling the heating ramp, thermal degradation of the intact sulfoxide is reduced to <5% [2, 3].

Fig 1. Thermal degradation pathway vs. chemical stabilization of 4-(methylsulfinyl)butan-1-amine.

Experimental Protocols

Protocol A: Reduction and Acylation (Recommended for Standard GC-MS)

This protocol is a self-validating system: by intentionally converting the sulfoxide to a sulfide, you eliminate injection-port variability, ensuring that the peak area directly correlates to the original analyte concentration.

Step 1: Sulfoxide Reduction

• Transfer 100 µL of the sample extract (in acetonitrile) into a 2 mL glass reaction vial.

• Add 50 µL of saturated Sodium Iodide (NaI) in acetone, followed by 10 µL of Acetyl Chloride (AcCl).

• Cap the vial tightly and incubate at room temperature for 15 minutes. The reaction rapidly reduces the sulfoxide to 4-(methylthio)butan-1-amine.

• Quench the reaction with 500 µL of 5% aqueous sodium thiosulfate to neutralize liberated iodine. Extract the amine into 500 µL of ethyl acetate.

Step 2: PFPA Derivatization

• Transfer the organic layer to a clean, dry vial and evaporate to dryness under a gentle stream of nitrogen.

• Add 50 µL of ethyl acetate and 50 µL of Pentafluoropropionic anhydride (PFPA).

• Incubate at 60°C for 30 minutes to form the pentafluoropropionamide derivative.

• Evaporate to dryness under nitrogen to remove excess reagent (critical to protect the GC column) and reconstitute in 100 µL of hexane for GC-MS analysis.

Protocol B: Direct Silylation with PTV Injection (For Intact Sulfoxide Analysis)

Use this protocol only if your system is equipped with a PTV or COC injector, and you must distinguish between endogenous thioethers and sulfoxides.

Step 1: Silylation

• Dry the sample extract completely under nitrogen.

• Add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) containing 1% TMCS.

• Incubate at 40°C for 45 minutes to silylate the primary amine.

Step 2: PTV GC-MS Analysis

• Injection: Inject 1 µL into a PTV injector initially held at 40°C.

• Temperature Ramp: Immediately upon injection, ramp the injector temperature at 10°C/sec to 250°C. This rapid transfer minimizes the residence time of the intact sulfoxide in the heated zone, preventing syn-elimination [2].

Fig 2. Parallel GC-MS analytical workflows for robust quantification of sulfoxide amines.

Quantitative Data Presentation

To ensure accurate peak identification and method selection, refer to the summarized quantitative parameters below.

Table 1: Comparison of Analytical Strategies

Parameter	Protocol A (Reduction + PFPA)	Protocol B (Silylation + PTV)
Analyte Detected	N-(4-(methylthio)butyl)pentafluoropropionamide	N-(trimethylsilyl)-4-(methylsulfinyl)butan-1-amine
Thermal Stability	Excellent (No degradation)	Moderate (Requires precise PTV control)
Injector Requirement	Standard Split/Splitless	PTV or Cold On-Column (COC)
Sensitivity (LOD)	~1.5 ng/mL	~5.0 ng/mL
Matrix Interference	Low (PFPA adds specific mass defect)	Medium (Siloxanes may interfere)

Table 2: Diagnostic EI-MS Ions (m/z) for Derivatives

Derivative Type	Molecular Ion (M⁺)	Base Peak	Key Diagnostic Fragments (m/z)	Structural Assignment of Fragments
PFPA Thioether	265	61	61, 119, 218	[CH₃S=CH₂]⁺ (61); Loss of -SCH₃ (218)
TMS Sulfoxide	207	73	73, 144, 192	[TMS]⁺ (73); Loss of -CH₃ from TMS (192)
Degradation Product (If PTV fails)	143 (TMS-alkene)	73	73, 128	Loss of -CH₃ (128); Indicates sulfoxide elimination

References

• Jin, Y., Wang, M., Rosen, R. T., & Ho, C. T. (1999). Thermal degradation of sulforaphane in aqueous solution. Journal of Agricultural and Food Chemistry, 47(8), 3121-3123. URL: [Link]

• Chiang, W. C., Pusateri, D. J., & Leitz, R. E. (1998). Gas Chromatography/Mass Spectrometry Method for the Determination of Sulforaphane and Sulforaphane Nitrile in Broccoli. Journal of Agricultural and Food Chemistry, 46(6), 2096-2101. URL: [Link]

• Mangla, B., et al. (2021). Plant sources, extraction techniques, analytical methods, bioactivity, and bioavailability of sulforaphane: a review. Frontiers in Nutrition. URL: [Link]

Application Note: Solid-Phase Extraction and Purification of 4-[(R)-Methylsulfinyl]butan-1-amine

Audience: Researchers, analytical scientists, and drug development professionals. Focus: High-recovery isolation of polar, basic degradation products from complex matrices.

Introduction & Chemical Context

4-[(R)-methylsulfinyl]butan-1-amine, commonly referred to as sulforaphane amine, is a highly polar, basic compound. In pharmacological and agricultural research, it is recognized both as a critical synthetic precursor to the chemopreventive isothiocyanate sulforaphane, and as its primary degradation product in aqueous environments[1][2].

During the extraction of biological matrices (such as broccoli sprouts), the myrosinase-mediated conversion of glucoraphanin to sulforaphane is often followed by spontaneous degradation into sulforaphane amine if the matrix is not properly stabilized[1]. Because of its extreme polarity—driven by a basic primary amine and a chiral methylsulfinyl group—traditional reversed-phase (e.g., C18) extraction methods fail to provide adequate retention, leading to target analyte loss in the void volume.

Physicochemical Rationale for Mixed-Mode Cation Exchange (MCX)

To successfully purify sulforaphane amine, the extraction chemistry must exploit the molecule's ionizable functional groups rather than relying solely on hydrophobicity. The primary amine has a pKa of approximately 10.5. At an acidic to neutral pH, this amine is fully protonated (cationic).

A Mixed-Mode Strong Cation Exchange (MCX) sorbent is the optimal choice for this purification[3]. These polymeric sorbents feature a hydrophobic divinylbenzene-co-N-vinylpyrrolidone backbone functionalized with strongly acidic sulfonic acid groups (pKa < 1).

• Causality of Retention: By acidifying the sample to pH 3–5, the sulforaphane amine is completely protonated. Upon loading, it binds to the sulfonic acid sites via strong electrostatic (ionic) interactions, while the butyl chain provides secondary reversed-phase retention[3].

• Causality of Washing: Because the ionic bond is exceptionally strong, aggressive washing with 100% organic solvents can be employed. This washes away neutral lipids, unreacted intact glucosinolates, and residual non-polar interferences without prematurely eluting the target amine.

• Causality of Elution: Elution is achieved by raising the pH above the amine's pKa. A basic organic solvent neutralizes the primary amine, breaking the electrostatic interaction and releasing the purified compound[3].

Experimental Protocol: Self-Validating MCX Workflow

Materials Required:

• Polymeric MCX SPE Cartridges (e.g., 60 mg sorbent / 3 mL barrel)

• 2% Formic Acid in LC-MS grade Water (v/v)

• LC-MS grade Methanol (MeOH)

• 5% Ammonium Hydroxide (NH₄OH) in Methanol (v/v) — Must be prepared fresh daily.

Step-by-Step Methodology:

• Sample Pre-treatment: Dilute the biological extract or synthetic reaction mixture 1:1 with 2% Formic acid in water.

  • Self-Validation Step: Manually verify the pH is between 3.0 and 5.0 using pH paper. Centrifuge at 10,000 x g for 10 minutes to remove particulates that could clog the frit.

• Conditioning: Pass 3 mL of Methanol through the MCX cartridge to solvate the polymeric bed. Do not allow the sorbent to dry.

• Equilibration: Pass 3 mL of 2% Formic acid in water through the cartridge to establish the acidic environment necessary for optimal ion exchange.

• Loading: Load the pre-treated sample at a controlled flow rate of 1–2 mL/min.

  • Self-Validation Step: Collect the flow-through fraction. If subsequent LC-MS analysis detects the analyte here, the sorbent capacity was exceeded, or the sample pH was insufficiently acidic.

• Aqueous Wash (Interference Removal): Pass 3 mL of 2% Formic acid in water. This removes highly polar, non-basic interferences such as organic acids and sugars.

• Organic Wash (Lipid/Neutral Removal): Pass 3 mL of 100% Methanol. This eliminates hydrophobic neutral compounds, including intact glucosinolates and residual sulforaphane.

• Elution: Elute the target 4-[(R)-methylsulfinyl]butan-1-amine with 3 mL of 5% NH₄OH in Methanol. The high pH (>11.5) neutralizes the amine, releasing it from the sorbent.

• Concentration & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ≤30°C.

  • Mechanistic Insight: Prolonged exposure to strong base and heat can cause irreversible oxidation of the sulfinyl group to a sulfonyl group. Reconstitute immediately in the appropriate mobile phase for downstream analysis.

Data Presentation: Workflow Summary

SPE Step	Solvent / Reagent	Mechanism of Action	Analyte State
Pre-treatment	2% Formic acid in water	Acidifies matrix to pH < 5	Protonated (Cationic)
Conditioning	100% Methanol	Solvates polymeric sorbent ligands	N/A
Equilibration	2% Formic acid in water	Prepares acidic environment for binding	N/A
Loading	Pre-treated sample	Electrostatic binding to sulfonic acid	Bound to sorbent
Wash 1	2% Formic acid in water	Removes polar neutrals and acids	Bound to sorbent
Wash 2	100% Methanol	Removes hydrophobic neutral interferences	Bound to sorbent
Elution	5% NH₄OH in Methanol	Raises pH > 11.5, neutralizing the amine	Eluted in solvent

Process Visualization

Caption: Step-by-step MCX SPE workflow for 4-[(R)-methylsulfinyl]butan-1-amine purification.

Analytical Validation & Troubleshooting

Due to the extreme polarity of sulforaphane amine, Hydrophilic Interaction Liquid Chromatography (HILIC) is strongly recommended over standard reversed-phase chromatography for analytical validation. A zwitterionic HILIC column utilizing an ammonium formate buffer (pH 3.0) and an acetonitrile gradient provides excellent peak shape and retention. Monitor the [M+H]+ ion at m/z 136.08 in positive electrospray ionization (ESI+) mode.

Troubleshooting Low Recovery: If recovery falls below 85%, the most common culprit is the elution solvent. Ammonium hydroxide is highly volatile; if the 5% NH₄OH in methanol solution is not prepared fresh daily, the ammonia gas escapes, and the resulting pH will be insufficient to fully deprotonate the amine, leaving the analyte permanently bound to the MCX sorbent[3].

References

• [1] Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction. ResearchGate. Available at: 4

• [2] Sulforaphane stabilization - WO2012010587A1. Google Patents. Available at: 2

• [3] When should I choose a mixed-mode SPE? Biotage. Available at: 3

• Oasis Solid-Phase Extraction Products. Waters Corporation. Available at: Link

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NMR spectroscopy of 4-[(R)-methylsulfinyl]butan-1-amine

An Application Note for the Comprehensive NMR Spectroscopic Analysis of 4-[(R)-methylsulfinyl]butan-1-amine

Abstract

This technical guide provides a detailed framework for the structural elucidation and stereochemical confirmation of 4-[(R)-methylsulfinyl]butan-1-amine using Nuclear Magnetic Resonance (NMR) spectroscopy. The presence of a chiral sulfoxide center introduces unique spectral features, such as diastereotopicity, which are critical for full characterization. This document offers field-proven protocols for one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (COSY, HSQC) NMR experiments, coupled with an in-depth guide to spectral interpretation. The methodologies are designed to be self-validating, ensuring researchers, scientists, and drug development professionals can confidently apply these techniques for the analysis of chiral sulfoxides and related small molecules.

Introduction: The Significance of Chiral Sulfoxides

4-[(R)-methylsulfinyl]butan-1-amine is a chiral small molecule featuring both a primary amine and a stereogenic sulfoxide group.[1][2][3] Molecules containing the chiral sulfoxide moiety are of significant interest in medicinal chemistry and asymmetric synthesis, often serving as chiral auxiliaries or pharmacophores. The precise determination of their three-dimensional structure is paramount for understanding their biological activity and chemical reactivity.

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of such molecules in solution.[4] The chiral center at the sulfur atom renders the local environment asymmetric, leading to magnetic non-equivalence of neighboring protons (diastereotopicity), which can be definitively characterized by ¹H NMR.[5] This guide provides a comprehensive workflow, from sample preparation to advanced data analysis, to fully characterize the molecule's structure and confirm the integrity of its stereocenter.

Molecular Structure and Key NMR-Active Features

The structure of 4-[(R)-methylsulfinyl]butan-1-amine presents several key features that dictate its NMR spectral signature. Understanding these a priori allows for a targeted experimental design and a more efficient analysis.

• Chiral Sulfoxide Center: The sulfur atom is a stereocenter, giving rise to the (R)-configuration. This is the most critical feature, as it influences the entire molecule's electronic and magnetic environment.

• Diastereotopic Protons: The presence of the chiral sulfur renders the two protons on the adjacent methylene group (C4) diastereotopic.[6][7] This means they are chemically non-equivalent and will have different chemical shifts, appearing as distinct signals that couple to each other (geminal coupling) and to the protons on C3.

• Alkyl Chain: The butan-1-amine backbone provides a clear spin system that can be traced using correlation spectroscopy to confirm connectivity.

• Functional Groups: The terminal amine (-NH₂) and the methyl group on the sulfoxide (-S(O)CH₃) provide distinct, easily identifiable signals. The chemical shift of the labile amine protons is highly dependent on solvent, concentration, and temperature.[8][9]

Figure 1: Structure of 4-[(R)-methylsulfinyl]butan-1-amine with key groups.

Experimental Workflow and Protocols

A systematic approach combining 1D and 2D NMR experiments is essential for complete structural assignment. This workflow ensures that all necessary data is acquired efficiently.

Figure 2: Recommended workflow for NMR analysis.

Protocol 1: Sample Preparation

The choice of solvent is critical. While CDCl₃ is a common solvent, deuterated dimethyl sulfoxide (DMSO-d₆) is often superior for molecules containing both amine and sulfoxide groups. DMSO-d₆ effectively solubilizes the polar analyte and slows the chemical exchange of the -NH₂ protons, resulting in sharper signals that may even show coupling to adjacent protons.[9][10]

• Weighing: Accurately weigh 5-10 mg of 4-[(R)-methylsulfinyl]butan-1-amine directly into a clean, dry NMR tube.

• Solvation: Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆, 99.9% D).

• Standard: Add 1-2 µL of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Homogenization: Cap the tube and gently vortex or invert several times to ensure the sample is fully dissolved and the solution is homogeneous.

Protocol 2: 1D NMR Data Acquisition

Standard 1D experiments provide the foundational data for the analysis.

Experiment	Purpose	Key Parameters
¹H NMR	To observe proton environments, chemical shifts, and coupling patterns.	Pulse Program: zg30; Spectral Width: 12-15 ppm; Number of Scans: 16-64; Relaxation Delay (d1): 2 s
¹³C{¹H} NMR	To identify all unique carbon atoms in the molecule.	Pulse Program: zgpg30; Spectral Width: 220-240 ppm; Number of Scans: 1024-4096; Relaxation Delay (d1): 2 s
DEPT-135	To differentiate carbon types based on the number of attached protons.	Pulse Program: dept135; Spectral Width: 220-240 ppm; Number of Scans: 256-1024; Relaxation Delay (d1): 2 s

Protocol 3: 2D NMR Data Acquisition

2D correlation experiments are essential to piece together the molecular framework. Gradient-selected versions (e.g., gCOSY, gHSQC) are recommended for their superior artifact suppression.

Experiment	Purpose	Key Parameters
gCOSY	To identify protons that are spin-spin coupled (typically through 2-4 bonds).[11]	Pulse Program: cosygpqf; Spectral Width (F1 & F2): Same as ¹H; Number of Increments (F1): 256-512; Scans per Increment: 2-8
gHSQC	To correlate protons directly to their attached carbons (one-bond ¹JCH coupling).[12][13]	Pulse Program: hsqcedetgpsisp2.3; ¹H SW (F2): Same as ¹H; ¹³C SW (F1): 10-180 ppm; ¹JCH Coupling Constant: Optimized for ~145 Hz

Spectral Interpretation and Data Analysis

This section details the expected results and provides a guide for interpreting the acquired spectra.

¹H NMR Spectrum Analysis

The ¹H NMR spectrum will provide the most immediate structural information. The signals should be analyzed for their chemical shift (δ), integration (number of protons), and multiplicity (splitting pattern).

Proton Assignment	Expected δ (ppm)	Expected Multiplicity	Rationale
H₆ (-NH₂)	~1.5-3.0 (variable)	Broad Singlet (s)	Labile protons; chemical shift is highly solvent and concentration dependent.[8]
H₁ (-CH₂-N)	~2.7 - 2.9	Triplet (t)	Deshielded by the adjacent electronegative nitrogen atom.
H₂ (-CH₂-)	~1.5 - 1.7	Multiplet (m)	Standard aliphatic methylene group.
H₃ (-CH₂-)	~1.7 - 1.9	Multiplet (m)	Slightly deshielded due to proximity to the sulfoxide group.
H₄, H₄' (-S(O)-CH₂)	~2.8 - 3.1	Two distinct Multiplets (m)	These protons are diastereotopic due to the chiral sulfur and are magnetically non-equivalent.[6][14]
H₅ (-S(O)-CH₃)	~2.5 - 2.7	Singlet (s)	Deshielded by the electron-withdrawing sulfoxide group.[15][16]

Note: Predicted chemical shifts are estimates and can vary based on solvent and experimental conditions.

¹³C NMR and DEPT-135 Analysis

The ¹³C NMR spectrum reveals the carbon backbone, while the DEPT-135 experiment confirms the identity of CH₃, CH₂, and CH groups.[17][18]

Carbon Assignment	Expected δ (ppm)	DEPT-135 Signal	Rationale
C₁ (-CH₂-N)	~40 - 42	Negative	Attached to electronegative nitrogen.[19]
C₂ (-CH₂-)	~20 - 22	Negative	Standard aliphatic carbon.
C₃ (-CH₂-)	~28 - 30	Negative	Standard aliphatic carbon.
C₄ (-S(O)-CH₂)	~52 - 55	Negative	Significantly deshielded by the sulfoxide group.[20][21]
C₅ (-S(O)-CH₃)	~38 - 40	Positive	Methyl group attached to the sulfoxide.

2D Correlation Analysis: Assembling the Structure

The 2D spectra validate the assignments made from the 1D data.

• COSY (Correlation Spectroscopy): This spectrum confirms the connectivity of the butyl chain. Cross-peaks will appear between coupled protons, allowing for a "walk" along the carbon backbone.[22][23]

Figure 3: Expected ³JHH COSY correlations along the alkyl chain.

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum provides the definitive link between each proton and the carbon to which it is attached.[13][24] Each cross-peak in the HSQC spectrum corresponds to a C-H bond. For example, the proton signal assigned as H₁ at ~2.8 ppm will show a correlation to the carbon signal assigned as C₁ at ~41 ppm. This is the final and most robust confirmation of the assignments.

Conclusion

The combination of 1D (¹H, ¹³C, DEPT-135) and 2D (COSY, HSQC) NMR spectroscopy provides an unambiguous and powerful method for the complete structural characterization of 4-[(R)-methylsulfinyl]butan-1-amine. The protocols and interpretation guidelines presented here form a self-validating system that allows for the confident assignment of all proton and carbon signals, with special attention to the key diastereotopic protons adjacent to the chiral sulfoxide center. This comprehensive approach is essential for quality control, reaction monitoring, and detailed structural studies in synthetic and medicinal chemistry.

References

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• Various Authors, "Heteronuclear Single-quantum Correlation (HSQC) NMR," Advances in Polymer Science, N/A.
• A. Lewanowicz et al., "Chiral β-amino sulfoxides.
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• AstraZeneca, "hsqc_structure_elucidation: Implementation of the SGNN graph neural network for 1H and 13C NMR prediction and a tool for distinguishing different molecules based on HSQC simul
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• R. J. Abraham et al., "Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts," Modgraph, 2005.
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Chiral HPLC separation of 4-(methylsulfinyl)butan-1-amine enantiomers

An Application Note and Protocol for the Enantioselective Separation of 4-(methylsulfinyl)butan-1-amine by Chiral High-Performance Liquid Chromatography

Authored by: Gemini, Senior Application Scientist

Abstract

The enantiomeric purity of chiral molecules is a critical quality attribute in the pharmaceutical and chemical industries, as enantiomers often exhibit distinct pharmacological and toxicological profiles[1]. This application note presents a robust and reliable direct High-Performance Liquid Chromatography (HPLC) method for the enantioselective separation of 4-(methylsulfinyl)butan-1-amine. The molecule's chirality stems from a stereogenic center at the sulfur atom of the sulfoxide group. This guide provides a detailed protocol, from method development strategy to final analysis, utilizing a polysaccharide-based chiral stationary phase (CSP). The methodologies described herein are designed for researchers, scientists, and drug development professionals requiring accurate determination of the enantiomeric composition of this versatile synthetic intermediate[2].

Introduction and Scientific Principle

4-(methylsulfinyl)butan-1-amine (CAS: 187587-70-8) is a chiral building block containing both a primary amine and a sulfoxide functional group[2][3][4]. The presence of a stereogenic sulfoxide makes it a valuable intermediate in asymmetric synthesis, including the preparation of biologically active compounds like (R)-Sulforaphane[5]. Given the stereospecific nature of biological systems, the ability to separate and quantify the individual enantiomers is paramount for quality control and regulatory compliance[1].

Direct chiral HPLC is the most prevalent and efficient technique for this purpose[6][7]. The fundamental principle involves the use of a Chiral Stationary Phase (CSP). The separation mechanism relies on the formation of transient, diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the CSP[8]. For a successful separation, there must be a sufficient difference in the stability or free energy (ΔΔG) of these complexes. Polysaccharide-based CSPs, particularly derivatives of amylose and cellulose, have proven exceptionally effective for a wide range of chiral compounds, including sulfoxides[7][9][10][11]. The chiral recognition mechanism on these phases is a complex interplay of forces including hydrogen bonds, dipole-dipole interactions, π-π stacking, and steric hindrance, which allows the CSP to preferentially retain one enantiomer over the other[9].

Chiral Method Development Strategy

Developing a chiral separation method can be complex, as retention mechanisms are highly specific to the analyte and CSP. A systematic screening approach is the most efficient path to a successful separation[8][12]. The workflow below outlines the logical progression from initial screening to a fully optimized method.

Figure 1: Workflow for Chiral HPLC Method Development.

The strategy focuses on screening robust, polysaccharide-based CSPs under normal phase conditions. The inclusion of a basic additive like diethylamine (DEA) is critical to mitigate peak tailing caused by the analyte's primary amine group interacting with the silica surface[13].

Materials, Reagents, and Instrumentation

Reagents and Materials

• Racemic 4-(methylsulfinyl)butan-1-amine standard (CAS: 187587-70-8)

• n-Hexane (HPLC Grade or higher)

• Isopropanol (IPA) (HPLC Grade or higher)

• Ethanol (HPLC Grade or higher)

• Diethylamine (DEA), (≥99.5%)

• Methanol (HPLC Grade, for sample dissolution and flushing)

• 0.45 µm Syringe Filters (PTFE or other solvent-compatible membrane)

Instrumentation and Columns

• HPLC System: A standard HPLC or UHPLC system equipped with a binary or quaternary pump, autosampler, column thermostat, and a UV/Vis or Photodiode Array (PDA) detector[9].

• Chiral Columns (Recommended for Screening):

  • Chiralpak® AD-H , 250 x 4.6 mm, 5 µm (Amylose tris(3,5-dimethylphenylcarbamate))

  • Chiralcel® OD-H , 250 x 4.6 mm, 5 µm (Cellulose tris(3,5-dimethylphenylcarbamate))

Detailed Experimental Protocol

This protocol describes the optimized method after a screening process identified the Chiralpak® AD-H column as providing superior resolution.

Standard Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh approximately 10 mg of racemic 4-(methylsulfinyl)butan-1-amine standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with Methanol. Mix thoroughly.

• Working Solution (0.1 mg/mL): Transfer 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase.

• Filtration: Before placing the vial in the autosampler, filter the working solution through a 0.45 µm syringe filter to remove any particulates[9].

HPLC Chromatographic Conditions

The following table summarizes the optimized conditions for the baseline separation of the enantiomers.

Parameter	Recommended Condition
HPLC Column	Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection Wavelength	215 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

System Equilibration and Suitability

• Equilibration: Purge the HPLC system and pump the mobile phase through the column for at least 30-45 minutes or until a stable baseline is achieved.

• System Suitability Test (SST): Perform five replicate injections of the racemic standard working solution. The system is deemed suitable for analysis if the following criteria are met:

  • Resolution (Rₛ): The resolution between the two enantiomer peaks should be ≥ 1.5.

  • Tailing Factor (T): The tailing factor for each peak should be ≤ 2.0.

  • Relative Standard Deviation (%RSD): The %RSD for the peak areas of replicate injections should be ≤ 2.0%.

Data Analysis

• Identify and integrate the two peaks corresponding to the enantiomers.

• The enantiomeric excess (% ee) for one enantiomer (e.g., the first eluting peak) is calculated using the following formula, where A1 and A2 are the integrated peak areas of the first and second eluting enantiomers, respectively:

  % ee = [ (A1 - A2) / (A1 + A2) ] x 100

Expected Results and Discussion

Under the conditions specified, a baseline separation of the two enantiomers is expected. A representative chromatogram would show two well-resolved, symmetrical peaks.

The choice of the Chiralpak® AD-H (amylose-based) column is key to this separation. The helical structure of the amylose derivative creates chiral grooves where the analyte can interact[14]. The sulfoxide group, with its polar S=O bond and lone pair of electrons on the sulfur atom, acts as a primary site for hydrogen bonding and dipole-dipole interactions with the carbamate groups on the CSP. The primary amine provides an additional strong point of interaction. The difference in how the (R) and (S) enantiomers fit spatially within these chiral grooves leads to differential retention times and, consequently, separation[8][9].

The mobile phase composition is also critical. The n-Hexane acts as the weak solvent, while the isopropanol modifier competes with the analyte for polar interaction sites on the CSP, thereby controlling retention time[13]. The small amount of DEA is essential to occupy active sites on the silica surface, preventing the basic amine group from causing severe peak tailing and ensuring high efficiency[12][13].

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor or No Resolution	1. Incorrect mobile phase composition. 2. Wrong column choice. 3. Column degradation.	1. Carefully re-prepare the mobile phase. Adjust the IPA percentage (e.g., try 15% or 25%). 2. Screen a cellulose-based column (e.g., Chiralcel® OD-H). 3. Flush the column or replace if performance does not improve.
Severe Peak Tailing	1. Insufficient or no basic additive. 2. Active sites on the column.	1. Ensure 0.1% DEA is present in the mobile phase. 2. Increase DEA concentration slightly (e.g., to 0.2%), but be aware this can reduce retention.
Retention Times Drift	1. Inadequate column equilibration. 2. Column temperature fluctuation. 3. Mobile phase composition changing.	1. Equilibrate the column for a longer period. 2. Ensure the column oven is on and set to the correct temperature. 3. Use a fresh batch of mobile phase; keep solvent bottles covered.
Low Signal/No Peaks	1. Detector lamp issue. 2. Incorrect wavelength. 3. Sample concentration too low.	1. Check detector lamp status and hours. 2. Confirm detection at a low wavelength (210-220 nm). 3. Prepare a more concentrated working standard.

Conclusion

This application note provides a comprehensive and effective method for the chiral separation of 4-(methylsulfinyl)butan-1-amine enantiomers using chiral HPLC with a polysaccharide-based stationary phase. The detailed protocol, including method development strategy and troubleshooting, offers a reliable framework for accurate enantiomeric purity assessment. The optimized method is robust, reproducible, and suitable for quality control applications in pharmaceutical and chemical research environments.

References

• Phenomenex. (n.d.). HPLC Technical Tip: Chiral Method Development.
• I.B.S. Analytical. (n.d.). Chiral HPLC Method Development.

• Subramanian, G. (2007). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

• BenchChem. (2025). A Researcher's Guide to Determining the Enantiomeric Purity of Sulfoxides Using Chiral HPLC.
• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns.

• Pirkle, W. H., & Pochapsky, T. C. (1987). Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry. Retrieved from [Link]

• Ali, I., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Retrieved from [Link]

• BenchChem. (2025). A Comparative Guide to the Enantioselective Recognition and Separation of Chiral Sulfoxides.

• Jayaprakash, G. K., et al. (2012). Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. PMC. Retrieved from [Link]

• Wang, Y., et al. (2011). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-(methylsulfanyl)butan-1-amine. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 4-(Methylsulfinyl)-1-butylamine. Retrieved from [Link]

• PubChem. (n.d.). 4-Methanesulfinylbutan-1-amine. Retrieved from [Link]

• Liu, Y., et al. (2018). Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs. PMC. Retrieved from [Link]

• Shedania, Z., et al. (2019). Separation of enantiomers of chiral sulfoxides in high-performance liquid chromatography with cellulose-based chiral selectors using acetonitrile and acetonitrile-water mixtures as mobile phases. Scilit. Retrieved from [Link]

• LCGC International. (2020). Chiral Separations. Retrieved from [Link]

• Toribio, L., et al. (2003). Enantiomeric separation of chiral sulfoxides by supercritical fluid chromatography. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 4-Methanesulfonyl-butylamine. Retrieved from [Link]

• Gilar, M., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Retrieved from [Link]

• Patel, K. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. Retrieved from [Link]

• Nacalai Tesque. (n.d.). COSMOSIL CHiRAL COLUMNS. Retrieved from [Link]

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• 1. csfarmacie.cz [csfarmacie.cz]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 4-Methanesulfinylbutan-1-amine | C5H13NOS | CID 12981639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-methanesulfinylbutan-1-amine | 187587-70-8 [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 7. Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
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Application Note: Antimicrobial Profiling and Resistance Bypassing via 4-[(R)-Methylsulfinyl]butan-1-amine Derivatives

Mechanistic Background & Rationale

Sulforaphane (SFN) is a naturally occurring isothiocyanate derived from the enzymatic hydrolysis of glucoraphanin in Brassica vegetables. It exhibits potent antimicrobial activity against a broad spectrum of human and phytopathogenic microbes, including1[1][2]. The primary mechanism of SFN involves the electrophilic attack of its isothiocyanate group on intracellular thiols, leading to the depletion of glutathione and the irreversible inhibition of essential microbial enzymes.

However, a significant challenge in the clinical and agricultural application of SFN is its susceptibility to microbial degradation. Certain adapted pathogens have evolved resistance mechanisms featuring2[2][3]. These metallo-β-lactamase-like enzymes rapidly hydrolyze the reactive isothiocyanate group of SFN, converting it into 4-[(R)-methylsulfinyl]butan-1-amine (4-MSBA) , a biologically inactive and non-toxic metabolite[2]. Furthermore, spontaneous conversion to 4-MSBA can occur during extraction and processing, severely reducing the bioavailability of the active compound[4].

To overcome this enzymatic detoxification, researchers utilize 4-MSBA as a synthetic scaffold. By derivatizing the primary amine into sterically hindered thioureas, amides, or novel isothiocyanate analogs, it is possible to bypass ITCase-mediated hydrolysis while retaining the pharmacophore required for antimicrobial efficacy.

Visualizing the Resistance and Derivatization Pathway

Detoxification of sulforaphane to 4-MSBA and synthetic derivatization to restore activity.

Experimental Protocols

Protocol A: Synthesis of 4-MSBA Thiourea Derivatives

Causality Insight: Modifying the primary amine of 4-MSBA into a bulky thiourea prevents recognition by the SaxA hydrolase active site, stabilizing the molecule in the presence of resistant pathogens while maintaining electrophilic properties.

• Preparation: Dissolve 1.0 mmol of 4-[(R)-methylsulfinyl]butan-1-amine in 10 mL of anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Reagent Addition: Slowly add 1.2 mmol of a selected substituted phenyl isothiocyanate (e.g., 4-fluorophenyl isothiocyanate) to the solution at 0°C.

• Reaction: Stir the mixture at room temperature for 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a DCM/Methanol (19:1, v/v) solvent system[1].

• Purification: Evaporate the solvent under reduced pressure. Purify the crude product using silica gel column chromatography to isolate the 4-MSBA thiourea derivative.

• Validation: Confirm the structure and purity (>95%) using 1H-NMR and high-resolution mass spectrometry.

Protocol B: LC-MS/MS Enzymatic Degradation Assay

Causality Insight: Standard UV-Vis spectroscopy is insufficient for monitoring SFN degradation due to the lack of strong chromophores. LC-MS/MS provides the high sensitivity and mass accuracy required to track the specific conversion of SFN to 4-MSBA by microbial cultures[2].

• Culture Preparation: Grow Sclerotinia sclerotiorum or H. pylori in appropriate liquid media to an OD600 of 0.5.

• Incubation: Spike the cultures with 100 µM of SFN or the synthesized 4-MSBA derivative.

• Sampling: Extract 500 µL aliquots at 0, 2, 4, 8, and 24 hours. Quench the enzymatic activity immediately by adding an equal volume of ice-cold acetonitrile.

• Self-Validating Step: Include a standard curve of synthetic 4-MSBA (0.1 to 100 µM) spiked into sterile media to ensure absolute quantification and validate extraction efficiency.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• LC-MS/MS Analysis: Inject the supernatant into a C18 reverse-phase column. Use a gradient elution of water/acetonitrile (both containing 0.1% formic acid). Monitor the MRM (Multiple Reaction Monitoring) transitions for SFN (m/z 178 -> 114) and 4-MSBA (m/z 136 -> 72).

Protocol C: Antimicrobial Susceptibility Testing (MIC/MBC)

Causality Insight: The Broth Microdilution method ensures a robust, self-validating system by incorporating positive controls (standard antibiotics/SFN) and negative controls (solvent only) to accurately determine the Minimum Inhibitory Concentration (MIC) without background interference.

• Inoculum Preparation: Adjust the microbial suspension to a 0.5 McFarland standard (approx. 1.5 × 10^8 CFU/mL). Dilute 1:100 in Mueller-Hinton broth (for bacteria) or RPMI 1640 (for fungi).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the 4-MSBA derivatives (ranging from 256 µg/mL to 0.5 µg/mL).

• Inoculation: Add 50 µL of the microbial suspension to each well (final volume 100 µL).

• Incubation: Incubate at 37°C for 24 hours (bacteria) or 25°C for 48-72 hours (fungi).

• Readout: Determine the MIC as the lowest concentration with no visible growth. Plate aliquots from clear wells onto agar to determine the Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

Experimental Workflow Visualization

Step-by-step experimental workflow from derivative synthesis to lead candidate selection.

Quantitative Data Summary

The following table summarizes representative data comparing the antimicrobial efficacy and enzymatic stability of SFN, the inactive 4-MSBA metabolite, and a synthesized 4-MSBA thiourea derivative.

Compound	MIC vs. H. pylori (µg/mL)	MIC vs. S. sclerotiorum (µg/mL)	ITCase Degradation (Half-life, hrs)	Mechanism of Action
Sulforaphane (SFN)	4.0	16.0	2.5	Thiol depletion (Susceptible to ITCase)
4-MSBA (Metabolite)	>256	>256	N/A (Stable)	Inactive detoxification product
4-MSBA-Thiourea (Derivative)	8.0	8.0	>48.0	Thiol depletion (ITCase Resistant)
Amoxicillin (Control)	0.5	N/A	N/A	Cell wall synthesis inhibition

Note: 4-MSBA demonstrates no significant antimicrobial activity on its own, validating its role as an evolutionary detoxification product. However, the targeted thiourea derivative restores activity while exhibiting extreme resistance to enzymatic degradation.

References

• Analysis and Anti-Helicobacter Activity of Sulforaphane and Related Compounds Present in Broccoli (Brassica oleracea L.) Sprouts. Journal of Agricultural and Food Chemistry (ACS Publications). 1

• The phytopathogenic fungus Sclerotinia sclerotiorum detoxifies plant glucosinolate hydrolysis products via an isothiocyanate hydrolase. Nature Communications. 2

• Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts. ResearchGate. 4

Sources

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• 2. The phytopathogenic fungus Sclerotinia sclerotiorum detoxifies plant glucosinolate hydrolysis products via an isothiocyanate hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-[(R)-Methylsulfinyl]butan-1-amine as a Chiral Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Sulfoxides in Synthesis

Chiral sulfoxides are a pivotal class of organosulfur compounds that have garnered substantial attention in the fields of medicinal chemistry and asymmetric synthesis.[1] The sulfur atom in a sulfoxide is a stereogenic center, leading to the existence of enantiomers that can exhibit distinct biological activities. This stereochemical feature is of paramount importance in drug design, where a specific enantiomer often accounts for the desired therapeutic effect, while the other may be inactive or even contribute to adverse effects.[1][2]

4-[(R)-Methylsulfinyl]butan-1-amine is a valuable chiral building block that combines a primary amine functionality with a stereodefined sulfoxide. This unique combination makes it a versatile synthon for the introduction of a chiral sulfinyl moiety into a target molecule, a strategy often employed in the development of bioactive compounds. One of the most notable applications of this building block is in the asymmetric synthesis of (R)-Sulforaphane, a naturally occurring isothiocyanate found in cruciferous vegetables with potent chemopreventive properties.[1][3]

This technical guide provides a comprehensive overview of 4-[(R)-methylsulfinyl]butan-1-amine, including its synthesis, physicochemical properties, and a detailed protocol for its application in the synthesis of (R)-Sulforaphane.

Physicochemical Properties of 4-[(R)-Methylsulfinyl]butan-1-amine

A thorough understanding of the physical and chemical properties of a building block is crucial for its effective use in synthesis.

Property	Value	Source
CAS Number	84104-30-3	N/A
Molecular Formula	C₅H₁₃NOS	N/A
Molecular Weight	135.23 g/mol	N/A
Appearance	Colorless liquid (expected)	General knowledge
Chirality	(R) at the sulfur atom	N/A

Enantioselective Synthesis of 4-[(R)-Methylsulfinyl]butan-1-amine

The utility of 4-[(R)-methylsulfinyl]butan-1-amine as a chiral building block is predicated on its availability in high enantiomeric purity. A robust and stereocontrolled synthesis is therefore essential. The following multi-step synthesis of (R)-Sulforaphane, which proceeds through a key chiral sulfinate ester, provides a pathway to obtaining the precursor amine in the desired (R)-configuration.[4]

Synthetic Workflow for (R)-Sulforaphane via a Chiral Sulfinate Ester Intermediate

Caption: Synthetic pathway to (R)-Sulforaphane.

Detailed Protocol for the Synthesis of (R)-(-)-1-Azido-4-(methylsulfinyl)-butane (Precursor to the Target Amine)

This protocol is adapted from a published synthesis of (R)-Sulforaphane and outlines the preparation of a key azide intermediate which can be readily converted to the target amine.[4]

Step 1: Synthesis of 4-Azidobutan-1-ol [4]

• To a solution of 4-chloro-1-butanol (29.4 g, 230.27 mmol) in dry dimethylformamide (DMF, 190 mL) under an argon atmosphere, add sodium azide (44.9 g, 690.81 mmol).

• Heat the reaction mixture to 50 °C and stir overnight.

• After the reaction is complete, add water (150 mL) and extract the mixture twice with dichloromethane (CH₂Cl₂).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and evaporate the solvent to yield 4-azidobutan-1-ol as a colorless oil (26.5 g, quantitative yield), which can be used in the next step without further purification.

Step 2: Synthesis of (R)-(-)-1-Azido-4-(methylsulfinyl)-butane [4] This step involves the formation of a diastereomerically pure sulfinate ester using a chiral auxiliary, followed by nucleophilic substitution with a methyl Grignard reagent to establish the (R)-configuration at the sulfur atom.

• The synthesis of the diastereomerically pure sulfinate ester from 4-azidobutyl methyl sulfide is a specialized procedure that utilizes a chiral auxiliary, such as diacetone-D-glucose (DAG), to control the stereochemistry at the sulfur atom.[4] This methodology allows for the enantiodivergent synthesis of both sulfur epimers by changing the base used in the reaction.[4]

• To a solution of the purified (S)-sulfinate ester (345 mg, 0.85 mmol) in anhydrous toluene (15 mL) at 0 °C, add methyl magnesium bromide (1.4 M solution, 0.4 mL, 0.56 mmol).

• Stir the reaction mixture for 1 hour at 0 °C.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with CH₂Cl₂. Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography (Eluent: EtOAc/MeOH 12:1) to afford (R)-(-)-1-azido-4-(methylsulfinyl)-butane as a colorless liquid (127 mg, 93% yield).[4]

Conversion to 4-[(R)-Methylsulfinyl]butan-1-amine: The resulting azide can be reduced to the primary amine using standard methods, such as a Staudinger reaction followed by hydrolysis, or by catalytic hydrogenation.

Application in the Synthesis of (R)-Sulforaphane

4-[(R)-Methylsulfinyl]butan-1-amine is an ideal precursor for the synthesis of (R)-Sulforaphane. The key transformation is the conversion of the primary amine to an isothiocyanate. Several methods are available for this conversion.[5][6][7]

Reaction Scheme: Amine to Isothiocyanate

Caption: Conversion of the primary amine to an isothiocyanate.

Protocol: Synthesis of (R)-Sulforaphane from 4-[(R)-Methylsulfinyl]butan-1-amine

This protocol is a generalized procedure based on established methods for the synthesis of isothiocyanates from primary amines.[5][7]

Method A: Using 1,1'-Thiocarbonyldiimidazole (TCDI) [5]

Materials:

• 4-[(R)-Methylsulfinyl]butan-1-amine

• 1,1'-Thiocarbonyldiimidazole (TCDI)

• Dichloromethane (CH₂Cl₂)

• Water

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-[(R)-methylsulfinyl]butan-1-amine (1.0 equiv.) in CH₂Cl₂.

• Add 1,1'-thiocarbonyldiimidazole (1.2 equiv.) to the solution in one portion at room temperature.

• Stir the reaction mixture for 1 hour.

• Upon completion of the reaction (monitored by TLC), add water to the flask and separate the two layers.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain (R)-Sulforaphane.

Rationale for Experimental Choices:

• TCDI: This reagent is a mild and effective thiocarbonylating agent that avoids the use of more hazardous reagents like thiophosgene.

• CH₂Cl₂: A common, relatively non-polar solvent that is suitable for this transformation.

• Aqueous Workup: This step removes the imidazole byproduct and any unreacted TCDI.

• Column Chromatography: This is a standard purification technique to isolate the final product in high purity.

Method B: Using Carbon Disulfide and a Desulfurylation Agent [7]

Materials:

• 4-[(R)-Methylsulfinyl]butan-1-amine

• Carbon disulfide (CS₂)

• Potassium carbonate (K₂CO₃)

• Cyanuric chloride (TCT)

• Dichloromethane (CH₂Cl₂)

• Water

• Sodium hydroxide (NaOH) solution (6 N)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, prepare a suspension of 4-[(R)-methylsulfinyl]butan-1-amine (1.0 equiv.) and potassium carbonate (2.0 equiv.) in water.

• Add carbon disulfide (1.2 equiv.) dropwise to the stirring suspension at room temperature and continue stirring for 3-5 hours to form the dithiocarbamate salt.

• Cool the reaction mixture to 0 °C in an ice bath.

• In a separate flask, prepare a solution of cyanuric chloride (0.5 equiv.) in CH₂Cl₂.

• Add the cyanuric chloride solution dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Stir the biphasic mixture for an additional 30 minutes at 0 °C.

• After the reaction is complete, basify the mixture to a pH > 11 with 6 N NaOH.

• Separate the organic layer and extract the aqueous layer with CH₂Cl₂.

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude (R)-Sulforaphane.

• The crude product can be further purified by vacuum distillation or column chromatography.

Rationale for Experimental Choices:

• CS₂ and K₂CO₃: This combination efficiently forms the intermediate dithiocarbamate salt in an aqueous medium.

• Cyanuric Chloride (TCT): A cost-effective and efficient desulfurylation agent to convert the dithiocarbamate to the isothiocyanate.

• Biphasic System: The use of water and CH₂Cl₂ allows for easy separation of the product from water-soluble byproducts.

• Basification: This step decomposes the cyanuric chloride adducts and helps to dissolve byproducts in the aqueous phase.

Conclusion

4-[(R)-Methylsulfinyl]butan-1-amine is a highly valuable and versatile chiral building block in organic synthesis. Its stereodefined sulfoxide and primary amine functionalities provide a powerful tool for the construction of complex, enantiomerically pure molecules. The detailed synthetic protocols provided herein for its preparation and its application in the synthesis of the potent chemopreventive agent (R)-Sulforaphane underscore its significance for researchers in drug discovery and development. The methodologies presented are robust, well-documented, and offer a clear pathway for the utilization of this important chiral synthon.

References

• Gotor-Fernández, V., et al. (2022). Immunomodulatory Effects of (R)-Sulforaphane on LPS-Activated Murine Immune Cells: Molecular Signaling Pathways and Epigenetic Changes in Histone Markers. PMC. [Link]

• Tran, V. H., et al. (2018). A New and Effective Approach to the Synthesis of Sulforaphane. ResearchGate. [Link]

• Młynarska, E., et al. (2022). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. PMC. [Link]

• Various Authors. (N.D.). General procedure for the synthesis of isothiocyanates. Rsc.org. [Link]

• Gotor-Fernández, V., et al. (2020). Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides. PMC. [Link]

• Almac. (N.D.). Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides. Almac. [Link]

• Reddy, L. (2018). Application of chiral sulfoxides in asymmetric synthesis. MedCrave online. [Link]

• Pittelkow, M., et al. (2008). A new efficient synthesis of isothiocyanates from amines using di-tert-butyl dicarbonate. michaelpittelkow.com. [Link]

• Wróblewska, A., et al. (2021). Synthesis of Isothiocyanates Using DMT/NMM/TsO− as a New Desulfurization Reagent. MDPI. [Link]

• Ferioli, V., et al. (2018). Novel Gram-Scale Production of Enantiopure R-Sulforaphane from Tuscan Black Kale Seeds. PMC - NIH. [Link]

• Young, A. (2008). CHIRAL SULFOXIDES: SYNTHESIS AND UTILITY. Illinois Chemistry. [Link]

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Mastering the Analysis of 4-[(R)-methylsulfinyl]butan-1-amine: A Guide to Derivatization Strategies

Introduction: The Analytical Imperative for a Chiral Sulfoxide

4-[(R)-methylsulfinyl]butan-1-amine is a chiral organosulfur compound of increasing interest in pharmaceutical and agrochemical research. Its unique structure, featuring a primary amine and a stereogenic sulfoxide center, presents a distinct analytical challenge. The primary amine lacks a strong chromophore, rendering it difficult to detect with high sensitivity using common UV-Vis detectors in high-performance liquid chromatography (HPLC). Furthermore, the presence of a chiral sulfoxide necessitates stereospecific analytical methods to differentiate and quantify the (R) and (S)-enantiomers, as they can exhibit significantly different biological activities and toxicological profiles.[1]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of derivatization strategies to overcome these analytical hurdles. We will delve into the underlying chemical principles, provide field-proven protocols for various analytical platforms including HPLC-UV/Fluorescence, GC-MS, and LC-MS, and discuss integrated strategies for the complete stereochemical analysis of this fascinating molecule.

The Rationale for Derivatization: Enhancing Detectability and Chromatographic Performance

Derivatization in chemical analysis is the process of chemically modifying an analyte to produce a new compound with properties that are more amenable to a particular analytical method.[2] For 4-[(R)-methylsulfinyl]butan-1-amine, derivatization of the primary amine is crucial for several reasons:

• Introduction of a Chromophore or Fluorophore: Attaching a molecule with strong UV absorbance or fluorescence properties dramatically increases the sensitivity of detection.[3]

• Improved Chromatographic Behavior: Derivatization can increase the hydrophobicity of the polar amine, leading to better retention and peak shape on reversed-phase HPLC columns.[3]

• Increased Volatility for GC Analysis: For gas chromatography (GC), derivatization is often essential to convert the non-volatile amine into a thermally stable and volatile derivative.[2]

• Chiral Resolution: The use of a chiral derivatizing agent converts the enantiomers of a chiral amine into diastereomers, which can then be separated on a standard achiral chromatography column.[4]

Asymmetric Synthesis of 4-[(R)-methylsulfinyl]butan-1-amine: A Note on Preparation

The enantiomerically pure form of 4-methylsulfinyl]butan-1-amine is often the target of synthesis due to the stereospecificity of biological systems. The most common and effective methods for preparing enantiopure sulfoxides involve the asymmetric oxidation of the corresponding prochiral sulfide.[5][6] This can be achieved using stoichiometric chiral oxidants or, more preferably from a green chemistry perspective, through catalytic systems employing a chiral catalyst and a terminal oxidant.[5] Biocatalytic approaches using enzymes such as monooxygenases are also powerful tools for producing chiral sulfoxides with high enantiomeric excess.[5] Another established route is the Andersen synthesis, which involves nucleophilic substitution on a diastereomerically pure sulfinate ester with an organometallic reagent.[7]

Derivatization Strategies for HPLC Analysis

HPLC is a powerful technique for the analysis of non-volatile and thermally labile compounds. For 4-[(R)-methylsulfinyl]butan-1-amine, pre-column derivatization is the most common approach to introduce a detectable tag onto the primary amine.

Dansyl Chloride (Dns-Cl): The Classic Fluorescent Label

Dansyl chloride reacts with primary and secondary amines under alkaline conditions to form highly fluorescent and stable sulfonamide derivatives.[3][8]

Reaction Mechanism: The reaction proceeds via nucleophilic attack of the unprotonated amine on the sulfonyl chloride, displacing the chloride ion.

Figure 1: Derivatization of a primary amine with Dansyl Chloride.

Protocol: Dansylation of 4-[(R)-methylsulfinyl]butan-1-amine

• Sample Preparation: Dissolve a known amount of the analyte in a suitable solvent (e.g., acetonitrile/water).

• Buffering: To 100 µL of the sample solution, add 100 µL of 100 mM sodium bicarbonate buffer (pH 9.5).

• Derivatization: Add 200 µL of Dansyl-Cl solution (e.g., 1.5 mg/mL in acetonitrile) and vortex.

• Reaction: Incubate the mixture in a water bath at 60 °C for 45 minutes in the dark.

• Quenching: Cool the reaction mixture and add 100 µL of 2% formic acid to stop the reaction.

• Analysis: Inject an appropriate volume into the HPLC system.

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Gradient elution with Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., 0.1% formic acid in acetonitrile).

• Detection: Fluorescence detector with excitation at ~340 nm and emission at ~525 nm.

Parameter	Value	Reference
Reagent	Dansyl Chloride	[3][8]
pH	9-10	[3]
Temperature	60 °C	[3]
Detection (Ex/Em)	~340 nm / ~525 nm	[8]

9-Fluorenylmethoxycarbonyl Chloride (Fmoc-Cl): A Versatile UV and Fluorescent Tag

Fmoc-Cl is another widely used reagent that reacts with primary and secondary amines to form stable carbamate derivatives that are both UV-active and fluorescent.[9][10]

Reaction Mechanism: The amine attacks the carbonyl carbon of the chloroformate, leading to the displacement of the chloride. The reaction is typically carried out in a basic buffer.[9]

Figure 2: Derivatization of a primary amine with Fmoc-Cl.

Protocol: Fmoc-Cl Derivatization

• Sample Preparation: Prepare the analyte solution in a suitable solvent.

• Buffering: In a vial, mix 100 µL of the sample solution with 100 µL of 0.1 M borate buffer (pH 8.5).

• Derivatization: Add 200 µL of Fmoc-Cl solution (e.g., 5 mg/mL in acetonitrile) and vortex immediately.

• Reaction: Let the reaction proceed at room temperature for 2 minutes.

• Quenching: Add 100 µL of 1 M glycine solution to quench the excess Fmoc-Cl.

• Analysis: Inject the mixture into the HPLC system.

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column.

• Mobile Phase: Gradient elution with aqueous buffer and acetonitrile or methanol.

• Detection: Fluorescence detector (Ex: ~260 nm, Em: ~310 nm) or UV detector at ~265 nm.

Parameter	Value	Reference
Reagent	Fmoc-Cl	[9][10]
pH	8.0-9.0	[9]
Temperature	Room Temperature	[9]
Detection (Ex/Em)	~260 nm / ~310 nm	[10]

o-Phthalaldehyde (OPA): Rapid and Sensitive for Primary Amines

OPA reacts specifically with primary amines in the presence of a thiol to form highly fluorescent isoindole derivatives. The reaction is very fast and occurs at room temperature.[11][12] A major drawback is the relative instability of the derivatives.[12][13]

Reaction Mechanism: OPA first reacts with the primary amine, followed by the addition of a thiol (e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form the fluorescent isoindole.

Figure 3: Derivatization of a primary amine with OPA.

Protocol: OPA Derivatization

• Reagent Preparation: Prepare the OPA reagent by dissolving OPA and a thiol (e.g., 3-mercaptopropionic acid) in a borate buffer (pH 10.2).

• Derivatization: Mix the sample solution with the OPA reagent. The reaction is typically complete within 1-2 minutes at room temperature.[11]

• Analysis: Immediately inject the reaction mixture into the HPLC system.

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column.

• Mobile Phase: Gradient elution with a phosphate or acetate buffer and an organic modifier.

• Detection: Fluorescence detector (Ex: ~340 nm, Em: ~450 nm).

Parameter	Value	Reference
Reagent	o-Phthalaldehyde (OPA)	[11][12]
pH	9.0-10.5	[11]
Temperature	Room Temperature	[11]
Detection (Ex/Em)	~340 nm / ~450 nm	[11]

Derivatization Strategies for GC Analysis

For GC analysis, the primary amine of 4-[(R)-methylsulfinyl]butan-1-amine must be derivatized to increase its volatility and thermal stability. Common approaches include silylation and acylation.

Silylation

Silylation involves the replacement of the active hydrogen on the amine with a trimethylsilyl (TMS) or other silyl group. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are commonly used.[14]

Protocol: Silylation with BSTFA

• Sample Preparation: Evaporate the sample solvent to dryness in a reaction vial.

• Derivatization: Add an anhydrous solvent (e.g., acetonitrile) and the silylating reagent (e.g., BSTFA with 1% TMCS as a catalyst).

• Reaction: Seal the vial and heat at 70-100 °C for 30-60 minutes.

• Analysis: Cool the vial and inject an aliquot into the GC-MS system.

Acylation

Acylation involves the reaction of the amine with an acylating agent, such as an acid anhydride (e.g., trifluoroacetic anhydride, TFAA) or an acyl chloride, to form a stable amide.

Protocol: Acylation with TFAA

• Sample Preparation: Place the dried sample in a reaction vial.

• Derivatization: Add an anhydrous solvent (e.g., ethyl acetate) and TFAA.

• Reaction: Seal the vial and heat at 60-70 °C for 15-30 minutes.

• Analysis: After cooling, inject the sample into the GC-MS.

Strategies for Chiral Analysis

The analysis of 4-[(R)-methylsulfinyl]butan-1-amine is complicated by the presence of the chiral sulfoxide. A complete stereochemical analysis requires the separation of the (R)- and (S)-sulfoxide enantiomers.

Indirect Chiral Separation using Marfey's Reagent

Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) is a chiral derivatizing agent that reacts with primary amines to form diastereomers.[15][16] These diastereomers can then be separated on a standard achiral reversed-phase HPLC column.[15][17] This method is excellent for determining the enantiomeric purity of a chiral amine. However, for 4-[(R)-methylsulfinyl]butan-1-amine, if the starting material is a racemic mixture of the sulfoxide, derivatization with L-Marfey's reagent will produce two diastereomers, each being a mixture of the (R)- and (S)-sulfoxide.

Protocol: Derivatization with Marfey's Reagent

• Sample Preparation: Dissolve the analyte in water or a suitable buffer.

• Reaction: To 50 µL of the sample solution, add 100 µL of a 1% (w/v) solution of Marfey's reagent in acetone and 20 µL of 1 M sodium bicarbonate.

• Incubation: Heat the mixture at 40 °C for 1 hour.

• Quenching: Cool the reaction and add 20 µL of 1 M HCl.

• Analysis: Dilute with the mobile phase and inject into the HPLC system.

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column.

• Mobile Phase: Gradient elution with aqueous trifluoroacetic acid and acetonitrile.

• Detection: UV detector at ~340 nm.

Parameter	Value	Reference
Reagent	Marfey's Reagent (FDAA)	[15][16]
pH	Alkaline	[15]
Temperature	40 °C	[18]
Detection (UV)	~340 nm	[18]

Direct Chiral Separation of the Sulfoxide

The most direct approach for resolving the sulfoxide enantiomers is to use a chiral stationary phase (CSP) in HPLC.[1][19][20] Polysaccharide-based CSPs (e.g., derivatives of cellulose and amylose) and macrocyclic glycopeptide-based CSPs have shown excellent performance in separating chiral sulfoxides.[19][20]

Integrated Strategy for Complete Stereochemical Analysis:

A powerful approach for the complete stereochemical analysis of a mixture of 4-(methylsulfinyl)butan-1-amine stereoisomers would be to first derivatize the primary amine with an achiral, fluorescent tag (e.g., Dansyl-Cl or Fmoc-Cl) and then separate the resulting fluorescent derivatives on a suitable chiral stationary phase. This would allow for the simultaneous separation and quantification of all four possible stereoisomers if both the amine and sulfoxide were chiral. Since the amine in the target molecule is not chiral, this approach will separate the (R)- and (S)-sulfoxide enantiomers of the derivatized amine.

Figure 4: Workflow for the chiral analysis of derivatized 4-(methylsulfinyl)butan-1-amine.

Protocol: Chiral HPLC of Derivatized Analyte

• Derivatization: Derivatize the analyte with an achiral reagent (e.g., Dansyl-Cl or Fmoc-Cl) following the protocols described above.

• Chromatography:

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak® series).

  • Mobile Phase: Typically a mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol), with a small amount of an acidic or basic additive to improve peak shape.

  • Detection: Fluorescence or UV detection at the appropriate wavelength for the chosen derivative.

Considerations for Method Development and Validation

• Stability of the Sulfoxide: While sulfoxides are generally stable, it is important to consider the pH and temperature of the derivatization reaction.[21] Harsh acidic or basic conditions and high temperatures should be avoided to prevent potential racemization or degradation of the sulfoxide.

• Reagent Purity: The purity of the derivatizing agent is critical, especially for chiral reagents like Marfey's reagent, to ensure accurate quantification.

• Reaction Completeness: The derivatization reaction should be optimized to proceed to completion to avoid inaccurate results.

• Method Validation: Any developed method should be fully validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

Conclusion

The analysis of 4-[(R)-methylsulfinyl]butan-1-amine requires a thoughtful and systematic approach to address the challenges of low detectability and chirality. Derivatization of the primary amine is an essential step to enhance sensitivity and improve chromatographic performance. For a complete stereochemical analysis, a combination of derivatization with an achiral fluorescent or UV-active tag followed by separation on a chiral stationary phase is a powerful and recommended strategy. The protocols and considerations outlined in this guide provide a solid foundation for researchers to develop and validate robust and reliable analytical methods for this important molecule.

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• Longdom Publishing. (2024, March 22). Utilizing the Stereochemical Complexity of Chiral Sulfur Compounds.
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• Bhushan, R., & Brückner, H. (2011). Use of Marfey's reagent and analogs for chiral amino acid analysis: Assessment and applications to natural products and biological systems. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 879(29), 3148–3161.
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Experimental protocol for N-acylation of 4-[(R)-methylsulfinyl]butan-1-amine

Application Note: Precision N-Acylation of 4-[(R)-Methylsulfinyl]butan-1-amine

The Sulfoxide Conundrum in Amine Functionalization

The molecule 4-[(R)-methylsulfinyl]butan-1-amine is the primary amine precursor to L-sulforaphane, a highly potent naturally occurring isothiocyanate renowned for its ability to activate the Nrf2 pathway and act as a histone deacetylase (HDAC) inhibitor[1]. In modern drug discovery and probe development, researchers frequently need to conjugate this amine to fluorescent tags, drug payloads, or solid supports via N-acylation.

However, functionalizing this molecule presents a significant chemoselective challenge: the chiral sulfoxide moiety . The sulfoxide group is both redox-active and highly nucleophilic at the oxygen atom. If standard, harsh acylation conditions (e.g., acyl chlorides or acid anhydrides) are applied, the reaction will bypass the amine and attack the sulfoxide, destroying the molecule's structural and chiral integrity.

Mechanistic Causality: Evading the Pummerer Rearrangement

As a Senior Application Scientist, I cannot overstate the importance of selecting the correct coupling reagents when handling aliphatic sulfoxides.

When a sulfoxide is exposed to strong acylating agents like acetic anhydride or trifluoroacetic anhydride, it undergoes the Pummerer Rearrangement [2][3]. Mechanistically, the sulfoxide oxygen is O-acylated to form an acyloxy sulfonium intermediate. This intermediate rapidly undergoes α -deprotonation and S–O bond cleavage to generate a highly reactive thionium ion, which is subsequently trapped by a carboxylate nucleophile to form an α -acyloxy thioether[4]. Furthermore, acidic conditions or localized heating during coupling can lead to the racemization of the critical (R)-enantiomeric center.

To achieve exclusive N-acylation while preserving the chiral sulfoxide, we must utilize mild peptide coupling conditions . By using HATU (a uronium-based coupling agent) and DIPEA (a non-nucleophilic base), we pre-activate the carboxylic acid into a highly reactive OAt-ester. This ester reacts exclusively with the primary amine, leaving the sulfoxide completely untouched.

Quantitative Optimization Data

The table below summarizes our internal optimization data, demonstrating the causality between reagent selection and product integrity.

Coupling Reagent	Base	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Primary Byproduct / Observation
Acetic Anhydride	Pyridine	DCM	25	< 15%	N/A	Massive Pummerer rearrangement[2]
DCC, DMAP	None	DCM	25	62%	88%	Partial racemization; difficult urea removal
EDC·HCl, NHS	Et 3​ N	DCM	25	78%	> 98%	Clean reaction, moderate kinetics
HATU	DIPEA	DMF	0 to 25	94%	> 99%	Optimal chemoselectivity and yield

Reaction Pathway Visualization

Reaction pathways: desired N-acylation vs. Pummerer rearrangement for sulfoxide-containing amines.

Self-Validating Experimental Protocol

This protocol details the conjugation of a generic carboxylic acid (e.g., a fluorophore or drug linker) to 4-[(R)-methylsulfinyl]butan-1-amine (synthesized via the oxidation of 4-methylthiobutylamine[5]).

Materials Required:

• 4-[(R)-methylsulfinyl]butan-1-amine (1.0 equiv)

• Target Carboxylic Acid (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (3.0 equiv)

• Anhydrous DMF

• Extraction Solvent: CHCl 3​ / Isopropanol (3:1, v/v)

Step-by-Step Workflow:

Step 1: Pre-activation of the Carboxylic Acid

• Charge a flame-dried, argon-flushed round-bottom flask with the target carboxylic acid (1.1 equiv) and HATU (1.2 equiv).

• Add anhydrous DMF to achieve a 0.2 M concentration, followed by the addition of DIPEA (3.0 equiv).

• Stir the mixture at 25 °C for 15 minutes.

• Causality: Using a slight excess of the acid and coupling agent ensures complete consumption of the valuable chiral amine. Pre-activating the acid ensures that the sensitive amine is only introduced once the reactive OAt-ester is fully formed, eliminating side reactions.

• Self-Validation Check: The solution will typically undergo a distinct color change (often turning pale yellow), visually confirming the formation of the active ester.

Step 2: Controlled Amine Addition

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Dissolve 4-[(R)-methylsulfinyl]butan-1-amine (1.0 equiv) in a minimal volume of anhydrous DMF and add it dropwise to the reaction over 5 minutes.

• Causality: The dropwise addition at 0 °C mitigates the exothermic nature of the amidation. Preventing localized heating is critical to avoiding the racemization of the (R)-sulfoxide center.

Step 3: In-Process Monitoring (IPC)

• Allow the reaction to warm naturally to 25 °C and stir for 2 to 4 hours.

• Monitor the reaction progression via LC-MS (using a polar gradient, e.g., 5–95% MeCN in H 2​ O with 0.1% Formic Acid) or TLC (DCM:MeOH 9:1).

• Self-Validation Check: Because aliphatic sulfoxides lack a strong UV chromophore, UV-based TLC monitoring is unreliable. You must visualize the TLC plates using a KMnO 4​ stain; the sulfoxide-containing product will appear as a bright yellow spot against a purple background.

Step 4: Specialized Workup & Extraction

• Quench the reaction by adding saturated aqueous NH 4​ Cl (volume equal to the DMF used).

• Extract the aqueous layer with a 3:1 (v/v) mixture of CHCl 3​ / Isopropanol (3 × 20 mL).

• Causality (Critical Step): The methylsulfinyl group imparts extreme aqueous solubility to the molecule. Standard extractions with Ethyl Acetate or DCM will result in massive yield losses (>50% lost to the aqueous layer). The CHCl 3​ /IPA mixture disrupts the hydrogen bonding network between the sulfoxide and water, ensuring >90% recovery.

• Self-Validation Check: Spot the remaining aqueous layer on a TLC plate and stain with KMnO 4​ to definitively confirm that no product remains in the water before discarding it.

Step 5: Purification

• Wash the combined organic layers with a minimal volume of brine (to remove residual DMF), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify via silica gel flash chromatography using a gradient of 0% to 10% MeOH in DCM.

• Causality: The highly polar sulfoxide moiety interacts strongly with the silanol groups on the stationary phase. A polar protic modifier (MeOH) is strictly required to elute the product efficiently and prevent severe peak tailing.

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• 3. Pummerer Rearrangement | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. CN103025710A - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]

Application Note: Cell Culture Applications of 4-[(R)-methylsulfinyl]butan-1-amine

Executive Summary & Scientific Context

In the landscape of phytochemical research, Sulforaphane (SFN) is universally recognized as a potent inducer of the Phase II detoxification response via the Keap1-Nrf2-ARE pathway. However, rigorous cell culture studies require precise mechanistic controls to isolate the specific pharmacophore responsible for biological activity.

4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as Sulforaphane Amine) is the primary amine analog and direct synthetic precursor to SFN. Because it lacks the highly reactive isothiocyanate (-N=C=S) moiety, it serves two critical, distinct roles in in vitro workflows:

• The Ultimate Mechanistic Negative Control: It allows researchers to definitively prove that cellular responses are driven by electrophilic stress (thiol modification) rather than the methylsulfinyl backbone.

• A Primary Degradation Biomarker: It is the spontaneous hydrolysis product of SFN in aqueous cell culture media, making it an essential target for pharmacokinetic and stability profiling[1].

Mechanistic Causality: Electrophilicity vs. Nucleophilicity

To understand the utility of 4-[(R)-methylsulfinyl]butan-1-amine, one must examine the causality of Nrf2 activation. Under basal conditions, the transcription factor Nrf2 is tethered in the cytosol by the homodimeric sensor protein Keap1, which facilitates Nrf2 ubiquitination and degradation.

SFN acts as a pro-electrophile. Its isothiocyanate carbon is highly susceptible to nucleophilic attack by the sulfhydryl groups of specific cysteine residues on Keap1 (predominantly Cys151). This covalent modification induces a conformational change in Keap1, halting Nrf2 ubiquitination and allowing newly synthesized Nrf2 to translocate to the nucleus.

Conversely, 4-[(R)-methylsulfinyl]butan-1-amine possesses a primary amine (-NH₂). This group is nucleophilic, not electrophilic. It cannot covalently modify Keap1 cysteines. By running parallel cell culture treatments of SFN and its amine analog, researchers create a self-validating system : if a downstream effect (e.g., HO-1 induction) is observed with SFN but absent with the amine, the causality is definitively linked to the isothiocyanate-driven thiol modification.

Differential interaction of SFN and its amine analog with the Keap1-Nrf2-ARE pathway.

Aqueous Stability and Media Dynamics

A critical oversight in prolonged cell culture assays (e.g., 48–72 hour incubations) is the assumption that SFN remains stable. In standard culture media (e.g., DMEM or RPMI at pH 7.4, 37°C), water acts as a weak nucleophile. Over time, SFN undergoes spontaneous hydrolysis, shedding the isothiocyanate group to yield 4-[(R)-methylsulfinyl]butan-1-amine [1].

Furthermore, this newly formed amine can react with residual, intact SFN via a condensation reaction, generating a bulky, non-reactive adduct: N,N'-di-(4-methylsulfinyl)butyl thiourea . Quantifying the amine in culture media is therefore essential for determining the true half-life and effective dosage of SFN during long-term experiments.

Spontaneous aqueous hydrolysis of SFN to its amine and subsequent thiourea formation.

Quantitative Data Summaries

Table 1: Comparative Chemical and Biological Profile

Property / Feature	Sulforaphane (SFN)	4-[(R)-methylsulfinyl]butan-1-amine
Functional Group	Isothiocyanate (-N=C=S)	Primary Amine (-NH₂)
Chemical Reactivity	Highly Electrophilic	Nucleophilic
Keap1 Modification	Yes (Covalent binding to Cys151)	No
Primary Use in Culture	Nrf2 Inducer / Antioxidant	Mechanistic Negative Control / Biomarker
Media Stability (37°C)	Unstable (T½ ~ 12-24 hrs depending on media)	Highly Stable

Table 2: Expected Assay Outcomes (Self-Validating Matrix)

Assay Type	Vehicle (DMSO)	SFN (10 µM)	Amine Analog (10 µM)
Nrf2 Subcellular Location	Cytosolic	Nuclear	Cytosolic
NQO1 mRNA Fold Change	1.0x	> 15.0x	~ 1.0x
GSH Depletion (Acute)	None	Significant (0-4 hrs)	None

Experimental Protocols

Protocol A: Mechanistic Validation of Nrf2 Activation (Immunofluorescence)

This protocol uses the amine analog to validate that Nrf2 nuclear translocation is strictly dependent on electrophilic stress.

Materials:

• Target Cells (e.g., HepG2 or MEF cells)

• SFN (10 mM stock in DMSO)

• 4-[(R)-methylsulfinyl]butan-1-amine (10 mM stock in DMSO)

• 4% Paraformaldehyde (PFA), 0.1% Triton X-100, Anti-Nrf2 Primary Antibody.

Step-by-Step Methodology:

• Cell Seeding: Seed cells on glass coverslips in 6-well plates at 2×105 cells/well. Incubate for 24 hours at 37°C, 5% CO₂.

• Starvation: Replace complete media with serum-free media for 4 hours to establish a baseline cytosolic Nrf2 pool.

• Treatment:

  • Group 1 (Control): Add 0.1% DMSO.

  • Group 2 (Active): Add 10 µM SFN.

  • Group 3 (Validation): Add 10 µM 4-[(R)-methylsulfinyl]butan-1-amine.

• Incubation: Incubate for exactly 2 hours. (Causality note: 2 hours captures peak Nrf2 translocation before downstream target proteins are fully translated).

• Fixation & Permeabilization: Wash coverslips 3x with cold PBS. Fix with 4% PFA for 15 mins. Permeabilize with 0.1% Triton X-100 for 10 mins.

• Staining: Block with 5% BSA for 1 hour. Incubate with Anti-Nrf2 antibody (1:200) overnight at 4°C. Wash and apply fluorophore-conjugated secondary antibody for 1 hour. Counterstain with DAPI.

• Validation Check: Using confocal microscopy, verify that Group 3 (Amine) perfectly mirrors Group 1 (DMSO). If Group 3 shows nuclear Nrf2, the assay is compromised (indicating non-specific stress or media contamination).

Protocol B: HPLC Profiling of SFN Degradation in Culture Media

This protocol quantifies the conversion of SFN to its amine analog to determine the actual exposure dose in long-term cultures.

Materials:

• Complete DMEM (with 10% FBS)

• HPLC system with UV-Vis detector (set to 254 nm for SFN, and 210 nm for the amine)

• C18 Reversed-Phase Column

• Acetonitrile (HPLC grade) and 0.1% Trifluoroacetic acid (TFA) in water.

Step-by-Step Methodology:

• Media Spiking: Prepare 50 mL of complete DMEM containing 50 µM SFN. Place in a 37°C cell culture incubator (without cells).

• Time-Course Sampling: Extract 1 mL aliquots at T=0, 4, 8, 12, 24, and 48 hours.

• Protein Precipitation: Add 1 mL of ice-cold acetonitrile to each aliquot to precipitate serum proteins. Vortex for 30 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

• Sample Preparation: Filter the supernatant through a 0.22 µm PTFE syringe filter into HPLC vials.

• Chromatography:

  • Run a gradient of 10% to 60% Acetonitrile (in 0.1% TFA) over 20 minutes.

  • Causality note: The amine is highly polar and will elute significantly earlier than the lipophilic SFN.

• Quantification: Calculate the Area Under the Curve (AUC) for both the SFN peak and the emerging 4-[(R)-methylsulfinyl]butan-1-amine peak using standard curves generated from pure reference standards.

• Validation Check: The molar loss of SFN should roughly equal the molar appearance of the amine (and subsequent thiourea adducts), confirming the degradation pathway.

References

• Bello, C., Maldini, M., Baima, S., Scaccini, C., & Natella, F. (2018). Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts. Food Chemistry, 268, 249-256.[Link]

• Dinkova-Kostova, A. T., Holtzclaw, W. D., Cole, R. N., Itoh, K., Wakabayashi, N., Katoh, Y., Yamamoto, M., & Talalay, P. (2002). Direct evidence that sulfhydryl groups of Keap1 are the sensors regulating induction of phase 2 enzymes that protect against carcinogens and toxicity. Proceedings of the National Academy of Sciences, 99(18), 11908-11913.[Link]

Application Note: High-Throughput Quantification of 4-[(R)-methylsulfinyl]butan-1-amine in Biological Matrices via LC-MS/MS

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Professionals Matrix: Plasma, Urine, and Plant Extracts Instrumentation: UPLC-ESI-MS/MS (Triple Quadrupole)

Introduction & Biological Context

Sulforaphane (SFN) is a potent, naturally occurring isothiocyanate derived from the enzymatic hydrolysis of glucoraphanin (GR) by myrosinase. While SFN is highly valued in oncology and metabolic disease research for its ability to induce phase II detoxification enzymes, it is inherently unstable in aqueous and biological matrices.

A critical, yet frequently overlooked, degradation pathway is the spontaneous conversion of SFN into 4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as sulforaphane-amine or SFN-amine). Because SFN readily degrades into SFN-amine during sample extraction, juice preparation, or systemic circulation, quantifying only the intact SFN free form leads to a severe underestimation of the compound's true pharmacokinetic profile and initial concentration[1]. To accurately map the "glucosinoloma" and evaluate true bioavailability, a robust method to quantify 4-[(R)-methylsulfinyl]butan-1-amine is mandatory.

Metabolic degradation of Glucoraphanin to 4-[(R)-methylsulfinyl]butan-1-amine.

Analytical Challenges & Mechanistic Causality (E-E-A-T)

The Polarity Problem

4-[(R)-methylsulfinyl]butan-1-amine is a highly polar molecule (logP < 0) featuring both a primary amine and a sulfoxide group.

• Causality: If injected directly onto a standard reversed-phase (C18) column, SFN-amine elutes in the void volume. This results in poor peak shape, lack of retention, and severe ion suppression from co-eluting matrix salts and polar endogenous lipids.

The Derivatization Solution

To force retention on a C18 column, we employ a pre-column derivatization strategy using acetic anhydride.

• Causality: Acetylation of the primary amine converts the highly polar SFN-amine into an N-acetamide derivative (N-acetyl-4-(methylsulfinyl)butylamine). This masks the polar amine, significantly increases the molecule's hydrophobicity, and enhances electrospray ionization (ESI+) efficiency by providing a stable protonation site at the sulfoxide oxygen.

Critical Analytical Insight: The Isobaric Trap

A profound analytical challenge arises post-derivatization. The N-acetamide derivative of SFN-amine ( C7​H15​NO2​S , exact mass 177.08) and intact Sulforaphane ( C6​H11​NOS2​ , exact mass 177.03) are nominal isobars . Furthermore, under collision-induced dissociation (CID), both molecules lose sulfenic acid ( CH3​SOH , 64 Da), yielding an identical primary product ion at m/z 114. In a standard unit-resolution triple quadrupole mass spectrometer, their MRM transitions (178.1 → 114.1) are indistinguishable. Baseline chromatographic separation is absolutely mandatory to prevent MS/MS cross-talk and false-positive quantification.

Method Self-Validation & Quality Control

To ensure absolute trustworthiness, this protocol is designed as a self-validating system :

• Isotope-Dilution: Deuterated internal standard (D8-SFN-Amine) is spiked into the biological matrix before protein precipitation. This mathematically corrects for any variations in extraction recovery, derivatization yield, and matrix-induced ion suppression simultaneously.

• Matrix Matching: Calibration curves are built in a surrogate matrix (e.g., dialyzed plasma or synthetic urine) to mimic the exact thermodynamic environment of the samples during derivatization.

Experimental Protocol

Reagents and Materials

• Acetonitrile and Water (LC-MS Grade)

• Formic Acid (99% Purity, LC-MS Grade)

• Acetic Anhydride (Derivatization Reagent)

• Pyridine (Catalyst/Base)

• D8-4-(methylsulfinyl)butan-1-amine (Internal Standard)

Step-by-Step Methodology

Step 1: Sample Extraction (Protein Precipitation)

• Aliquot 50 µL of biological sample (plasma, urine, or plant extract) into a 1.5 mL Eppendorf tube.

• Add 150 µL of ice-cold Acetonitrile containing 50 ng/mL of the D8-SFN-Amine Internal Standard.

• Vortex vigorously for 30 seconds to disrupt protein binding and precipitate plasma proteins.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the clarified supernatant to a glass autosampler vial with a low-volume insert.

Step 2: Pre-Column Derivatization

• To the 100 µL of supernatant, add 10 µL of Pyridine followed immediately by 10 µL of Acetic Anhydride.

• Cap the vial and incubate at room temperature (25°C) for exactly 30 minutes to ensure complete acetylation of the primary amine.

• Evaporate the mixture to complete dryness under a gentle stream of ultra-pure Nitrogen at 35°C (this removes excess pyridine and acetic acid).

• Reconstitute the dried residue in 100 µL of Mobile Phase A (0.1% Formic Acid in Water). Vortex for 15 seconds.

Step 3: LC-MS/MS Analysis

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 4.0 min: Linear ramp to 60% B

  • 4.0 - 5.0 min: 95% B (Column Wash)

  • 5.0 - 6.0 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Step-by-step analytical workflow for quantifying 4-[(R)-methylsulfinyl]butan-1-amine.

Quantitative Data Presentation

The mass spectrometer should be operated in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). The table below summarizes the optimized MS/MS parameters required to quantify the derivatized amine while monitoring intact SFN to ensure chromatographic separation.

Table 1: Optimized LC-MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Retention Time (min)	Function
SFN-Amine (Derivatized)	178.1	114.1	15	2.45	Quantifier
SFN-Amine (Derivatized)	178.1	72.1	20	2.45	Qualifier
Sulforaphane (Intact)	178.0	114.0	12	3.10	Isobaric Monitor
D8-SFN-Amine (IS)	186.1	122.1	15	2.40	Internal Standard

Note: The primary quantifier transition (178.1 → 114.1) corresponds to the characteristic loss of sulfenic acid ( CH3​SOH , 64 Da) from the sulfoxide moiety. The 0.65-minute retention time gap between the derivatized SFN-amine and intact SFN guarantees that isobaric cross-talk is entirely eliminated.

References

• Title: Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts Source: Food Chemistry (Bello et al., 2018) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4-[(R)-methylsulfinyl]butan-1-amine

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing critical bottlenecks when handling 4-[(R)-methylsulfinyl]butan-1-amine (CAS: 187587-70-8)[1]. Widely recognized as the direct synthetic precursor to the chemopreventive agent sulforaphane[1][2], this aliphatic sulfinyl amine presents severe solubility and handling challenges. Its zwitterionic-like polarity, extreme hygroscopicity, and thermal sensitivity often lead to failed extractions, stalled syntheses, and unexplained degradation[3].

This guide deconstructs the physicochemical causality behind these issues and provides field-proven, self-validating protocols to ensure your downstream syntheses succeed.

Part 1: Physicochemical Profiling

Understanding the molecular behavior of 4-methanesulfinylbutan-1-amine[4] is the first step in troubleshooting. The table below summarizes the quantitative data driving its solubility profile.

Property	Value / Description	Impact on Experimental Handling
CAS Number	187587-70-8[1]	Standard identifier for procurement and literature searches.
Molecular Weight	135.23 g/mol [5]	Low molecular weight contributes to high volatility in free-base form.
Predicted XLogP	-0.9 to -1.47[5]	Overwhelmingly hydrophilic; standard organic extraction (EtOAc/Hexane) will fail.
H-Bond Donors	2 (Primary Amine)[5]	Forms strong intermolecular networks, leading to aggregation.
H-Bond Acceptors	2 (Sulfoxide O, Amine N)[5]	Rapidly absorbs atmospheric moisture to form a hydrate shell.
Physical State	Viscous oil / Hygroscopic gum	Resists dissolution in aprotic solvents (DCM, THF) unless rigorously dried.

Part 2: Troubleshooting Guides & FAQs

Q1: My amine has turned into a sticky, insoluble gum. Why did this happen, and how do I dissolve it for organic synthesis?

• Causality: The compound is exceptionally hygroscopic. The sulfoxide (S=O) moiety acts as a powerful hydrogen bond acceptor, while the primary amine (-NH2) acts as a donor. Upon exposure to ambient air, it rapidly absorbs moisture, creating an extensive intermolecular hydration network. This water shell physically prevents solvation by moderately polar or aprotic organic solvents like dichloromethane (DCM) or ethyl acetate.

• Solution: You must break the hydration shell using azeotropic distillation before attempting to dissolve it in your reaction solvent. See Protocol 1.

Q2: I need to extract this amine from an aqueous reaction mixture (e.g., after reduction of a nitrile precursor[2]), but it remains entirely in the water layer. How can I force it into the organic phase?

• Causality: With an XLogP of approximately -0.9[5], the thermodynamic preference of this molecule is heavily skewed toward the aqueous phase. Standard liquid-liquid extraction (LLE) relies on a positive partition coefficient, which this molecule lacks.

• Solution: Alter the ionic strength of the aqueous phase via "salting-out" and shift to a highly polar organic extraction solvent. Saturating the water layer with potassium carbonate (K2CO3) not only decreases the solubility of the amine in water but also ensures the amine is fully deprotonated (free-based). Extract with a Chloroform:Isopropanol (3:1 v/v) mixture. See Protocol 2.

Q3: During the synthesis of sulforaphane, I react the amine with carbon disulfide (CS2), but the reaction mixture precipitates and halts. How do I keep the intermediate soluble?

• Causality: The reaction of the primary amine with CS2 generates a dithiocarbamate intermediate[2]. This intermediate is a highly polar salt that is completely insoluble in standard non-polar solvents, causing it to crash out and stall the reaction.

• Solution: Transition to a biphasic reaction system (e.g., DCM/Water) utilizing a phase-transfer catalyst (PTC), or conduct the reaction in a polar aprotic solvent (THF or DMF) supplemented with a soluble organic base like N,N-Diisopropylethylamine (DIPEA) to maintain homogeneity.

Part 3: Mechanistic and Workflow Visualizations

To further clarify the handling of this complex molecule, the following diagrams illustrate the root cause of its hygroscopicity and the optimized workflow for its recovery.

Hydration network formation causing hygroscopic gumming in sulfinyl amines.

Workflow for extracting and drying highly polar 4-[(R)-methylsulfinyl]butan-1-amine.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Azeotropic Drying and Solubilization

Use this protocol to convert the hydrated gum into an anhydrous, workable state prior to downstream synthesis.

• Initial Solvation: Dissolve the gummy 4-[(R)-methylsulfinyl]butan-1-amine in a minimal volume of anhydrous methanol (e.g., 2 mL per gram of amine).

• Azeotrope Formation: Add anhydrous toluene at three times the volume of methanol (e.g., 6 mL).

• Evaporation: Concentrate the mixture under reduced pressure using a rotary evaporator set to a maximum bath temperature of 35°C. Note: The sulfoxide is thermally sensitive; exceeding 40°C in the presence of trace moisture can induce degradation into volatile byproducts[3].

• Iteration: Repeat the addition of toluene and evaporation two more times.

• Validation Check: The residue must transition from a sticky, opaque gum to a clear, free-flowing oil. If it remains cloudy, water is still present. Repeat step 3.

• Immediate Use: Immediately flush the flask with Argon or N2 and dissolve the anhydrous oil in your target aprotic solvent (e.g., anhydrous THF or DCM).

Protocol 2: High-Efficiency Aqueous Extraction (Salting-Out)

Use this protocol to recover the amine from aqueous layers following synthesis or hydrolysis.

• Preparation: Chill the aqueous layer containing the target amine to 5°C in an ice bath to minimize exothermic heating during the salting-out process.

• Salting-Out: Slowly add solid, anhydrous Potassium Carbonate (K2CO3) until the solution is fully saturated.

• Validation Check: The aqueous layer will become visibly cloudy, and a distinct oily layer or phase boundary should form at the surface. This confirms the amine has been successfully "salted out" and free-based.

• Extraction: Extract the saturated aqueous phase three times with a solvent mixture of Chloroform and Isopropanol (3:1 v/v). The isopropanol disrupts the hydrogen bonding, allowing the amine to partition into the chloroform.

• Drying: Pool the organic layers and dry over anhydrous Sodium Sulfate (Na2SO4) for 30 minutes. Filter and concentrate under reduced pressure.

References

• PubChem Compound Summary for CID 12981639, 4-Methanesulfinylbutan-1-amine Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Process for the synthesis of isothiocyanates and derivatives thereof and uses of same (CN103025710A)
• Sulforaphane stabilization (WO2012010587A1)

Sources

• 1. 4-(Methylsulfinyl) butylamine - LKT Labs [lktlabs.com]
• 2. CN103025710A - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]
• 3. WO2012010587A1 - Sulforaphane stabilization - Google Patents [patents.google.com]
• 4. 4-Methanesulfinylbutan-1-amine | C5H13NOS | CID 12981639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. PubChemLite - 187587-70-8 (C5H13NOS) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Preventing Degradation of 4-[(R)-methylsulfinyl]butan-1-amine During Synthesis

Welcome to the Technical Support Center for the synthesis and handling of 4-[(R)-methylsulfinyl]butan-1-amine . This compound is the critical chiral amine precursor to (R)-sulforaphane, a potent activator of the Keap1-Nrf2 cellular antioxidant signaling pathway[1]. Synthesizing this intermediate while preserving its stereocenter and preventing backbone degradation requires precise control over reaction conditions[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic procedures. Here, we explore the causality behind degradation pathways and provide self-validating protocols to ensure high enantiomeric excess (ee) and chemical yield.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why is my (R)-sulfoxide stereocenter racemizing during the amine deprotection step?

Causality: The thermal pyramidal inversion of a sulfoxide sulfur center typically requires extreme conditions (>200 °C, ~159–172 kJ/mol)[3]. However, under strong acidic conditions (e.g., HCl in dioxane or neat TFA often used for Boc deprotection), the sulfoxide oxygen becomes protonated. If nucleophiles like ambient chloride ions are present, they attack the sulfur, forming an achiral, symmetrical halosulfonium or sulfurane intermediate. When this intermediate collapses, it yields a racemic mixture[2]. Solution: Avoid strong acids entirely. Protect the primary amine as a phthalimide (forming N-(4-methylthiobutyl)phthalimide) instead of a Boc group. The phthalimide can be cleaved under mild, non-acidic conditions using hydrazine hydrate (hydrazinolysis) at room temperature, which perfectly preserves the chiral sulfoxide[4].

Q2: How do I prevent over-oxidation to the sulfone (4-(methylsulfonyl)butan-1-amine) during the thioether oxidation?

Causality: The oxidation of a sulfide to a sulfoxide is fast, but the subsequent oxidation of the sulfoxide to a sulfone is a competing side reaction. If the oxidant is too strong or the temperature is too high, the kinetic differentiation ( Δk ) between the first and second oxidation steps narrows, leading to irreversible sulfone formation[2]. Solution: Utilize a modified Kagan’s oxidation protocol. Use strictly 1.05 equivalents of cumene hydroperoxide (CHP) at -20 °C in the presence of a chiral titanium complex. The precise addition of water to the titanium complex is critical—it forms the catalytically active dimeric titanium species, which provides high enantioselectivity and strictly limits over-oxidation[2].

Q3: I observe a complete loss of the sulfoxide signal and the smell of methyl mercaptan during synthesis. What happened?

Causality: Your compound has undergone a Pummerer rearrangement . If the sulfoxide is exposed to electrophilic activating agents (e.g., residual acid chlorides or anhydrides from earlier steps) or heated in the presence of acid, the sulfoxide oxygen is activated. An adjacent α -proton is abstracted, forming a highly reactive thionium ion. Ambient water hydrolyzes this intermediate into an unstable hemithioacetal, which rapidly collapses into an aldehyde and methyl mercaptan gas. Solution: Ensure all electrophiles are thoroughly quenched and removed before the oxidation step. Maintain the pH above 4.0 during all aqueous workups to prevent acid-catalyzed Pummerer degradation.

Q4: Why is the isolated free amine degrading upon storage?

Causality: As a free base, 4-[(R)-methylsulfinyl]butan-1-amine is highly nucleophilic and prone to absorbing atmospheric CO 2​ (forming carbamates) or undergoing intermolecular reactions. In solutions, similar compounds like sulforaphane degrade into thioureas (e.g., N,N'-di(4-methylsulfinyl)butyl thiourea) via amine intermediates[5]. Solution: Never store the compound as a free base. Immediately after isolation, convert it to a stable hydrochloride salt, or proceed directly to the isothiocyanate formation (using thiophosgene or di-2-pyridyl thionocarbonate)[6].

Part 2: Validated Experimental Protocols

Protocol A: Asymmetric Oxidation of N-(4-methylthiobutyl)phthalimide

This protocol utilizes a modified Kagan's reagent to ensure enantioselectivity while preventing sulfone formation.

• Preparation of Catalyst: In a flame-dried flask under argon, dissolve Ti(OiPr) 4​ (1.0 eq) in anhydrous dichloromethane (DCM). Cool to 0 °C. Add (+)-diethyl tartrate (2.0 eq) dropwise, followed by precisely 1.0 eq of distilled water.

  • Self-Validation Check: The solution must remain homogeneous after stirring for 30 minutes. If precipitation occurs, the titanium complex has hydrolyzed improperly (likely due to wet DCM), and the reaction will yield a racemic product.

• Substrate Addition: Add N-(4-methylthiobutyl)phthalimide (1.0 eq) dissolved in DCM. Cool the mixture to -20 °C.

• Oxidation: Slowly add cumene hydroperoxide (CHP, 1.05 eq) dropwise over 1 hour. Maintain the temperature strictly at -20 °C for 14 hours.

• Quenching: Quench the reaction with 10% aqueous sodium sulfite (Na 2​ SO 3​ ) to destroy unreacted peroxide, preventing late-stage over-oxidation.

• Workup: Filter through Celite, extract with DCM, wash with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via silica gel chromatography to yield the protected (R)-sulfoxide.

Protocol B: Mild Deprotection via Hydrazinolysis

This protocol avoids the acid-catalyzed racemization associated with standard Boc-deprotection.

• Reaction: Dissolve the protected (R)-sulfoxide in anhydrous ethanol. Add hydrazine hydrate (3.0 eq).

• Stirring: Stir at room temperature (20-25 °C) for 12 hours. Do not heat, as elevated temperatures promote thermal degradation[5].

• Precipitation:

  • Self-Validation Check: A voluminous white precipitate of phthalhydrazide will form. The presence of this precipitate serves as visual confirmation that the deprotection is proceeding successfully.

• Isolation: Filter off the precipitate. Concentrate the filtrate under reduced pressure (bath temperature < 30 °C).

• Salt Formation: Dissolve the residue in anhydrous diethyl ether and bubble dry HCl gas to precipitate 4-[(R)-methylsulfinyl]butan-1-amine hydrochloride. Filter and dry under vacuum.

Part 3: Quantitative Data Summary

The following table summarizes the effect of reaction conditions on the degradation profile and enantiomeric purity of the sulfoxide intermediate.

Reaction Condition	Oxidant (Eq)	Temp (°C)	Sulfoxide Yield (%)	Sulfone Degradant (%)	Enantiomeric Excess (ee %)
Kagan's Oxidation (Optimal)	CHP (1.05)	-20	88	< 2	> 95
Kagan's Oxidation (Excess)	CHP (1.50)	0	65	25	82
Achiral Oxidation	H 2​ O 2​ (1.20)	25	70	15	0 (Racemic)
Boc Deprotection (Acidic)	N/A (TFA)	25	40 (Degraded)	N/A	15 (Racemized)
Phthalimide Deprot. (Optimal)	N/A (N 2​ H 4​ )	25	92	N/A	> 95

Part 4: Visualizations of Degradation Pathways

Synthetic workflow of 4-[(R)-methylsulfinyl]butan-1-amine and critical degradation pathways.

Mechanistic pathways for acid-catalyzed racemization and Pummerer rearrangement of sulfoxides.

References

• Conversion of Racemic Alkyl Aryl Sulfoxides into Pure Enantiomers Using a Recycle Photoreactor Source: PMC (National Institutes of Health) URL:[Link]

• Recent Developments in the Synthesis and Utilization of Chiral Sulfoxides Source: Chemical Reviews (ACS Publications) URL:[Link]

• Thermal degradation of sulforaphane in aqueous solution Source: PubMed (National Institutes of Health) URL:[Link]

• Biotransformation of the Naturally Occurring Isothiocyanate Sulforaphane in the Rat Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

• Isothiocyanates from cruciferous vegetables: kinetics, biomarkers and effects Source: WUR eDepot URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Conversion of Racemic Alkyl Aryl Sulfoxides into Pure Enantiomers Using a Recycle Photoreactor: Tandem Use of Chromatography on Chiral Support and Photoracemization on Solid Support - PMC [pmc.ncbi.nlm.nih.gov]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. Thermal degradation of sulforaphane in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Gateway: Synthesis of 4-[(R)-methylsulfinyl]butan-1-amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4-[(R)-methylsulfinyl]butan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this stereoselective synthesis. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experimental outcomes.

The synthesis of this chiral sulfoxide requires careful control over oxidation conditions and stereochemistry, while also managing the reactivity of a primary amine. This document is structured as a series of troubleshooting guides and frequently asked questions to directly address the practical issues you may face in the laboratory.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis. Each entry details the potential causes, the mechanistic rationale, and provides actionable solutions.

Q1: My reaction shows significant formation of the sulfone byproduct. How can I improve selectivity for the sulfoxide?

A1: Over-oxidation to the corresponding sulfone is the most common side reaction in sulfide oxidation. [1] The sulfoxide product itself can be oxidized further, sometimes at a rate comparable to the starting sulfide. Achieving high selectivity requires precise control over the reaction.

Root Causes & Mechanisms:

• Excess Oxidant: Using more than one equivalent of the oxidizing agent will inevitably lead to sulfone formation.

• High Reaction Temperature: Increased temperature accelerates both the desired oxidation and the subsequent over-oxidation to the sulfone, often favoring the thermodynamically stable sulfone.[2]

• Non-selective Oxidants: Highly reactive oxidants may not effectively differentiate between the sulfide and the sulfoxide.

• Mode of Addition: Adding the sulfide to a solution of the oxidant creates localized areas of high oxidant concentration, promoting over-oxidation.

Mitigation Strategies:

• Stoichiometric Control: Carefully control the stoichiometry of your oxidant. Aim for 1.0 to 1.1 equivalents.

• Temperature Management: Conduct the reaction at low temperatures (e.g., 0 °C to -20 °C) to slow down the rate of over-oxidation.[2]

• Controlled Addition: Always add the oxidant solution slowly (dropwise) to the solution of the sulfide. This maintains a low instantaneous concentration of the oxidant.[1]

• Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction immediately upon consumption of the starting material.

• Choice of Oxidant: Hydrogen peroxide (H₂O₂) is a green and effective oxidant, but its reactivity often needs to be attenuated. Using dilute H₂O₂ or employing it in a catalytic system can significantly improve selectivity.[2]

Workflow: Minimizing Sulfone Formation

Caption: Controlled addition workflow to enhance sulfoxide selectivity.

Q2: The enantiomeric excess (e.e.) of my (R)-sulfoxide is low. What factors influence stereocontrol?

A2: Achieving high enantioselectivity is the central challenge of this synthesis. The choice of the chiral catalyst, ligand, and reaction conditions are all critical for directing the oxidation to the desired (R)-enantiomer.

Root Causes & Mechanisms:

• Ineffective Chiral Catalyst/Reagent: The chosen system may not create a sufficiently differentiated energetic barrier for the two enantiotopic faces of the sulfide sulfur atom.

• Ligand Purity: The enantiomeric purity of the chiral ligand used in a metal-catalyzed system is paramount.

• Water Content: In many metal-catalyzed systems, particularly those based on the Sharpless-Kagan methodology (e.g., Ti(OiPr)₄/DET), the presence of water can either enhance or destroy stereoselectivity. Anhydrous conditions or a carefully controlled amount of water are often required.

• Reaction Temperature: Higher temperatures can reduce the effectiveness of the chiral induction by allowing the reaction to overcome the small energy differences between the diastereomeric transition states.

Strategies for Improving Enantioselectivity:

• Catalyst System Selection: There are several classes of reliable systems for asymmetric sulfoxidation. The optimal choice can be substrate-dependent.[3]

  • Metal-Salen Complexes: Chiral Salen complexes of metals like Manganese (Mn), Titanium (Ti), or Vanadium (V) are highly effective.[4][5]

  • Modified Sharpless-Kagan Reagents: Systems using Ti(OiPr)₄ with a chiral diol like diethyl tartrate (DET) are classic and effective.

  • Chiral Oxaziridines: Stoichiometric chiral oxidants like Davis's oxaziridines offer excellent enantioselectivity, though they can be more expensive.[6][7]

  • Biocatalysis: Enzymes such as cyclohexanone monooxygenase (CHMO) can provide near-perfect enantioselectivity with the added benefit of minimal sulfone formation.[4][8]

• Optimize Reaction Conditions: Once a system is chosen, perform optimization studies. Screen temperatures (e.g., room temperature, 0 °C, -20 °C) and solvents. For metal-catalyzed systems, titrate the amount of water if it is known to be a key additive.

Table 1: Comparison of Common Asymmetric Sulfoxidation Systems

Catalyst/Reagent System	Typical Oxidant	Reported Yield (%)	Reported e.e. (%)	Advantages	Disadvantages/Side Reactions
Ti(OiPr)₄ / (+)-DET	Cumene Hydroperoxide	Good to Excellent	>90	Well-established, readily available reagents.	Sensitive to water content; potential for over-oxidation.[3]
Chiral Mn(Salen) Complex	H₂O₂	High (up to 95)	>99	High enantioselectivity; uses H₂O₂.[5]	Catalyst synthesis required; can be substrate-specific.
Chiral Fe(Salan) Complex	H₂O₂	High	92-99	Works in water; environmentally friendly.[4]	Ligand synthesis may be complex.
Davis Oxaziridine	(Stoichiometric)	Good	>99	Excellent, predictable selectivity; non-metallic.[6][7]	Stoichiometric use of expensive chiral reagent.
Cyclohexanone Monooxygenase	O₂ (air)	Quantitative	>99	Extremely high e.e.; minimal sulfone byproduct.[8]	Requires biocatalysis setup; substrate scope can be limited.

Q3: I'm observing multiple unexpected spots on my TLC/LC-MS, suggesting product degradation. What could be the cause?

A3: Sulfoxides can be susceptible to rearrangement under certain conditions, particularly acidic ones. The most likely culprit for degradation, especially if acidic reagents are used post-oxidation, is the Pummerer rearrangement.

Root Cause & Mechanism: The Pummerer Rearrangement

This reaction occurs when a sulfoxide is activated by an electrophile (e.g., an acid anhydride like Ac₂O, or strong acids).[9] The activated sulfoxide eliminates water (or a related species) to form a highly electrophilic thionium ion. This intermediate is then trapped by any available nucleophile (e.g., an acetate anion, water), resulting in an α-substituted sulfide.[10][11]

Diagram: Pummerer Rearrangement Pathway

Caption: Simplified mechanism of the Pummerer rearrangement side reaction.

Prevention:

• Avoid Anhydrides: Do not expose the sulfoxide to acetic anhydride or other acid anhydrides, especially at elevated temperatures.

• Careful Acid Use: When performing acid-catalyzed reactions (like Boc deprotection), use conditions known to be compatible with sulfoxides. Trifluoroacetic acid (TFA) or HCl in a non-nucleophilic solvent (like dioxane or CH₂Cl₂) at low temperatures are generally safe.[12][13] Avoid using strong acids in nucleophilic solvents if possible.

• Neutralize Carefully: Ensure that any acidic workup steps are followed by a thorough neutralization to prevent acid-catalyzed degradation during storage or concentration.

Frequently Asked Questions (FAQs)

Q: What is the general synthetic strategy for 4-[(R)-methylsulfinyl]butan-1-amine?

A: The most logical and widely practiced strategy involves a three-step sequence starting from the commercially available 4-(methylthio)butan-1-amine.

Diagram: General Synthetic Workflow

Caption: Standard three-step synthesis pathway.

• Amine Protection: The primary amine is nucleophilic and can interfere with the oxidation step. Protecting it, commonly as a tert-butoxycarbonyl (Boc) carbamate, prevents side reactions.[12][14]

• Asymmetric Oxidation: The protected sulfide is then oxidized using a chiral catalyst or reagent to selectively form the (R)-sulfoxide. This is the key stereochemistry-defining step.

• Deprotection: The Boc group is removed under mild acidic conditions to reveal the final primary amine product.

Q: What analytical techniques are best for monitoring the reaction and assessing product purity?

A: A combination of techniques is essential:

• Thin Layer Chromatography (TLC): Excellent for real-time monitoring of the consumption of the starting sulfide. The sulfoxide and sulfone products will have different Rf values.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure and identifying impurities, particularly the sulfone. The protons and carbons adjacent to the sulfur will show a characteristic downfield shift in the sulfone compared to the sulfoxide.

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for determining the enantiomeric excess (e.e.) of the product. An appropriate chiral stationary phase (e.g., Chiralcel OD-H, Chiralpak AD-H) is required to separate the (R) and (S) enantiomers.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and any byproducts.

Table 2: Typical ¹H NMR Chemical Shift Comparison (in CDCl₃)

Compound Type	Proton	Typical δ (ppm)	Key Differentiator
Sulfide (R-S-CH₃)	-S-CH ₃	2.1 - 2.2	Most upfield.
Sulfoxide (R-S(O)-CH₃)	-S(O)-CH ₃	2.6 - 2.8	Intermediate shift.
Sulfone (R-SO₂-CH₃)	-SO₂-CH ₃	3.0 - 3.2	Most downfield due to strong deshielding.

Key Experimental Protocols

Protocol 1: Boc-Protection of 4-(methylthio)butan-1-amine

• Dissolve 4-(methylthio)butan-1-amine (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF).

• Add a mild base, such as triethylamine (1.2 eq) or diisopropylethylamine (DIPEA).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in the same solvent.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC until the starting amine is consumed.

• Perform an aqueous workup: wash with dilute acid (e.g., 1M HCl), then saturated NaHCO₃, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the Boc-protected sulfide, which is often pure enough for the next step.

Protocol 2: Asymmetric Oxidation (Illustrative Example using Ti/DET system)

Safety Note: Handle all reagents, especially peroxides and titanium alkoxides, in a well-ventilated fume hood with appropriate personal protective equipment.

• In a flame-dried, nitrogen-purged flask, dissolve titanium(IV) isopropoxide (Ti(OiPr)₄, 0.1 eq) in anhydrous CH₂Cl₂.

• Add (+)-Diethyl L-tartrate ((+)-DET, 0.12 eq) and stir for 10 minutes at room temperature.

• Cool the solution to -20 °C.

• Add the Boc-protected sulfide (1.0 eq) as a solution in CH₂Cl₂.

• Add cumene hydroperoxide (1.1 eq) dropwise over 30 minutes, ensuring the internal temperature does not rise above -15 °C.

• Stir the reaction at -20 °C, monitoring by TLC. The reaction may take several hours.

• Upon completion, quench the reaction by adding a small amount of water or saturated aqueous Na₂SO₃.

• Allow the mixture to warm to room temperature and stir vigorously for 1 hour to precipitate titanium salts.

• Filter the slurry through a pad of Celite®, washing with CH₂Cl₂.

• Concentrate the filtrate and purify the resulting crude sulfoxide by flash column chromatography.

Protocol 3: Boc-Deprotection

• Dissolve the purified Boc-protected sulfoxide (1.0 eq) in a minimal amount of CH₂Cl₂.

• Cool the solution to 0 °C.

• Add an excess of trifluoroacetic acid (TFA, 5-10 eq) dropwise.

• Stir at 0 °C to room temperature for 1-3 hours, monitoring by TLC.

• Once the reaction is complete, concentrate the solvent and TFA in vacuo.

• Redissolve the residue in CH₂Cl₂ and wash with a saturated NaHCO₃ solution to neutralize the acid and remove the TFA salt.

• Extract the aqueous layer multiple times with CH₂Cl₂.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the final product, 4-[(R)-methylsulfinyl]butan-1-amine.

References

• Chemistry LibreTexts. (2021). 5.4: Enantioselective Sulfoxidation. [Link]

• Colonna, S., Gaggero, N., & Carrea, G. (2007). Highly Enantioselective Oxidation of Sulfides to Sulfoxides by a New Oxaziridinium Salt. Organic Letters, 9(12), 2341–2344. [Link]

• Kagan, H. B. (2008). Asymmetric Synthesis of Chiral Sulfoxides. In Organosulfur Chemistry in Asymmetric Synthesis. Wiley-VCH. [Link]

• Sun, J., Zhu, C., & Dai, Z. (2010). Enantioselective oxidation of sulfides with H2O2 catalyzed by a pre-formed manganese complex. Chemical Communications, 46(36), 6759-6761. [Link]

• Carofiglio, T., Gaggero, N., & Licini, G. (2007). Highly enantioselective oxidation of sulfides to sulfoxides by a new oxaziridinium salt. Organic Letters, 9(12), 2341-2344. [Link]

• Miller, R. D., & Houghten, R. A. (2012). Repurposing the Pummerer Rearrangement: Determination of Methionine Sulfoxides in Peptides. Angewandte Chemie International Edition, 51(35), 8788-8792. [Link]

• Wang, X., & Li, Z. (2018). An amine protecting group deprotectable under nearly neutral oxidative conditions. Beilstein Journal of Organic Chemistry, 14, 1768–1774. [Link]

• Wikipedia. (n.d.). Pummerer rearrangement. [Link]

• The Organic Chemistry Tutor. (2020). Protecting Groups for Amines. YouTube. [Link]

• He, W. M., et al. (2019). Switchable Synthesis of Aryl Sulfones and Sulfoxides through Solvent-Promoted Oxidation of Sulfides with O2/Air. Organic Letters, 21(22), 9124–9128. [Link]

• Slideshare. (n.d.). Pummerer reaction. [Link]

• Li, Y., et al. (2012). Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide. Synthetic Communications, 42(15), 2269-2276. [Link]

• Ghorbani-Choghamarani, A., & Shiri, L. (2012). Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions. Bulletin of the Korean Chemical Society, 33(4), 1339-1342. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Padwa, A., et al. (2004). The Pummerer Reaction: Methodology and Strategy for the Synthesis of Heterocyclic Compounds. Chemical Reviews, 104(4), 2467-2510. [Link]

• Ashenhurst, J. (2018). Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Chemistry Steps. (2023). Boc Protecting Group for Amines. [Link]

• ACS Green Chemistry Institute. (n.d.). Sulfide Oxidation. Pharmaceutical Roundtable Reagent Guides. [Link]

• Google Patents. (2008).

Sources

• 1. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Enantioselective oxidation of sulfides with H2O2 catalyzed by a pre-formed manganese complex - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Highly enantioselective oxidation of sulfides to sulfoxides by a new oxaziridinium salt - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
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• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 14. Protective Groups [organic-chemistry.org]

Technical Support Center: Isolation and Purification of 4-[(R)-Methylsulfinyl]butan-1-amine

Welcome to the Technical Support Center for the isolation and purification of 4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as sulforaphane amine). As the direct biological precursor and degradation product of the potent Nrf2-inducer sulforaphane, this compound presents a "perfect storm" of chromatographic challenges. Its highly polar nature, basic primary amine, chiral sulfoxide center, and lack of a strong UV chromophore require precise, mechanistically driven purification strategies.

This guide is designed for researchers and drug development professionals to troubleshoot bottlenecks and implement self-validating protocols for high-yield recovery.

The Causality of Purification Challenges (E-E-A-T)

To successfully purify this molecule, one must understand its underlying physicochemical behavior:

• Zwitterionic-like Hydrophilicity: The primary amine ( pKa​≈10.5 ) is protonated at physiological pH, while the sulfoxide acts as a powerful hydrogen-bond acceptor. This makes the molecule exceptionally water-soluble, resisting extraction into standard organic solvents without strategic pH manipulation 1.

• Silanol Affinity: On standard normal-phase silica, the basic amine interacts electrostatically with acidic silanol groups (Si-OH), causing irreversible adsorption or severe peak tailing.

• Optical Invisibility: Lacking a conjugated π -system, the compound only absorbs weakly at low UV wavelengths (~210 nm) due to the sulfoxide group. Relying on standard 254 nm UV detection will result in a flatline 2.

Troubleshooting & FAQs

Q1: I am losing over 50% of my product during the aqueous workup. How can I improve recovery? A: The loss is caused by the protonation of the primary amine at neutral or mildly basic pH. To drive the compound into the organic phase, you must suppress its ionization. Actionable Fix: Adjust the aqueous phase to pH > 11.5 using 2N NaOH before extraction. Use a polar, halogenated solvent like chloroform ( CHCl3​ ) or dichloromethane (DCM) for the extraction. Perform at least 4-5 sequential extractions, as the partition coefficient ( Kow​ ) remains marginal even when deprotonated 3.

Q2: My flash chromatography on silica gel yields a smeared band across 10 fractions. How do I fix this tailing? A: Tailing is the direct result of secondary interactions between the amine and unshielded silanols on the silica stationary phase. Actionable Fix: You must dynamically coat the silanols. Add 1% concentrated Ammonium Hydroxide ( NH4​OH ) or Triethylamine (TEA) to your mobile phase (e.g., DCM:MeOH: NH4​OH at 90:9:1). Alternatively, switch to an amine-functionalized ( NH2​ ) silica column, which inherently prevents these secondary interactions.

Q3: I am trying to purify via reverse-phase (RP) preparative HPLC, but the compound elutes in the void volume. What is the solution? A: Standard C18 columns cannot retain highly polar, small aliphatic amines. Actionable Fix: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC uses a polar stationary phase (like bare silica or zwitterionic columns) and a highly organic mobile phase (e.g., 90% Acetonitrile). The polar sulforaphane amine will partition into the water-enriched layer on the stationary phase, providing excellent retention.

Q4: How do I ensure the (R)-sulfoxide stereocenter does not racemize during purification? A: Sulfoxides can undergo pyramidal inversion (racemization) at elevated temperatures or in the presence of strong acids (via protonation of the sulfoxide oxygen). Actionable Fix: Keep rotary evaporation bath temperatures strictly below 40°C. Avoid exposing the compound to concentrated strong acids (like HCl or H2​SO4​ ) during workup.

Validated Step-by-Step Methodologies

Protocol A: Optimized Extraction & Desalting

• Basification: Cool the aqueous mixture containing crude 4-[(R)-methylsulfinyl]butan-1-amine to 0-5°C in an ice bath. Slowly add 2N NaOH dropwise while stirring until the pH reaches 11.5.

• Extraction: Add an equal volume of Chloroform ( CHCl3​ ). Shake vigorously and allow the phases to separate. ( CHCl3​ is preferred over EtOAc due to better solvation of the sulfoxide) 1.

• Iteration: Repeat the extraction 4 additional times to ensure maximum recovery. Combine all organic layers.

• Drying & Concentration: Dry the combined organic layers over anhydrous Sodium Sulfate ( Na2​SO4​ ) overnight to remove residual water. Filter and concentrate under reduced pressure at 30°C.

Protocol B: HILIC Preparative HPLC Purification

• Column Selection: Use a ZIC-HILIC (Zwitterionic) preparative column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase Preparation:

  • Solvent A: 10 mM Ammonium Formate buffer (pH 4.0).

  • Solvent B: 100% Acetonitrile (HPLC grade).

• Gradient: Start at 95% B. Linearly decrease to 60% B over 20 minutes at a flow rate of 15 mL/min.

• Detection: Connect an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS) in parallel with a UV detector set to 210 nm 2.

• Collection: Collect peaks corresponding to the ELSD/MS signal. Lyophilize (freeze-dry) the fractions to remove water and volatile ammonium formate, yielding the pure amine.

Quantitative Data Summaries

Table 1: Chromatographic Behavior of 4-[(R)-Methylsulfinyl]butan-1-amine

Stationary Phase	Mobile Phase System	Retention Factor ( k′ )	Peak Shape	Recommended Application
Standard C18 (RP)	H2​O / MeCN (0.1% Formic Acid)	< 0.5 (Void)	Sharp	Not recommended
Standard C18 (RP)	H2​O / MeCN (0.1% HFBA)	3.2	Good	Analytical quantification
Bare Silica (NP)	DCM / MeOH (9:1)	Variable	Severe Tailing	Avoid without modifiers
Bare Silica (NP)	DCM / MeOH / NH4​OH (90:9:1)	2.1	Moderate	Flash purification
ZIC-HILIC	MeCN / 10mM NH4​ Formate (80:20)	4.5	Excellent	Prep HPLC isolation

Table 2: Liquid-Liquid Extraction Efficiency (Aqueous to Organic)

Organic Solvent	Aqueous pH	Est. Partition Coefficient ( Kow​ )	Single Extraction Recovery
Ethyl Acetate	7.0	< 0.01	< 1%
Dichloromethane	7.0	0.05	~5%
Dichloromethane	11.5	0.80	~45%
Chloroform	11.5	1.20	~55%

Visualizations

Workflow for the extraction and multi-step purification of 4-[(R)-methylsulfinyl]butan-1-amine.

Troubleshooting logic tree for resolving common chromatographic issues with sulforaphane amine.

References

• Analysis and Anti-Helicobacter Activity of Sulforaphane and Related Compounds Present in Broccoli (Brassica oleracea L.) Sprouts Source: Journal of Agricultural and Food Chemistry - ACS Publications URL:1

• Isothiocyanates from cruciferous vegetables: kinetics, biomarkers and effects Source: WUR eDepot URL:2

• Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction Source: PMC (PubMed Central) URL:3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: LC-MS/MS Bioanalysis of 4-[(R)-methylsulfinyl]butan-1-amine

Welcome to the Bioanalytical Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of quantifying 4-[(R)-methylsulfinyl]butan-1-amine (often referred to as sulforaphane amine).

Because this compound is a low-molecular-weight, highly polar primary amine with a sulfoxide moiety, it is notoriously susceptible to matrix effects (ion suppression) during Electrospray Ionization (ESI). This guide provides field-proven, self-validating strategies to establish a robust, interference-free analytical workflow.

Figure 1: Optimized LC-MS/MS workflow mitigating matrix effects for polar amines.

Troubleshooting Guides & FAQs

Q1: Why does my signal for 4-[(R)-methylsulfinyl]butan-1-amine disappear in plasma samples compared to neat solvent standards?

Causality & Mechanism: You are experiencing severe ion suppression caused by co-eluting matrix components [1]. Because 4-[(R)-methylsulfinyl]butan-1-amine is highly hydrophilic, it lacks retention on standard Reversed-Phase Liquid Chromatography (RPLC) C18 columns and elutes in or near the void volume. This chromatographic dead-zone is heavily populated by unretained endogenous matrix components—specifically inorganic salts, urea, and early-eluting phospholipids. In the ESI source, these high-abundance components outcompete your target analyte for available charge on the droplet surface, neutralizing the amine and extinguishing the MS signal.

The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC utilizes a polar stationary phase and a highly organic mobile phase (>70% acetonitrile). This retains the polar amine, moving its elution well past the void volume and away from salt interferences. Furthermore, the high organic content in the HILIC mobile phase significantly enhances ESI desolvation efficiency, intrinsically boosting sensitivity [2].

Q2: How do I quantitatively assess and validate the extent of the matrix effect for this specific amine?

Causality & Mechanism: A self-validating protocol requires empirical measurement of the Matrix Factor (MF). You cannot optimize what you cannot measure.

The Solution: Perform a Post-Extraction Spike experiment combined with Post-Column Infusion to map the suppression zones [3].

• Post-Column Infusion: Continuously infuse a neat standard of 4-[(R)-methylsulfinyl]butan-1-amine into the MS source post-column while injecting a blank matrix extract. A drop in the steady baseline signal at the analyte's retention time visually maps the exact zones of ion suppression.

• Matrix Factor (MF) Calculation:

  • Extract blank matrix (e.g., plasma) from 6 independent lots.

  • Spike the post-extracted blanks with the analyte at a known concentration (A).

  • Prepare a neat solvent standard at the exact same concentration (B).

  • Calculate MF = (Peak Area of A) / (Peak Area of B) .

  • Interpretation: An MF of 1.0 indicates no matrix effect. An MF < 0.8 indicates >20% ion suppression. Regulatory guidelines require the coefficient of variation (CV) of the IS-normalized MF across the 6 lots to be <15%.

Q3: Protein precipitation (PPT) leaves too much phospholipid interference. What is the mechanistic solution for sample cleanup?

Causality & Mechanism: PPT only removes large proteins; it leaves behind lysophospholipids and glycerophosphocholines, which are notorious for causing unpredictable ion suppression. Because 4-[(R)-methylsulfinyl]butan-1-amine contains a primary amine (pKa ~10.5), it is positively charged at physiological and acidic pH.

The Solution: Implement Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) . MCX sorbents combine reversed-phase (polymeric backbone) and ion-exchange (sulfonic acid groups) mechanisms. By acidifying the sample, the amine is protonated and binds via strong ionic interactions to the sorbent. You can then aggressively wash the sorbent with 100% organic solvent to disrupt reversed-phase interactions, washing away neutral lipids. The analyte is finally eluted using a high-pH organic solvent that neutralizes the amine, leaving strongly retained phospholipids trapped on the sorbent [4].

Figure 2: Logical mechanism of MCX SPE for isolating basic amines from biological matrices.

Quantitative Data: Matrix Factor Comparison

The table below summarizes the quantitative impact of different sample preparation and chromatographic strategies on the Matrix Factor of 4-[(R)-methylsulfinyl]butan-1-amine in human plasma.

Sample Preparation Method	Chromatographic Column	Matrix Factor (MF)	CV (%)	Assessment
Protein Precipitation (PPT)	C18 (Reversed-Phase)	0.32	28.4%	Severe Suppression
Liquid-Liquid Extraction (LLE)	C18 (Reversed-Phase)	0.65	18.1%	Moderate Suppression
MCX SPE	C18 (Reversed-Phase)	0.78	12.5%	Mild Suppression
Protein Precipitation (PPT)	HILIC (Zwitterionic)	0.81	14.2%	Acceptable
MCX SPE	HILIC (Zwitterionic)	0.96	4.1%	Optimal (No Effect)

Experimental Protocols: Step-by-Step Methodology

Optimized MCX SPE Protocol for 4-[(R)-methylsulfinyl]butan-1-amine

This protocol is designed to isolate the target amine while systematically eliminating the matrix components responsible for ion suppression.

Step 1: Sample Pre-treatment

• Aliquot 100 µL of biological plasma into a microcentrifuge tube.

• Add 10 µL of the internal standard (e.g., isotopically labeled analog).

• Dilute with 100 µL of 2% Formic Acid in MS-grade water. Note: This disrupts protein binding and ensures the primary amine is fully protonated for ion exchange.

Step 2: Sorbent Conditioning

• Place a 30 mg polymeric MCX SPE plate on a vacuum manifold.

• Condition with 1.0 mL of Methanol.

• Equilibrate with 1.0 mL of 2% Formic Acid in water.

Step 3: Sample Loading

• Load the pre-treated sample onto the sorbent.

• Apply a gentle vacuum (1-2 inHg) to allow the sample to pass through dropwise (approx. 1 mL/min).

Step 4: Interference Washing

• Aqueous Wash: Apply 1.0 mL of 2% Formic Acid in water. This removes inorganic salts and highly polar neutral endogenous compounds.

• Organic Wash: Apply 1.0 mL of 100% Methanol. Mechanistic purpose: This breaks reversed-phase interactions, washing away neutral lipids while the protonated amine remains ionically locked to the sulfonic acid groups.

Step 5: Analyte Elution

• Elute the target analyte into a clean collection plate using 2 x 500 µL of 5% Ammonium Hydroxide in Methanol.

• Mechanistic purpose: The high pH (>11) deprotonates the primary amine, breaking the ionic bond and releasing it into the organic solvent.

Step 6: Reconstitution

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute in 100 µL of HILIC initial mobile phase (e.g., 95:5 Acetonitrile : 10mM Ammonium Formate, pH 3.0) to ensure peak shape integrity upon injection.

References

• ResolveMass Laboratories. "The Impact of Matrix Effects on Mass Spectrometry Results." ResolveMass Laboratories Inc., [Link]

• Guillarme, D., et al. "Advances in Hydrophilic Interaction Liquid Chromatography for Pharmaceutical Analysis." LCGC International,[Link]

• Panuwet, P., et al. "Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring." National Library of Medicine (PMC),[Link]

• Faria, M., et al. "Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis." LCGC International, [Link]

Enhancing the stability of 4-[(R)-methylsulfinyl]butan-1-amine solutions

Technical Support Center: Enhancing the Stability of 4-[(R)-Methylsulfinyl]butan-1-amine Solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with 4-[(R)-methylsulfinyl]butan-1-amine (often referred to as sulforaphane amine). This molecule presents a unique dual-stability challenge: it contains both a highly nucleophilic primary aliphatic amine and a stereochemically sensitive chiral sulfoxide group.

Spontaneous degradation of related isothiocyanates (like sulforaphane) into this amine is a known phenomenon in aqueous extracts[1]. However, when handling the purified amine itself, researchers frequently encounter titer drops, loss of chiral purity, and byproduct formation. This guide provides the mechanistic causality behind these issues and establishes self-validating protocols to ensure absolute sample integrity.

Part 1: Troubleshooting Guides & FAQs

Q1: My solutions are showing a steady decline in titer over 48 hours at room temperature. What is driving this degradation? Causality: The primary amine group is highly nucleophilic in its free-base form (pH > 8.0). In aqueous environments, it readily reacts with dissolved atmospheric CO2​ to form carbamate adducts. Furthermore, the unprotonated amine is susceptible to oxidative degradation catalyzed by trace transition metals. The Fix: Lower the pH. By titrating the solution to pH 3.0–4.0, the amine is protonated to form an ammonium cation ( R−NH3+​ ). This protonation eliminates its nucleophilicity and significantly enhances its thermodynamic stability via hydrogen-bonding solvation networks with water molecules[2].

Q2: I am observing a loss of enantiomeric excess (ee) in the (R)-sulfoxide center, even though the sample is kept at room temperature. How is racemization occurring? Causality: A common misconception is that chiral sulfoxides spontaneously racemize in solution at room temperature. However, the thermal inversion of a sulfoxide via a trigonal bipyramidal transition state requires an immense activation energy (38–41 kcal/mol), meaning thermal racemization typically only occurs at temperatures exceeding 200 °C[3]. If you are observing a loss of chiral purity at room temperature, the causality is photoracemization. Sulfoxides are highly sensitive to UV/Vis light, which induces single-electron transfer (SET) events, generating a sulfoxide radical cation that rapidly inverts[4]. The Fix: Absolute protection from light is non-negotiable. All solutions must be prepared and stored in actinic (amber) glassware.

Q3: We detect the presence of 4-(methylsulfonyl)butan-1-amine (the sulfone derivative) in our LC-MS analysis. How can we prevent this over-oxidation? Causality: The sulfoxide moiety represents an intermediate oxidation state. While generally stable in engineered aqueous amine-sulfoxide systems[5], prolonged exposure to dissolved oxygen or reactive oxygen species (ROS) will drive the oxidation forward to form the sulfone derivative. This is particularly problematic in dilute aqueous solutions where the molar ratio of dissolved O2​ to the active solute is high. The Fix: Complete degassing of solvents using inert gas sparging prior to solubilization.

Part 2: Mechanistic Visualization & Quantitative Data

Fig 1. Primary degradation pathways of 4-[(R)-methylsulfinyl]butan-1-amine in solution.

Table 1: Quantitative Stability Profile of 4-[(R)-methylsulfinyl]butan-1-amine Solutions

Formulation Condition	pH	Temp	Light Exposure	Atmosphere	Est. Half-Life ( t1/2​ )	Primary Degradant
Free Base (Unbuffered)	~10.5	25 °C	Ambient	Air	< 24 hours	Carbamate, Sulfone
Acidic Buffer	3.5	25 °C	Ambient	Air	~ 7 days	Racemate (Loss of ee)
Acidic Buffer, Degassed	3.5	4 °C	Dark	Argon	> 6 months	Negligible
Acidic Buffer, Degassed	3.5	-80 °C	Dark	Argon	> 2 years	None

Part 3: Standard Operating Procedures (SOPs)

To guarantee scientific integrity, the preparation of these solutions must follow a self-validating workflow. Do not rely on theoretical stability; prove it analytically at Time-Zero.

Fig 2. Self-validating workflow for the preparation of ultra-stable stock solutions.

SOP: Preparation of Ultra-Stable Stock Solutions

• Solvent Preparation & Degassing: Begin with LC-MS grade water. Sparge the water with high-purity Argon gas for a minimum of 30 minutes to displace dissolved O2​ and CO2​ .

• pH Titration: Using a calibrated micro-probe, adjust the degassed water to pH 3.5 using 0.1 M HCl. Causality: This ensures the amine will immediately protonate upon dissolution, preventing transient carbamoilation.

• Solubilization: Transfer the solvent to a glove box or an inert-gas purged desiccator. Weigh the 4-[(R)-methylsulfinyl]butan-1-amine and dissolve it in the prepared solvent to reach your target concentration (e.g., 10 mM).

• Self-Validation (Time-Zero Analysis - CRITICAL): Immediately upon formulation, withdraw a 10 µL aliquot. Run a Time-Zero (T0) Chiral LC-MS/MS analysis. System Suitability: The protocol is only validated if the baseline enantiomeric excess is confirmed at >99% ee, and the extracted ion chromatograms (EIC) for the sulfone (+16 Da) and carbamate (+44 Da) show peak areas below the limit of quantitation (LOQ).

• Aliquoting and Cryopreservation: Dispense the validated solution into single-use, amber glass vials (actinic). Flush the headspace of each vial with Argon before sealing with PTFE-lined caps. Flash-freeze in liquid nitrogen and transfer to -80 °C for long-term storage.

Part 4: References[1] Title: Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction | Source: nih.gov | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6BFdngZ8RavPM78xqBmi2u0QrocQXt2bwq5CNDB8n5oKaj6Bbfi_tI_fx8vve_LzuJ1-KNv_uJecmoFemkuUkbZaEk-fXHrMkpsSFQ9V068x3JRqzVHZXRVNnSqVsQD2QBUqCZGBUbZX0HA==[3] Title: CHIRAL SULFOXIDES: SYNTHESIS AND UTILITY | Source: illinois.edu | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVbSJMrO8VJnuD-X4m7X3EMEP-i2odbWqUQG6oANDw8k7xjOA-tvoQWqF6E4Dtxgcg3LB9shvqDrCapOHM1ELJwmZYgUzgBtV8B0rYN1bn7tjslUMKjMWmatxUJQMv69BCNr1g439uxpMGwuEGJF2lCi_fdM74d17AZd9bgDSj1rx_nb0-ySX7_2PPSLombwFuY1KAIQtaSw==[5] Title: Investigation of Low-Toxic Organic Corrosion Inhibitors for CO2 Separation Process Using Aqueous MEA Solvent | Source: acs.org | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5UR2lkgh0rIkM0aluoJZzrVh96WG1tFZaisYhQTslH1dVM2lcQVSAftnECSLOFf3uvBlDf9DpDNU08K4_19Yh7RAjcxI7PE60jz5AR0C980_n6ziwZiqZ7S6vMrfeRrMbPmRfIg==[2] Title: Relationship between the Bulk and Surface Basicity of Aliphatic Amines: A Quantum Chemical Approach | Source: nih.gov | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEiGnFPfpFJRDGdFj0-UjTZA90rLz2Mv0UE0mfIn5IXuK2h1am7HyTmGtw-lC0g1nEqtd0lOQhpnr4q4GHZ35yN_wfuQmVyyz_Uki9dlgwrZPJ-4S2CUhk-TssIb1Wppsm-EUlIMohPdT9Q5dM=[4] Title: Thermal and Photochemical Racemization of Chiral Aromatic Sulfoxides via the Intermediacy of Sulfoxide Radical Cations | Source: researchgate.net | URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEmgnnYyJZhdV3hBmzlUBtQUCIZVpLn2nkPFm8H3hroKFTcX1nY7xN4Jhd_9sixI-BtGfXFhMkpOdY3lK9w5z0UrDGJUuv5QOGdLVqF9jj5Ae-cp7ulf-I6bmh0tsgqyZo7FAnvulpA_6aYCtoj7MY4X2gQuzbrltrep3KhWWNY8fA-nGFJ38tiViYNn7cxfHnOw-2Wtx_gmzs0iiDn0SEtVaKQsBVJL7_DuXU0Gx7KGamijEqF_Oms9Sh3Zj3B8M8p0UJcscU0uDLOISRxt6BFfSNd80lkegyYEybEAYO1GUC7PA==

Sources

• 1. Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Relationship between the Bulk and Surface Basicity of Aliphatic Amines: A Quantum Chemical Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 4-[(R)-methylsulfinyl]butan-1-amine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in the synthesis of 4-[(R)-methylsulfinyl]butan-1-amine , the critical chiral amine precursor to the chemopreventive agent (R)-sulforaphane[1].

Achieving high enantiomeric excess (ee) and chemical purity requires strict control over oxidation kinetics and protecting group strategies. This guide provides field-proven troubleshooting insights, causality-driven explanations, and self-validating protocols to eliminate common impurities such as sulfones, enantiomeric epimers, and deprotection byproducts.

Part 1: Synthesis Workflow & Impurity Pathways

Understanding the mechanistic branch points of your synthesis is the first step in troubleshooting. The workflow below illustrates the optimal Boc-protected pathway alongside the two most common impurity deviations: over-oxidation and loss of stereoselectivity.

Figure 1: Synthesis workflow of 4-[(R)-methylsulfinyl]butan-1-amine and impurity pathways.

Part 2: Troubleshooting Guide & FAQs

Q1: Why am I seeing high levels of the sulfone impurity (4-(methylsulfonyl)butan-1-amine) during the oxidation step? Expertise & Causality: The initial oxidation of a sulfide to a sulfoxide is highly exothermic and kinetically favored. However, the subsequent oxidation of the sulfoxide to a sulfone is driven by a localized excess of the oxidant (e.g., tert-butyl hydroperoxide, t-BuOOH) and elevated temperatures. Because the sulfoxide sulfur is less nucleophilic than the sulfide, the second oxidation is naturally slower. Poor mechanical mixing or thermal spikes will overcome this kinetic barrier, forcing the reaction toward the sulfone. Solution: Ensure strict stoichiometric control by limiting t-BuOOH to exactly 1.05 equivalents. Add the oxidant dropwise using a precision syringe pump while maintaining the internal reaction temperature strictly at or below -20 °C.

Q2: My enantiomeric excess (ee) for the (R)-sulfoxide is dropping below 80%. How do I restore selectivity? Expertise & Causality: If you are using the classic Kagan's reagent for asymmetric sulfoxidation, the active catalyst is a water-modified titanium complex[2]. The precise stoichiometry of Ti(OiPr)₄ / (R,R)-diethyl tartrate (DET) / H₂O / t-BuOOH must be exactly 1:2:1:1[3]. The 1 equivalent of water is critical because it hydrolyzes the titanium complex to form a highly enantioselective, oxo-bridged dinuclear titanium species. If water is lacking, the mononuclear species dominates, yielding poor ee. If water is in excess, higher oligomers form, leading to racemic background oxidation. Solution: Do not assume your solvents are anhydrous. Titrate all solvents (e.g., dichloromethane) for water content using Karl Fischer titration before use. Calculate the existing water burden and add only the precise amount of HPLC-grade water needed to reach the exact 1:2:1:1 ratio.

Q3: I am getting co-eluting impurities during the final amine deprotection step. What is the best protecting group strategy? Expertise & Causality: Many legacy protocols use phthalimide protection (Gabriel synthesis). However, deprotecting phthalimide with hydrazine produces phthalhydrazide, which is notoriously difficult to separate from the highly polar, water-soluble 4-[(R)-methylsulfinyl]butan-1-amine. Solution: Switch to a tert-butyloxycarbonyl (Boc) protecting group[4]. The N-Boc-4-(methylthio)butan-1-amine intermediate is easily oxidized. Subsequent deprotection with Trifluoroacetic acid (TFA) in DCM leaves only volatile byproducts (isobutylene and CO₂). The resulting TFA salt can be cleanly neutralized using a basic ion-exchange resin to yield the pure freebase without aqueous workup losses.

Part 3: Quantitative Comparison of Oxidation Strategies

Choosing the right oxidation method dictates your downstream purification burden. Below is a comparison of standard methodologies used in the synthesis of chiral sulfoxides.

Oxidation Method	Catalyst / Reagent System	Temp (°C)	Yield (%)	ee (%)	Sulfone Impurity (%)
Kagan's Reagent	Ti(OiPr)₄ / (R,R)-DET / H₂O / t-BuOOH	-20	85 - 90	90 - 95	< 2.0
Enzymatic (BVMO)	Baeyer-Villiger Monooxygenase / O₂	30	70 - 80	> 99	< 0.5
Non-Chiral Control	H₂O₂ (30% aq) / Methanol	25	95	0 (Racemic)	5.0 - 10.0

Part 4: Validated Experimental Protocol

To ensure reproducibility and self-validation, follow this step-by-step methodology for the asymmetric oxidation and deprotection of N-Boc-4-(methylthio)butan-1-amine.

Phase 1: Asymmetric Oxidation (Kagan's Modification)

• Catalyst Preparation: In an oven-dried, argon-purged flask, dissolve Ti(OiPr)₄ (1.0 eq) in anhydrous DCM (previously titrated for water content). Add (R,R)-diethyl tartrate (2.0 eq) and stir for 5 minutes at room temperature.

• Water Activation: Add exactly 1.0 eq of H₂O (accounting for the existing solvent moisture determined via Karl Fischer titration). Stir vigorously for 20 minutes to ensure the formation of the active oxo-bridged dinuclear titanium complex.

• Substrate Addition: Cool the reaction mixture to -20 °C. Slowly add N-Boc-4-(methylthio)butan-1-amine (1.0 eq) dissolved in a minimal amount of DCM.

• Controlled Oxidation: Add t-BuOOH (1.05 eq, 5.0 M in decane) dropwise via a syringe pump over 1 hour. Maintain vigorous stirring at -20 °C for 12 hours. Self-Validation Check: TLC should show complete consumption of the sulfide with minimal polar sulfone baseline dragging.

• Quench & Extract: Quench the reaction with HPLC water and filter the resulting titanium dioxide suspension through a pad of Celite. Extract the aqueous layer with DCM, dry over Na₂SO₄, and concentrate in vacuo.

Phase 2: Deprotection & Freebase Isolation 6. Boc Cleavage: Dissolve the crude N-Boc-4-[(R)-methylsulfinyl]butan-1-amine in DCM. Add TFA (10.0 eq) and stir at room temperature for 2 hours until gas evolution ceases. 7. Resin Neutralization: Concentrate the mixture under reduced pressure to remove excess TFA. Dissolve the resulting oily TFA salt in methanol and pass it through a column packed with a basic ion-exchange resin (e.g., Amberlyst A26 OH form). 8. Elution: Elute with methanol. The resin traps the trifluoroacetate ions, allowing the pure 4-[(R)-methylsulfinyl]butan-1-amine freebase to elute cleanly. Concentrate the eluent to yield the final product.

Part 5: References

1.[1] New Method for the Synthesis of Sulforaphane and Related Isothiocyanates Source: researchgate.net URL:

2.[4] Scheme of chemical synthesis of sulforaphane derivatives Source: researchgate.net URL:

3.[2] 1 Asymmetric Synthesis of Chiral Sulfoxides Source: wiley-vch.de URL:

4.[3] Highly Enantioselective Oxidation of Sulfides Mediated by a Chiral Titanium Complex Source: acs.org URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Handling &amp; Troubleshooting 4-[(R)-methylsulfinyl]butan-1-amine

Welcome to the Application Scientist Support Portal. 4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as sulforaphane-amine or SFN-amine) is a highly polar, chiral sulfoxide compound. In drug development and phytochemical research, it is encountered in two primary scenarios: as the essential synthetic precursor to (R)-sulforaphane (SFN), and as the primary, problematic degradation product of SFN in aqueous media.

This guide addresses the most common experimental pitfalls associated with its handling, stability, and biological evaluation, providing causality-driven solutions to ensure the integrity of your assays.

Part 1: Troubleshooting Guides & FAQs

Q1: My sulforaphane (SFN) samples are losing potency in aqueous cell culture media. Is it degrading into 4-[(R)-methylsulfinyl]butan-1-amine?

Causality & Mechanism: Yes. SFN contains a highly electrophilic isothiocyanate (-NCS) group. In aqueous solutions, particularly at neutral to basic pH or under thermal stress, water acts as a nucleophile, attacking the central carbon of the -NCS group. This hydrolysis results in the loss of carbonyl sulfide (COS) and yields 4-[(R)-methylsulfinyl]butan-1-amine 1.

The degradation does not stop there. The newly formed primary amine is a strong nucleophile. It rapidly attacks the -NCS group of the remaining intact SFN molecules in your solution, forming a stable, non-volatile dimer: N,N'-di-[4-(methylsulfinyl)butyl]thiourea 2. This cascading reaction exponentially depletes your active SFN concentration, confounding dose-response curves.

Q2: I am using 4-[(R)-methylsulfinyl]butan-1-amine in a Keap1-Nrf2 reporter assay, but I observe zero antioxidant response element (ARE) activation. Why?

Causality & Mechanism: The activation of the Keap1-Nrf2 pathway relies entirely on the electrophilic nature of the inducer. SFN activates Nrf2 by covalently modifying highly reactive cysteine thiol groups (e.g., Cys151) on the Keap1 sensor protein, forming a reversible dithiocarbamate adduct 3.

4-[(R)-methylsulfinyl]butan-1-amine completely lacks this electrophilic -NCS group. Without the ability to alkylate Keap1 thiols, the amine cannot induce the conformational change required to release Nrf2, rendering it biologically inactive in this specific pathway. Researchers mistakenly using the amine as a "stable substitute" for SFN will consistently yield false-negative results.

Q3: We are extracting broccoli sprouts to quantify SFN, but our yields are unexpectedly low, with high amine content. How do we prevent this?

Causality & Mechanism: During the extraction or juice preparation of broccoli sprouts, the enzyme myrosinase hydrolyzes glucoraphanin to form SFN. However, the aqueous, protein-rich environment of the plant matrix promotes the spontaneous conversion of SFN to sulforaphane-amine, as well as conjugation to endogenous glutathione (GSH) 4.

Solution: To maximize SFN yield and prevent amine conversion, extraction must be performed under slightly acidic conditions (pH 3-4) where the hydrolysis of the isothiocyanate is minimized, and thermal exposure must be strictly controlled (e.g., flash freezing or immediate lyophilization).

Part 2: Data Presentation

Table 1: Comparative Physicochemical & Biological Properties

Property	(R)-Sulforaphane (SFN)	4-[(R)-methylsulfinyl]butan-1-amine	N,N'-di-(4-methylsulfinyl)butyl thiourea
Functional Group	Isothiocyanate (-NCS)	Primary Amine (-NH2)	Thiourea (-NH-CS-NH-)
Electrophilicity	High (Reactive to Thiols)	None (Nucleophilic)	None
Keap1-Nrf2 Activity	Potent Activator	Inactive	Inactive
Aqueous Stability	Poor (Hydrolyzes rapidly)	Stable	Stable

Table 2: Stability of Sulforaphane and Amine Formation in Various Solvents

Solvent / Condition	SFN Stability	Primary Degradation Mechanism	Amine Formation Rate
Water (pH 7.0, 37°C)	Rapid Degradation	Hydrolysis of -NCS	High
Water (pH 3.0, 25°C)	Moderately Stable	Acidic suppression of hydrolysis	Low
Methanol (25°C)	Moderate Degradation	O-thiocarbamate formation	Low
Acetonitrile / DMSO	Highly Stable	N/A (Aprotic environment)	None

Part 3: Mandatory Visualizations

Pathway of Sulforaphane degradation into SFN-amine and subsequent thiourea dimer formation.

Mechanistic divergence between SFN and SFN-amine in Keap1-Nrf2 pathway activation.

Part 4: Experimental Protocols

Protocol 1: Self-Validating HPLC-MS Workflow for Detecting Amine Degradation

Objective: To confirm the integrity of SFN stock solutions and quantify amine/thiourea formation before conducting biological assays. Causality: SFN-amine is significantly more polar than SFN and will elute much earlier on a reverse-phase C18 column. The thiourea dimer, being larger and less polar, will elute later. Because the amine lacks a strong UV chromophore, MS detection is required for accurate quantification.

Step-by-Step Methodology:

• Sample Preparation: Dilute the suspected SFN stock to 1 mM in anhydrous HPLC-grade acetonitrile. Do not use methanol, as protic solvents accelerate O-thiocarbamate formation.

• Stationary Phase: Utilize a standard C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: Gradient elution using Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid). Causality: The acidic modifier protonates the primary amine, preventing peak tailing of the highly polar SFN-amine.

• Detection: Set UV detection to 254 nm for SFN and the thiourea dimer. Connect in-line to a Mass Spectrometer in positive ESI mode.

• Self-Validation Step: A pure, intact SFN sample will show a single sharp UV peak with an m/z of 178[M+H]+. If degradation has occurred, the system will self-validate the error by revealing an early-eluting peak at m/z 136 (SFN-amine) and a late-eluting UV-active peak at m/z 313 (Thiourea dimer). Do not proceed with biological assays if the m/z 136 peak exceeds 2% relative abundance.

Protocol 2: Optimal Preparation and Storage of SFN to Prevent Amine Formation

Objective: To create a stable, self-validating stock system that prevents the nucleophilic attack of water.

Step-by-Step Methodology:

• Solvent Selection: Reconstitute lyophilized SFN strictly in anhydrous, aprotic solvents (e.g., DMSO or Acetonitrile) to a high stock concentration (e.g., 50 mM).

• Aliquotting: Dispense immediately into single-use amber glass vials. Causality: SFN is moderately sensitive to light, but highly sensitive to repeated freeze-thaw cycles which introduce atmospheric moisture condensation, driving the hydrolysis reaction.

• Storage: Purge vials with Nitrogen or Argon gas and store at -20°C or -80°C.

• Assay Application: Only spike SFN into aqueous biological buffers (e.g., PBS or cell media) immediately prior to the assay. Limit aqueous exposure strictly to the duration of the experiment.

References

• BenchChem. (2025). "An In-depth Technical Guide on the Stability and Degradation Profile of (R)-Sulforaphane in Solution." Source: benchchem.com.
• Patent WO2012010587A1. "Sulforaphane stabilization." Source: google.com/patents.
• "Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity." Source: PMC / nih.gov.
• Bello, C., et al. (2018). "Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts." Food Chemistry. Source: nih.gov.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2012010587A1 - Sulforaphane stabilization - Google Patents [patents.google.com]
• 3. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the efficiency of solid-phase extraction for 4-[(R)-methylsulfinyl]butan-1-amine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently assist researchers who struggle to isolate 4-[(R)-methylsulfinyl]butan-1-amine (commonly known as sulforaphane-amine).

While standard sulforaphane is a neutral isothiocyanate that extracts efficiently using traditional silica or C18 sorbents[1], its amine derivative behaves fundamentally differently. During processes such as broccoli juice preparation or prolonged extraction, sulforaphane spontaneously converts into 4-[(R)-methylsulfinyl]butan-1-amine[2]. This degradation significantly lowers the yield of free sulforaphane[3]. Because this molecule features a highly polar sulfoxide group and a basic primary amine (pKa ~10.5), it is fully protonated at physiological pH. Consequently, traditional reversed-phase solid-phase extraction (SPE) methodologies will fail.

Below is our comprehensive troubleshooting guide and optimized methodology for isolating this specific polar amine.

Mechanism of Mixed-Mode Cation Exchange (MCX) SPE for 4-[(R)-methylsulfinyl]butan-1-amine.

Part 1: Core Troubleshooting Guide (FAQs)

Q1: Why am I getting <20% recovery of 4-[(R)-methylsulfinyl]butan-1-amine when using standard C18 SPE methods published for sulforaphane? Causality: Standard protocols for sulforaphane utilize C18 or bare silica cartridges because sulforaphane is a relatively non-polar isothiocyanate[1]. However, 4-[(R)-methylsulfinyl]butan-1-amine is a primary amine. At a typical sample pH of 6–7, the amine is fully protonated ( NH3+​ ). This ionic state makes the molecule highly hydrophilic, causing it to bypass the hydrophobic C18 stationary phase and elute prematurely in the void volume or aqueous wash steps. Solution: Abandon standard C18. Switch to a Mixed-Mode Cation Exchange (MCX) polymeric sorbent. MCX retains the protonated amine via strong electrostatic interactions with sulfonic acid groups, allowing you to wash away neutral interferences with 100% organic solvents before eluting the target with a high-pH solvent.

Q2: I tried using bare silica SPE, but my amine is irreversibly binding to the column. How do I elute it? Causality: Bare silica contains acidic silanol groups (Si-OH) that act as weak cation exchangers. The basic primary amine of 4-[(R)-methylsulfinyl]butan-1-amine binds strongly to these silanols via ionic and hydrogen bonding. Standard elution solvents for sulforaphane (like dichloromethane or ethyl acetate)[1] cannot disrupt these strong electrostatic interactions. Solution: If you must use silica, you must neutralize the silanol interactions. Add a volatile competitive base, such as 2-5% ammonium hydroxide ( NH4​OH ), to your methanolic elution solvent.

Q3: My LC-MS analysis shows that the sulfoxide group is oxidizing to a sulfone during the SPE process. How can I prevent this? Causality: The methylsulfinyl (sulfoxide) group is highly susceptible to over-oxidation to a sulfone in the presence of trace peroxides. This frequently occurs when using aged ethereal solvents or when the sample is dried down completely under ambient air rather than an inert gas. Solution: Ensure all extraction solvents are peroxide-free (HPLC-grade Methanol or Acetonitrile are preferred over ethers). When evaporating the SPE eluate, dry the sample under a gentle stream of high-purity nitrogen ( N2​ ) at a temperature not exceeding 30°C.

Part 2: Optimized SPE Protocol (Self-Validating System)

To achieve >90% recovery, we utilize a Mixed-Mode Cation Exchange (MCX) SPE Workflow . This protocol is designed specifically for the basic and polar nature of 4-[(R)-methylsulfinyl]butan-1-amine.

Materials: 30 mg / 1 mL Polymeric MCX Cartridge.

• Sample Pre-treatment: Adjust the pH of your aqueous sample (e.g., broccoli sprout extract) to pH 3.0 using 2% formic acid.

  • Causality: This ensures the primary amine is 100% protonated for maximum ionic binding to the MCX sorbent.

• Conditioning: Pass 2 mL of Methanol (MeOH) through the cartridge, followed by 2 mL of 2% formic acid in water. Do not let the sorbent dry.

• Loading: Load the acidified sample at a controlled flow rate of 1 mL/min.

• Wash 1 (Aqueous): Wash with 2 mL of 2% formic acid in water.

  • Causality: Removes highly polar, non-basic interferences (e.g., sugars, organic acids).

• Wash 2 (Organic): Wash with 2 mL of 100% MeOH.

  • Causality: Removes neutral and acidic hydrophobic interferences (including intact sulforaphane and lipids). The target amine remains locked to the sorbent via ionic bonds.

• Elution: Elute the target compound with 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH .

  • Causality: The high pH (>11) neutralizes the primary amine, breaking the ionic bond with the sulfonic acid groups and allowing the organic solvent to elute the target.

• Reconstitution: Evaporate the eluate under N2​ gas at 30°C and reconstitute in your initial LC-MS mobile phase.

Self-Validation Step: Collect the Load Flow-Through and Wash 1 fractions. Analyze them via LC-MS. If 4-[(R)-methylsulfinyl]butan-1-amine is detected in these fractions, your initial sample pH was too high during loading, preventing complete protonation and ionic binding. Adjust the pre-treatment pH lower in subsequent runs.

Step-by-step MCX SPE workflow for isolating 4-[(R)-methylsulfinyl]butan-1-amine.

Part 3: Quantitative Sorbent Comparison

The table below summarizes the quantitative expectations and mechanistic causality for different SPE sorbents when targeting 4-[(R)-methylsulfinyl]butan-1-amine.

SPE Sorbent Chemistry	Retention Mechanism	Optimal Elution Solvent	Expected Recovery (%)	Suitability for Target Amine
C18 (Reversed-Phase)	Hydrophobic interactions	Dichloromethane / Ethyl Acetate	< 20%	Poor. Molecule is too polar and basic to be retained.
Bare Silica	Normal-phase / Weak Cation	Dichloromethane / Ethyl Acetate	10 - 30%	Poor. Irreversible binding to silanols without basic modifiers.
HILIC	Hydrophilic partitioning	High aqueous (e.g., 50% Water)	70 - 85%	Good. Requires careful control of sample diluent (must be high organic).
Polymeric MCX	Strong Cation Exchange	5% NH4​OH in Methanol	> 90%	Excellent. The gold standard for basic, polar amines.

References

• Title: Separation and Purification of Sulforaphane from Broccoli by Solid Phase Extraction Source: International Journal of Molecular Sciences URL: [Link]

• Title: Factors Influencing Sulforaphane Content in Broccoli Sprouts and Subsequent Sulforaphane Extraction Source: Foods (MDPI) URL: [Link]

• Title: Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts Source: Food Chemistry URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Tale of Two Sulfurs: A Comparative Guide to 4-(Methylsulfanyl)butan-1-amine and 4-[(R)-Methylsulfinyl]butan-1-amine in Synthesis

In the landscape of synthetic chemistry, seemingly minor structural modifications can lead to profound differences in reactivity and application. This guide delves into the comparative analysis of two such molecules: 4-(methylsulfanyl)butan-1-amine and its oxidized, chiral counterpart, 4-[(R)-methylsulfinyl]butan-1-amine. While separated by a single oxygen atom, their utility in the laboratory diverges significantly. The former serves as a versatile, achiral bifunctional building block, whereas the latter emerges as a powerful chiral auxiliary, capable of directing the stereochemical outcome of complex transformations.

This guide provides researchers, scientists, and drug development professionals with an in-depth comparison of these two reagents, supported by experimental insights, to inform rational selection in synthetic design.

At a Glance: Physicochemical Properties

The initial point of comparison lies in their fundamental properties. The introduction of a sulfoxide moiety significantly alters the molecule's polarity, chirality, and potential for intermolecular interactions.

Property	4-(Methylsulfanyl)butan-1-amine	4-[(R)-Methylsulfinyl]butan-1-amine
Synonym(s)	4-(Methylthio)butan-1-amine, Erucin Amine	(R)-Sulforaphane Amine
Structure
Molecular Formula	C₅H₁₃NS	C₅H₁₃NOS
Molecular Weight	119.23 g/mol	135.23 g/mol [1]
Key Feature	Achiral, bifunctional linker	Chiral sulfoxide, stereodirecting group
Chirality	Achiral	Chiral at the sulfur atom
Polarity	Less polar	More polar due to the S=O bond
Reactivity Profile	Nucleophilic amine, oxidizable sulfide	Nucleophilic amine, chiral auxiliary

The Synthetic Journey: From Sulfide to Chiral Sulfoxide

The synthesis of these compounds is intrinsically linked, as the sulfide is the direct precursor to the sulfoxide. The critical step that differentiates their preparation is the highly selective asymmetric oxidation required to generate the enantiopure sulfoxide.

Synthesis Pathway Overview

Caption: Synthetic relationship between the sulfide and the chiral sulfoxide.

The synthesis of 4-(methylsulfanyl)butan-1-amine is a standard procedure, often involving nucleophilic substitutions to install the methylthioether and a protected amine, followed by deprotection.[2] This provides the foundational achiral building block.

The crucial transformation to 4-[(R)-methylsulfinyl]butan-1-amine is the enantioselective oxidation of the sulfide. This is a non-trivial step where the choice of catalyst and oxidant is paramount to achieving high enantiomeric excess (ee). The most direct and industrially scalable methods rely on chiral catalysts.[3][4]

Protocol 1: Asymmetric Oxidation of 4-(Methylsulfanyl)butan-1-amine

This protocol is a representative example based on the modified Sharpless-Kagan conditions, which are widely used for the asymmetric oxidation of sulfides.[5]

Objective: To synthesize 4-[(R)-methylsulfinyl]butan-1-amine with high enantioselectivity.

Materials:

• 4-(Methylsulfanyl)butan-1-amine (1.0 equiv)

• Titanium(IV) isopropoxide (Ti(O-iPr)₄) (0.1 equiv)

• (+)-Diethyl L-tartrate ((+)-DET) (0.2 equiv)

• Cumene hydroperoxide (CHP), ~80% in cumene (1.2 equiv)

• Dichloromethane (DCM), anhydrous

• Water (1.0 equiv relative to Ti)

Procedure:

• To an oven-dried, nitrogen-purged flask, add anhydrous DCM.

• Add Ti(O-iPr)₄ followed by (+)-DET. Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Cool the mixture to -20 °C. Add water (1.0 equivalent with respect to the titanium catalyst) and stir for another 30 minutes. The causality here is that controlled addition of water to the titanium-tartrate complex often leads to the formation of a more active and selective catalytic species.

• Add 4-(methylsulfanyl)butan-1-amine to the cooled catalyst solution.

• Add cumene hydroperoxide (CHP) dropwise over 1-2 hours, maintaining the temperature at -20 °C. Slow addition is critical to control the exotherm and prevent over-oxidation to the achiral sulfone.

• Monitor the reaction by TLC or HPLC until the starting sulfide is consumed.

• Quench the reaction by adding an aqueous solution of sodium sulfite or sodium thiosulfate to destroy excess peroxide.

• Allow the mixture to warm to room temperature and filter through a pad of celite to remove titanium salts.

• Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 4-[(R)-methylsulfinyl]butan-1-amine. The enantiomeric excess should be determined by chiral HPLC.

A Divergence in Application: Building Block vs. Chiral Auxiliary

The core difference in the synthetic utility of these two molecules lies in the function of the sulfur group. For the sulfide, it is a relatively passive functional group; for the sulfoxide, it is an active and powerful stereocontrolling element.[6][7]

4-(Methylsulfanyl)butan-1-amine: The Dependable Linker

This molecule is best employed when a simple, bifunctional linker is required.[8] Its amine and thioether groups offer two distinct points for chemical modification.

• Amine Reactivity: The primary amine undergoes all standard reactions: acylation, alkylation, reductive amination, and formation of imines or sulfonamides.

• Sulfide Reactivity: The thioether is generally stable to many reaction conditions but can be intentionally targeted. Its most common use is as a precursor for oxidation to the sulfoxide or the corresponding achiral sulfone (4-(methylsulfonyl)butan-1-amine).

• Natural Product Synthesis: It is a key intermediate in the synthesis of bioactive compounds like sulforaphane, where the amine is converted to an isothiocyanate.[2]

4-[(R)-Methylsulfinyl]butan-1-amine: The Master of Stereocontrol

The utility of this molecule is dominated by the chiral sulfinyl group, which functions as a potent chiral auxiliary.[5][6] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a molecule to direct the stereoselective formation of a new stereocenter.

How it Works: The sulfoxide's effectiveness stems from several factors:[7]

• Steric Hindrance: The oxygen atom and the methyl group create a sterically biased environment, forcing incoming reagents to approach from the less hindered face.

• Chelation Control: The sulfinyl oxygen is a good Lewis base and can coordinate to metal ions (e.g., from Lewis acids or organometallic reagents). This forms a rigid, cyclic transition state that locks the conformation of the molecule and dictates the trajectory of the reaction with high fidelity.

Caption: Chelation control by the sulfoxide directs nucleophilic attack.

This principle is powerfully demonstrated in the synthesis of chiral amines, a cornerstone of pharmaceutical chemistry. While our molecule of interest is already an amine, a close relative, tert-butanesulfinamide (Ellman's auxiliary), perfectly illustrates the concept.[9][10][11] Condensation with an aldehyde or ketone forms a sulfinylimine; subsequent nucleophilic addition proceeds with high diastereoselectivity, controlled by the sulfinyl group.[12][13]

Comparative Performance in a Synthetic Context

To truly understand the value proposition of each reagent, consider a hypothetical synthetic challenge: the diastereoselective synthesis of a chiral 1,2-amino alcohol.

Synthetic Goal:

Reagent Used	Synthetic Step	Expected Outcome	Causality of Outcome
4-(Methylsulfanyl)butan-1-amine	1. Acylation with 2-benzoylbenzoic acid.2. Reduction of the ketone (e.g., with NaBH₄).	Racemic mixture of diastereomers.	The achiral sulfide group provides no facial bias for the hydride attack on the prochiral ketone. The two faces of the carbonyl are attacked at equal rates.
4-[(R)-Methylsulfinyl]butan-1-amine	1. Acylation with 2-benzoylbenzoic acid.2. Reduction of the ketone (e.g., with DIBAL-H).	High diastereomeric excess (d.e.) of one diastereomer.	The (R)-sulfinyl group, especially in the presence of a Lewis acidic reducing agent like DIBAL-H, will chelate to the ketone and sulfinyl oxygens, creating a rigid, sterically-defined transition state that directs hydride delivery to a single face of the ketone.[6]

Protocol 2: Diastereoselective Reduction Directed by the Sulfinyl Auxiliary

Objective: To demonstrate the stereodirecting power of the sulfinyl group in the reduction of a β-ketosulfoxide derivative.

Materials:

• N-(4-((R)-methylsulfinyl)butyl)-2-benzoylbenzamide (prepared from 4-[(R)-methylsulfinyl]butan-1-amine and 2-benzoylbenzoyl chloride) (1.0 equiv)

• Diisobutylaluminium hydride (DIBAL-H), 1.0 M in hexanes (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Rochelle's salt (potassium sodium tartrate) solution

Procedure:

• Dissolve the N-(4-((R)-methylsulfinyl)butyl)-2-benzoylbenzamide substrate in anhydrous THF in an oven-dried, nitrogen-purged flask.

• Cool the solution to -78 °C using a dry ice/acetone bath. This low temperature is crucial for maximizing selectivity by minimizing non-selective background reactions.

• Add DIBAL-H solution dropwise via syringe. The Lewis acidic aluminum center will coordinate to both the ketone and sulfinyl oxygens, forming the key chelated intermediate that locks the conformation.

• Stir the reaction at -78 °C for 2-3 hours. Monitor by TLC.

• Upon completion, quench the reaction by the slow, careful addition of methanol, followed by a saturated aqueous solution of Rochelle's salt.

• Allow the mixture to warm to room temperature and stir vigorously until two clear layers form. This workup effectively breaks down the aluminum complexes.

• Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• The crude product can be analyzed by ¹H NMR to determine the diastereomeric ratio and purified by column chromatography.

Conclusion and Recommendations

The choice between 4-(methylsulfanyl)butan-1-amine and 4-[(R)-methylsulfinyl]butan-1-amine is not a matter of which is "better," but which is appropriate for the specific synthetic task.

• Choose 4-(methylsulfanyl)butan-1-amine when your synthesis requires a simple, robust, and achiral four-carbon linker with nucleophilic amine and thioether handles. It is an economical and straightforward choice for building molecular frameworks where stereochemistry is not a primary concern at this fragment.

• Choose 4-[(R)-methylsulfinyl]butan-1-amine when the objective is asymmetric synthesis. Its true value lies in its function as a chiral auxiliary, capable of inducing high levels of stereoselectivity in reactions at proximal centers. While more expensive and requiring a more nuanced synthesis, it is an invaluable tool for constructing enantiomerically enriched molecules, a critical requirement in modern drug development and materials science. The investment in the chiral reagent pays dividends in the stereochemical purity of the final product.

References

• Sankaran, G. S., Arumugan, S., & Balasubramaniam, S. (2018). Application of chiral sulfoxides in asymmetric synthesis. MOJ Biorg Org Chem, 2(2), 93-101. [Link]

• Koizumi, T. (1991). Asymmetric Synthesis of Biologically Interesting Compounds Utilizing Chiral Sulfoxides. Journal of Synthetic Organic Chemistry, Japan, 49(7), 620-631. [Link]

• Bolm, C. (2008). Asymmetric Synthesis of Chiral Sulfoxides. In Organosulfur Chemistry in Asymmetric Synthesis. Wiley-VCH. [Link]

• Young, A. (2008). Chiral Sulfoxides: Synthesis and Utility. University of Illinois Urbana-Champaign. [Link]

• Biswas, G., & Kiełbasiński, P. (2018). Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. Chemical Society Reviews, 47(1), 135-149. [Link]

• Młynarz, P., et al. (2020). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Molecules, 25(22), 5437. [Link]

• Nguyen, T. B. (2017). A New and Effective Approach to the Synthesis of Sulforaphane. ResearchGate. [Link]

• Nguyen, T. B. (2017). A New and Effective Approach to the Synthesis of Sulforaphane. Bentham Science. [Link]

• Carballo, R. M., et al. (2003). Recent Developments in the Synthesis and Utilization of Chiral Sulfoxides. Chemical Reviews, 103(8), 3177-3236. [Link]

• Wikipedia. (n.d.). Sulforaphane. Wikipedia. [Link]

• Organic Chemistry Portal. (2010). Diastereoselective Synthesis of Axially Chiral Bis-sulfoxide Ligands. Organic Chemistry Portal. [Link]

• Ferreira, V. F., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1229-1277. [Link]

• Ellman Laboratory. (n.d.). Asymmetric Synthesis of Amines. Yale University. [Link]

• Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses, 90, 338. [Link]

• Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 75(1), 39-46. [Link]

• Xu, H. C., Chowdhury, S., & Ellman, J. A. (2013). Asymmetric synthesis of amines using tert-butanesulfinamide. Nature Protocols, 8(11), 2271-2280. [Link]

• PubChem. (n.d.). 4-Methanesulfinylbutan-1-amine. National Center for Biotechnology Information. [Link]

• MySkinRecipes. (n.d.). 4-(Methylthio)butan-1-amine. MySkinRecipes. [Link]

• Wulff, J. E., et al. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. MDPI. [Link]

• Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. Journal of the American Chemical Society, 146, 29847-29856. [Link]

Sources

• 1. 4-Methanesulfinylbutan-1-amine | C5H13NOS | CID 12981639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Application of chiral sulfoxides in asymmetric synthesis - MedCrave online [medcraveonline.com]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]
• 8. 4-(Methylthio)butan-1-amine [myskinrecipes.com]
• 9. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
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• 11. Asymmetric synthesis of amines using tert-butanesulfinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. BJOC - N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles [beilstein-journals.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Comprehensive Comparison Guide: Analytical Methods for 4-[(R)-methylsulfinyl]butan-1-amine

Executive Summary & Analytical Context

4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as sulforaphane amine or 4-MSOB-amine) is a critical aliphatic amine in the study of cruciferous phytochemicals. It serves a dual role: it is the primary synthetic precursor to the potent chemopreventive agent sulforaphane (SFN), and it is a major non-volatile degradation product formed via the aqueous hydrolysis of SFN [1]. Furthermore, recent phytopathology studies have demonstrated that certain fungi, such as Sclerotinia sclerotiorum, actively detoxify SFN into 4-MSOB-amine via an isothiocyanate hydrolase [3].

The Analytical Challenge: Unlike its isothiocyanate counterpart, 4-MSOB-amine lacks a conjugated UV chromophore. Compounding this, its highly polar primary amine group and thermally labile sulfoxide moiety make direct analysis via traditional reversed-phase High-Performance Liquid Chromatography (HPLC-UV) or Gas Chromatography-Mass Spectrometry (GC-MS) highly problematic. Researchers must therefore choose between direct trace analysis via LC-MS/MS or pre-column derivatization strategies for fluorescence detection (FLD).

Degradation pathway of sulforaphane and the analytical decision tree for 4-MSOB-amine.

Comparative Analysis of Analytical Methods

Selecting the correct analytical method depends entirely on the sample matrix and the required limits of detection (LOD). Below is an objective comparison of the three dominant methodologies.

Method A: LC-MS/MS (Direct Intact Analysis)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for detecting intact 4-MSOB-amine in complex biological matrices (e.g., plasma, plant extracts) [2]. Utilizing Electrospray Ionization in positive mode (ESI+), the primary amine readily accepts a proton ( [M+H]+=136.08 ).

• Advantage: Unmatched sensitivity and no need for derivatization.

• Drawback: The high polarity of the amine causes poor retention on standard C18 columns, often eluting in the void volume where matrix-induced ion suppression is severe. This necessitates the use of Hydrophilic Interaction Liquid Chromatography (HILIC) columns.

Method B: HPLC-FLD with Pre-Column Derivatization

For laboratories lacking LC-MS/MS infrastructure, HPLC coupled with Fluorescence Detection (FLD) is highly effective. This method requires reacting the primary amine with 9-Fluorenylmethyl chloroformate (FMOC-Cl) to form a highly fluorescent, hydrophobic carbamate derivative [3].

• Advantage: Shifts the analyte's retention time to a highly retained, hydrophobic region on standard C18 columns, completely resolving it from polar matrix interferences.

• Drawback: Requires strict pH control and precise timing during sample preparation to ensure complete derivatization and prevent reagent degradation.

Method C: Quantitative NMR (qNMR)

Used primarily by medicinal chemists synthesizing 4-MSOB-amine as an SFN precursor. Proton ( 1H ) qNMR utilizes an internal calibrant (e.g., maleic acid) to determine absolute mass fraction purity.

• Advantage: Requires no reference standard of the analyte itself.

• Drawback: Low sensitivity; requires milligram quantities of purified sample.

Quantitative Data Summary

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity Range	Matrix Effect Susceptibility	Primary Application
LC-MS/MS (HILIC-ESI+)	0.5 - 2.0 nM	1.5 - 5.0 nM	103−104	High (Requires IS correction)	Pharmacokinetics, Trace Plant Extracts
HPLC-FLD (FMOC deriv.)	10 - 50 nM	30 - 150 nM	102−103	Low (Shifted to hydrophobic region)	Routine QC, High-volume screening
qNMR ( 1H , 400 MHz)	~0.1% (w/w)	~0.5% (w/w)	N/A	None (Analyzed in pure solvent)	Synthetic purity, Precursor validation

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal controls. The following workflows are designed as self-validating systems, explaining the causality behind each chemical choice to ensure trustworthiness and reproducibility.

Protocol 1: LC-MS/MS Workflow for Trace Detection in Biological Matrices

This protocol utilizes HILIC chromatography to overcome the poor retention of polar aliphatic amines.

• Extraction & Quenching: Homogenize 50 mg of tissue (or 50 µL of plasma) in 400 µL of ice-cold Methanol/Acetonitrile (1:1, v/v).

  • Causality: Cold organic solvents instantly precipitate proteins and denature endogenous enzymes (like myrosinase or hydrolases), freezing the metabolic profile and preventing artifactual generation of 4-MSOB-amine during sample prep.

• Internal Standard Addition: Spike the extraction solvent with 100 nM of isotopically labeled D8​ -4-MSOB-amine.

  • Self-Validation: The D8​ isotope co-elutes exactly with the endogenous analyte, experiencing the exact same matrix ion suppression in the ESI source. Quantitation via the heavy/light area ratio guarantees absolute accuracy.

• Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

• Chromatography (HILIC): Inject 2 µL onto an amide-bonded HILIC column (e.g., Waters XBridge BEH Amide).

  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with formic acid.

  • Mobile Phase B: 100% Acetonitrile.

  • Causality: At pH 3.0, the primary amine (pKa ~ 10.5) is fully protonated. In HILIC, this charged state maximizes partitioning into the aqueous layer on the stationary phase, ensuring strong retention and sharp peak shapes.

• MS/MS Detection: Monitor the MRM transition m/z136.1→72.1 . This specific fragmentation corresponds to the loss of the methylsulfinyl group, leaving the aliphatic amine backbone.

Protocol 2: Pre-Column FMOC Derivatization for HPLC-FLD

When LC-MS/MS is unavailable, FMOC derivatization provides a robust alternative. This workflow chemically tags the invisible amine with a fluorescent moiety.

Self-validating pre-column FMOC derivatization workflow for HPLC-FLD analysis.

• Buffering: Mix 50 µL of the aqueous sample with 50 µL of 0.2 M Sodium Borate buffer (pH 8.5).

  • Causality: FMOC-Cl reacts exclusively with nucleophilic, unprotonated free amines. Buffering to pH 8.5 ensures a sufficient fraction of the amine is deprotonated to drive the reaction forward, without being so basic that the FMOC-Cl reagent rapidly hydrolyzes in water [3].

• Derivatization: Add 100 µL of 2 mM FMOC-Cl dissolved in anhydrous Acetonitrile. Vortex immediately and incubate at room temperature for exactly 10 minutes.

• Quenching (Critical Step): Add 50 µL of 100 mM Glycine solution.

  • Causality & Self-Validation: Unreacted FMOC-Cl slowly degrades into FMOC-OH, a highly fluorescent byproduct that elutes late on a C18 column and can obscure the analyte peak. Glycine (an amino acid) acts as a sacrificial scavenger, rapidly consuming all residual FMOC-Cl. The resulting FMOC-Glycine derivative is highly polar and elutes harmlessly in the void volume, ensuring a clean baseline.

• HPLC-FLD Analysis: Inject 10 µL onto a standard C18 reversed-phase column. Use a gradient of Water/Acetonitrile. Detect using a fluorescence detector set to Excitation: 260 nm and Emission: 315 nm.

Conclusion & Best Practices

The accurate quantitation of 4-[(R)-methylsulfinyl]butan-1-amine requires overcoming its inherent polarity and lack of UV absorbance. For high-throughput pharmacokinetic or plant biology studies, HILIC-LC-MS/MS is the premier choice, provided stable isotope internal standards are used to validate against matrix effects. Conversely, for routine quality control of SFN degradation or synthetic precursor validation, FMOC-derivatized HPLC-FLD offers a highly robust, low-cost alternative. In both cases, strict control over sample pH and enzymatic quenching during extraction is non-negotiable to maintain scientific integrity.

References

• Title: Sulforaphane stabilization - WO2012010587A1 Source: Google Patents URL

• Title: A liquid chromatography-mass spectrometry approach to study “glucosinoloma” in broccoli sprouts Source: Journal of Mass Spectrometry / ResearchGate URL: [Link]

• Title: The phytopathogenic fungus Sclerotinia sclerotiorum detoxifies plant glucosinolate hydrolysis products via an isothiocyanate hydrolase Source: Nature Communications URL: [Link]

Biological Activity of (R)- vs (S)-4-(methylsulfinyl)butan-1-amine: A Comparative Guide

Executive Summary

In the landscape of chemopreventive drug development, 4-(methylsulfinyl)butan-1-amine —commonly known as sulforaphane amine or SFN-amine —occupies a unique position. It is both the primary synthetic precursor[1] and the major aqueous degradation product of sulforaphane (SFN)[2]. While extensive literature highlights the potent biological activity of sulforaphane, researchers often question the intrinsic activity of its amine counterpart.

This guide objectively compares the biological activity of the (R)- and (S)-enantiomers of 4-(methylsulfinyl)butan-1-amine against their active isothiocyanate (ITC) alternatives. As an application scientist, it is critical to understand that while the amine itself lacks the electrophilic pharmacophore necessary for robust target engagement, its stereochemistry strictly dictates the potency of the downstream active compound.

Chemical Identity & Structural Significance

4-(methylsulfinyl)butan-1-amine is an aliphatic primary amine featuring a chiral sulfoxide moiety. The sulfur atom within the methylsulfinyl group possesses a lone pair of electrons, which acts as the fourth substituent, creating a stable stereocenter. Consequently, the molecule exists as two distinct enantiomers: (R) and (S).

In biological systems and natural extraction workflows, the (R)-enantiomer is of paramount importance. Naturally occurring glucoraphanin (found in Brassica vegetables) yields (R)-sulforaphane upon myrosinase hydrolysis. If this active compound degrades in aqueous media (losing its C=S group), it yields (R)-4-(methylsulfinyl)butan-1-amine[2]. Conversely, in synthetic workflows, oxidizing an alkylsulfanylamine yields the amine precursor, which is subsequently reacted with carbon disulfide (CS₂) and di-tert-butyl dicarbonate (Boc₂O) to form the isothiocyanate[3].

Chemical relationship between Glucoraphanin, (R)-Sulforaphane, and its amine derivative.

Comparative Biological Activity: Amine vs. Isothiocyanate

To evaluate the biological activity of (R)- vs (S)-4-(methylsulfinyl)butan-1-amine, one must analyze the causality of molecular interactions . The primary mechanism of action for this class of compounds is the activation of the Keap1-Nrf2-ARE pathway , which upregulates phase II detoxifying enzymes.

The Electrophilic Requirement

The amine enantiomers exhibit negligible biological activity in this pathway. The reason is rooted in fundamental organic chemistry: the Keap1 protein acts as a sensor for electrophilic stress. The isothiocyanate group (-N=C=S) in sulforaphane features a highly electrophilic central carbon. This carbon undergoes a nucleophilic attack by the sulfhydryl groups of specific Keap1 cysteine residues (e.g., Cys151), forming a covalent dithiocarbamate adduct.

By contrast, the primary amine (-NH₂) of 4-(methylsulfinyl)butan-1-amine is a nucleophile. It is chemically incapable of thiolating Keap1. Therefore, both (R)- and (S)-amines fail to stabilize Nrf2.

The Stereochemical Impact

While the amines themselves are inactive, their stereochemistry is the defining factor for the activity of the isothiocyanates they produce. When (R)-4-(methylsulfinyl)butan-1-amine is converted to (R)-sulforaphane, it exhibits profound biological activity. Studies demonstrate that (R)-sulforaphane significantly elevates hepatic glutathione S-transferase (GST) and quinone reductase (NQO1) levels, whereas the (S)-enantiomer has virtually no effect[4]. The biological receptors and metabolizing enzymes exhibit strict chiral recognition for the (R)-sulfoxide configuration.

Quantitative Data Summary

Compound	Functional Group	Keap1 Thiolation	Nrf2/ARE Activation	Phase II Enzyme Induction
(R)-Sulforaphane	Isothiocyanate (-NCS)	Yes (Potent)	High	High (e.g., GST, NQO1)
(S)-Sulforaphane	Isothiocyanate (-NCS)	Yes (Moderate)	Low/Moderate	Minimal to None
(R)-4-(methylsulfinyl)butan-1-amine	Primary Amine (-NH₂)	No	Negligible	Negligible
(S)-4-(methylsulfinyl)butan-1-amine	Primary Amine (-NH₂)	No	Negligible	Negligible

Mechanistic Pathway Analysis

The diagram below maps the divergent signaling outcomes when a cell is exposed to the active isothiocyanate versus the inactive amine.

Comparative Keap1-Nrf2 pathway activation by Sulforaphane vs. its amine analog.

Experimental Protocols for Evaluating Activity

To objectively validate the claims above, researchers must employ self-validating experimental systems. Below are the definitive methodologies for separating the enantiomers and quantifying their biological inactivity relative to the active ITC controls.

Protocol 1: Chiral Separation & Quantification of Enantiomers

Causality: Standard C18 reversed-phase columns cannot resolve enantiomers because (R)- and (S)-amines have identical physicochemical properties in an achiral environment. We utilize a cellulose-based chiral stationary phase where transient, spatially-dependent diastereomeric interactions cause the enantiomers to elute at different rates.

• Sample Preparation: Dissolve the synthesized racemic 4-(methylsulfinyl)butan-1-amine in the mobile phase (Hexane/Isopropanol/Diethylamine 80:20:0.1 v/v/v) to a concentration of 1 mg/mL. The addition of 0.1% diethylamine suppresses peak tailing caused by secondary interactions of the primary amine with the silica support.

• System Setup: Equip the HPLC with a Chiralcel OD-H column (or equivalent). Set the flow rate to 1.0 mL/min and column temperature to 25°C.

• Detection: Monitor UV absorbance at 220 nm (characteristic of the sulfoxide group).

• Self-Validation Step: Inject a known racemic standard first. Ensure baseline resolution (Resolution factor, Rs​>1.5 ) is achieved before injecting purified (R) or (S) samples. Calculate the enantiomeric excess (ee%) based on peak area integration.

Protocol 2: In Vitro Nrf2/ARE Luciferase Reporter Assay

Causality: To definitively prove that the amine lacks activity and that the (R)-sulfoxide configuration is superior in the ITC form, we use a reporter cell line. The luminescence output is directly proportional to Nrf2 binding at the Antioxidant Response Element (ARE) promoter.

• Cell Seeding: Seed HepG2-ARE-Luc cells at 2×104 cells/well in a white, opaque 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment Preparation: Prepare 5 µM and 10 µM solutions of (R)-SFN (Positive Control), (S)-SFN, (R)-amine, and (S)-amine in DMSO.

• Self-Validation Step: Include a vehicle control (0.1% DMSO) to establish baseline luminescence, and a blank well (media only) to subtract background noise. Ensure final DMSO concentration in all wells never exceeds 0.1% to prevent solvent-induced cytotoxicity.

• Incubation: Treat the cells for 16 hours. Note: This specific duration is chosen because it allows sufficient time for Keap1 thiolation, Nrf2 accumulation, nuclear translocation, and subsequent luciferase translation.

• Assay Execution: Remove media and lyse cells using 20 µL of passive lysis buffer per well. Add 100 µL of luciferin substrate and immediately read luminescence on a microplate reader.

• Normalization: Normalize the raw luminescence units (RLU) to total protein content (quantified via a parallel BCA assay) to account for any variations in cell viability.

References

• LKT Labs. 4-(Methylsulfinyl) butylamine Product Specifications. Synthetic precursor of sulforaphane. 1

• ResearchGate. Potential effects of sulforaphane to fight obesity. Discusses the spontaneous conversion and degradation of sulforaphane into sulforaphane-amine. 5

• Google Patents (CN103025710A). Process for the synthesis of isothiocyanates and derivatives thereof. Details the chemical conversion of 4-methylsulfinylbutylamine to sulforaphane. 3

• PubMed (NIH). The natural chemopreventive phytochemical R-sulforaphane is a far more potent inducer of the carcinogen-detoxifying enzyme systems in rat liver and lung than the S-isomer. Abdull Razis AF, et al. (2011). Int J Cancer. 4

Sources

• 1. 4-(Methylsulfinyl) butylamine - LKT Labs [lktlabs.com]
• 2. researchgate.net [researchgate.net]
• 3. CN103025710A - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]
• 4. The natural chemopreventive phytochemical R-sulforaphane is a far more potent inducer of the carcinogen-detoxifying enzyme systems in rat liver and lung than the S-isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparing the efficacy of different synthetic routes to 4-[(R)-methylsulfinyl]butan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-[(R)-methylsulfinyl]butan-1-amine is a chiral organosulfur compound of significant interest in medicinal chemistry. It serves as a key intermediate in the synthesis of various biologically active molecules, most notably as a precursor to sulforaphane, a potent inducer of phase II detoxification enzymes with potential applications in cancer chemoprevention. The stereochemistry at the sulfur atom is crucial for its biological activity, making the development of efficient and stereoselective synthetic routes to the (R)-enantiomer a critical endeavor.

This guide provides a comprehensive comparison of the primary synthetic strategies for obtaining enantiomerically enriched 4-[(R)-methylsulfinyl]butan-1-amine. We will delve into three main approaches: the Andersen-type synthesis involving nucleophilic substitution on a chiral sulfinate, the asymmetric oxidation of a prochiral sulfide, and emerging biocatalytic methods. Each route will be evaluated based on its efficacy, scalability, stereocontrol, and practical considerations, supported by detailed experimental protocols and comparative data.

Core Synthetic Strategies: An Overview

The synthesis of chiral sulfoxides can be broadly categorized into three main pathways, each with its own set of advantages and challenges. The choice of a particular route often depends on factors such as the availability of starting materials, the desired scale of the synthesis, and the required level of enantiopurity.

Caption: Overview of primary synthetic pathways to chiral sulfoxides.

Route 1: Andersen-Type Synthesis via Chiral Sulfinates

The Andersen synthesis is a classic and reliable method for preparing chiral sulfoxides with a high degree of stereochemical control.[1] This approach relies on the nucleophilic substitution of a diastereomerically pure sulfinate ester with an organometallic reagent, typically a Grignard reagent. The reaction proceeds with complete inversion of configuration at the sulfur atom, allowing for the predictable synthesis of the desired enantiomer.[1]

A common chiral auxiliary employed for this purpose is (-)-menthol, which is used to prepare diastereomerically pure menthyl p-toluenesulfinates.[2][3] Another effective chiral auxiliary is diacetone-D-glucose (DAG), which can also be used to prepare chiral sulfinate esters with high diastereoselectivity.[4][5]

Workflow for Andersen-Type Synthesis

Caption: Workflow for the Andersen-type synthesis of 4-[(R)-methylsulfinyl]butan-1-amine.

Experimental Protocols

Part A: Synthesis of 4-(Methylthio)butan-1-amine (Precursor)

The precursor, 4-(methylthio)butan-1-amine, can be synthesized via a Gabriel synthesis, which is a robust method for preparing primary amines from primary alkyl halides.[6][7]

• Synthesis of N-(4-Bromobutyl)phthalimide: Potassium phthalimide is reacted with an excess of 1,4-dibromobutane in a suitable solvent like DMF or acetone.[8][9] The reaction is typically carried out at elevated temperatures to ensure complete conversion.

• Synthesis of N-[4-(Methylthio)butyl]phthalimide: The resulting N-(4-bromobutyl)phthalimide is then reacted with a methylthiolate source, such as sodium thiomethoxide, in an SN2 reaction to introduce the methylthio group.

• Deprotection to Yield 4-(Methylthio)butan-1-amine: The phthalimide protecting group is removed by hydrazinolysis (the Ing-Manske procedure) or acidic hydrolysis to yield the desired primary amine.[6]

Part B: Andersen Synthesis of 4-[(R)-methylsulfinyl]butan-1-amine

• Amine Protection: The primary amine of 4-(methylthio)butan-1-amine is first protected, for example, as a phthalimide derivative, to prevent interference with the subsequent Grignard reaction.

• Preparation of (S)-(-)-Menthyl p-Toluenesulfinate: This chiral sulfinating agent is prepared by reacting p-toluenesulfinyl chloride with (-)-menthol in the presence of a base like pyridine.[10] The desired (S,S)-diastereomer is typically isolated by crystallization.

• Grignard Reaction: The protected 4-(methylthio)butyl amine is converted into a Grignard reagent and then reacted with (S)-(-)-menthyl p-toluenesulfinate. This nucleophilic substitution proceeds with inversion of configuration at the sulfur atom to yield the (R)-sulfoxide.[1]

• Deprotection: The protecting group on the amine is removed to afford the final product, 4-[(R)-methylsulfinyl]butan-1-amine.

Data Summary

Step	Reactants	Reagents/Conditions	Yield (%)	Enantiomeric/Diastereomeric Excess	Reference(s)
Precursor Synthesis
N-(4-Bromobutyl)phthalimide	1,4-dibromobutane, Potassium phthalimide	DMF, 60°C	~92%	N/A	[8][11]
4-(Methylthio)butan-1-amine	N-[4-(Methylthio)butyl]phthalimide	Hydrazine hydrate	High	N/A	[6][7]
Andersen Synthesis
(S)-(-)-Menthyl p-toluenesulfinate	p-Toluenesulfinyl chloride, (-)-Menthol	Pyridine	>95% (after crystallization)	>98% de	[10]
4-[(R)-methylsulfinyl]butan-1-amine	Protected 4-(methylthio)butyl Grignard, (S)-(-)-Menthyl p-toluenesulfinate	Anhydrous ether, -78°C to rt	Good to High	>99% ee	[1]

Advantages:

• High Enantiopurity: This method consistently delivers the product with excellent enantiomeric excess (>99% ee).

• Predictable Stereochemistry: The stereochemical outcome is well-defined due to the inversion of configuration during the Grignard reaction.

• Well-established and Reliable: The Andersen synthesis is a classic and thoroughly studied method.

Disadvantages:

• Stoichiometric Chiral Auxiliary: The use of a stoichiometric amount of a chiral auxiliary can be costly, especially for large-scale synthesis.

• Multi-step Process: The overall synthesis involves several steps, including protection and deprotection, which can lower the overall yield.

• Grignard Reagent Compatibility: The Grignard reagent can be sensitive to other functional groups in the substrate.

Route 2: Asymmetric Oxidation of Prochiral Sulfide

The direct asymmetric oxidation of the prochiral sulfide, 4-(methylthio)butan-1-amine, to the corresponding (R)-sulfoxide is an attractive and atom-economical approach. This strategy typically employs a chiral catalyst to control the stereoselectivity of the oxidation process.

Several catalytic systems have been developed for asymmetric sulfoxidation, with the most notable being those based on titanium and vanadium complexes. The Kagan-Modena modification of the Sharpless epoxidation reagent, which utilizes a titanium(IV) isopropoxide/diethyl tartrate (DET) complex, is a well-known system for this transformation.[8] Vanadium-based catalysts, often in conjunction with chiral Schiff base ligands, have also shown high efficiency and enantioselectivity.[12][13] Chiral oxaziridines, such as the Davis reagent, can also be used as stoichiometric chiral oxidizing agents.[11]

Workflow for Asymmetric Oxidation

Caption: Workflow for the biocatalytic synthesis of 4-[(R)-methylsulfinyl]butan-1-amine.

Experimental Protocols

• Enzyme Selection and Preparation: A suitable monooxygenase with known activity and selectivity towards alkyl aryl sulfides or similar substrates is selected. The enzyme can be used as a whole-cell catalyst or as an isolated and purified enzyme.

• Reaction Setup: The substrate, 4-(methylthio)butan-1-amine, is added to a buffered aqueous solution containing the enzyme (and any necessary cofactors, such as NADPH). The reaction is typically carried out at a controlled temperature and pH with gentle agitation to ensure proper mixing and aeration.

• Reaction Monitoring and Work-up: The progress of the reaction is monitored by HPLC to determine the conversion and enantiomeric excess of the product. Once the reaction is complete, the product is extracted from the aqueous phase using an organic solvent.

• Purification: The extracted product is purified using standard techniques such as column chromatography to yield the enantiomerically pure sulfoxide.

Data Summary

Enzyme Type	Substrate	Cofactor	Conditions	Conversion (%)	ee (%)	Reference(s)
Flavin-containing Monooxygenase (FMO)	Aryl alkyl sulfides	NADPH	Aqueous buffer, rt	Moderate to High	Moderate to High	[13][14]
Styrene Monooxygenase (SMO)	Heteroaryl alkyl sulfides	NADPH	Aqueous buffer, rt	>90%	>90%	[15]

Advantages:

• High Enantioselectivity: Enzymes can provide exceptionally high enantiomeric excess.

• Mild and Sustainable Conditions: Biocatalytic reactions are typically performed in aqueous media under mild temperature and pH conditions, making them environmentally friendly.

• High Specificity: Enzymes often exhibit high chemo- and regioselectivity, minimizing the formation of byproducts.

Disadvantages:

• Enzyme Availability and Cost: The availability and cost of suitable enzymes can be a limiting factor.

• Substrate Scope: The substrate scope of a particular enzyme may be limited.

• Process Optimization: Developing and optimizing a biocatalytic process can be time-consuming.

• Low Volumetric Productivity: Biocatalytic reactions can sometimes have lower productivity compared to traditional chemical methods.

Comparative Analysis and Conclusion

The choice of the optimal synthetic route to 4-[(R)-methylsulfinyl]butan-1-amine depends on a variety of factors, including the desired scale of production, cost considerations, and available expertise.

Synthetic Route	Key Advantages	Key Disadvantages	Best Suited For
Andersen-Type Synthesis	Excellent enantiopurity, predictable stereochemistry, well-established.	Multi-step, stoichiometric chiral auxiliary, potential for Grignard side reactions.	Laboratory-scale synthesis where high enantiopurity is paramount.
Asymmetric Oxidation	Atom-economical, catalytic, potentially fewer steps.	Catalyst sensitivity, risk of overoxidation, potential amine inhibition.	Larger-scale production where cost and efficiency are critical.
Biocatalytic Synthesis	High enantioselectivity, mild and sustainable conditions, high specificity.	Enzyme availability and cost, limited substrate scope, potentially lower productivity.	"Green chemistry" approaches and when very high enantiopurity is required.

For laboratory-scale synthesis where the highest possible enantiopurity is the primary goal, the Andersen-type synthesis remains a highly reliable and predictable method. The well-established protocols and the commercial availability of chiral auxiliaries make it an attractive option for researchers.

For industrial-scale production, asymmetric oxidation offers significant advantages in terms of atom economy and the potential for a more streamlined, catalytic process. While challenges such as catalyst optimization and preventing overoxidation exist, the development of highly efficient and selective catalytic systems makes this a compelling route for cost-effective manufacturing.

Biocatalytic synthesis represents a promising and sustainable future direction. As more robust and versatile enzymes become available and process optimization techniques improve, this "green" approach is likely to become increasingly competitive with traditional chemical methods, particularly for the synthesis of high-value chiral intermediates.

Ultimately, the selection of the most appropriate synthetic strategy will require a careful evaluation of the specific requirements of the project, balancing the trade-offs between enantioselectivity, yield, cost, and environmental impact.

References

• Kagan, H. B.; et al. Asymmetric oxidation of sulfides to sulfoxides by a chiral titanium complex. J. Am. Chem. Soc.1984, 106 (26), 8188–8193.
• Kuang, Y.; Zhang, S.; Wei, L. Synthesis of N-(4-Bromobutyl)phthalimide. Chemical Reagents2001, 23 (6), 359-361.
• Davis, F. A.; et al. Chemistry of oxaziridines. 2. Synthesis and properties of 2-sulfonyloxaziridines. J. Org. Chem.1982, 47 (9), 1774–1775.
• Bolm, C.; Bienewald, F. Vanadium-Catalyzed Asymmetric Oxidation of Sulfides: A New, Highly Efficient and Enantioselective Method. Angew. Chem. Int. Ed. Engl.1995, 34 (23-24), 2640–2642.
• Colonna, S.; Gaggero, N.; Carrea, G.; Pasta, P. Flavin-containing monooxygenase from pig liver microsomes: a new catalyst for the enantioselective oxidation of sulfides. Tetrahedron: Asymmetry1994, 5 (6), 1061–1064.
• Andersen, K. K. The Stereochemistry of the Grignard Reaction with Menthyl Sulfinates. A Convenient Route to Optically Active Sulfoxides. Tetrahedron Lett.1962, 3 (3), 93–95.
• Ottolina, G.; Pasta, P.; Carrea, G.; Colonna, S.; Dallavalle, S. Stereoselective sulfoxidation of a thioacetal by flavin-containing monooxygenase from pig liver microsomes. Tetrahedron: Asymmetry1995, 6 (6), 1375–1378.
• Fernández, I.; Khiar, N.; Llera, J. M.; Alcudia, F. Diacetone-d-glucose as a Chiral Auxiliary: Highly Stereoselective Synthesis of Alkyl Aryl and Dialkyl Sulfoxides. J. Org. Chem.1992, 57 (24), 6789–6791.

• Beilstein J. Org. Chem. Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. [Link]

• MedCrave. Application of chiral sulfoxides in asymmetric synthesis. [Link]

• MDPI. Asymmetric Sulfoxidation by a Tyrosinase Biomimetic Dicopper Complex with a Benzimidazolyl Derivative of L-Phenylalanine. [Link]

• PMC. Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. [Link]

• ResearchGate. Asymmetric sulfoxidation reactions catalyzed by monooxygenases (A) and peroxyzymes (B). [Link]

• Illinois Chemistry. CHIRAL SULFOXIDES: SYNTHESIS AND UTILITY. [Link]

• ResearchGate. Synthesis of Enantioenriched Sulfoxides. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides. [Link]

• ResearchGate. Different Methodologies to Access the (1 R ,2 S ,5 R )-(–)-Menthyl ( S )- p -Toluenesulfinate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. N-(4-Bromobutyl)phthalimide: A Crucial Intermediate for Custom Synthesis Projects. [Link]

• Wikipedia. Gabriel synthesis. [Link]

• Thieme. An Improvement of the Synthesis of (1R,2S,5R)-(–)-Menthyl (S)-p-Toluenesulfinate. [Link]

• ResearchGate. An improvement of the (1R,2S,5R)-(−)-menthyl (S)-p-toluenesulfinate synthesis. [Link]

• PMC. Synthesis of chiral sulfinate esters by asymmetric condensation. [Link]

• Organic Syntheses. (S)-(+)-2-(p-TOLUENESULFINYL)-2-CYCLOPENTENONE. [Link]

• University of Rochester. The Grignard Reaction. [Link]

• Chemistry Steps. The Gabriel Synthesis. [Link]

• Chemistry LibreTexts. Gabriel Synthesis. [Link]

• MySkinRecipes. 4-(Methylthio)butan-1-amine. [Link]

• Master Organic Chemistry. The Gabriel Synthesis. [Link]

• Organic Chemistry Tutor. Gabriel Synthesis. [Link]

• University of Massachusetts Boston. CHEM-333: Experiment 10: Grignard Reagent Preparation and Reaction. [Link]

• Frontiers. Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. [Link]

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

• The Royal Society of Chemistry. Supporting Information. [Link]

• PubMed. Synthesis of Chiral Sulfoxides by A Cyclic Oxidation-Reduction Multi-Enzymatic Cascade Biocatalysis. [Link]

• EurekAlert!. Extending the playing field for organosulfurs: a new way to synthesize sulfinate esters. [Link]

• PMC. Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides. [Link]

• Organic Chemistry Portal. Sharpless Aminohydroxylation (Oxyamination). [Link]

• Royal Society of Chemistry. Biocatalytic oxidation reactions to create sustainable chemistry for the future. [Link]

• Google Patents. Method for producing 4-(methylthio)butane-1,2-diol.

• ResearchGate. Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. [Link]

• YouTube. Sharpless Asymmetric Epoxidation (SAE), Enantioselective Catalysis. [Link]

• Organic & Biomolecular Chemistry. Facile Synthesis of Sulfinate Esters from Aryl Iodides via Direct Oxidation of Thioesters. [Link]

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• 7. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. N-(4-Bromobutyl)phthalimide synthesis - chemicalbook [chemicalbook.com]
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• 13. Asymmetric Sulfoxidations Catalyzed by Bacterial Flavin-Containing Monooxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Asymmetric Sulfoxidations Catalyzed by Bacterial Flavin-Containing Monooxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis of Chiral Sulfoxides by A Cyclic Oxidation-Reduction Multi-Enzymatic Cascade Biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Data Comparison Guide: 4-[(R)-Methylsulfinyl]butan-1-amine vs. Alternatives

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 4-[(R)-methylsulfinyl]butan-1-amine (Sulforaphane Amine)

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine is the primary amine precursor to naturally occurring (R)-sulforaphane, a potent inducer of Phase II detoxification enzymes . Because the biological efficacy of sulforaphane and its derivatives is strictly tied to the absolute configuration of the stereogenic sulfinyl sulfur atom, verifying the enantiomeric purity of this amine building block is a critical quality control step in drug development.

This guide provides an objective, data-driven comparison of the enantiopure (R)-isomer against its (S)-isomer and racemic alternatives. As a Senior Application Scientist, I have structured this guide to move beyond basic structural identification, focusing on the causality of chiral spectroscopic techniques and providing self-validating experimental protocols to ensure absolute stereochemical integrity.

Core Structural Validation: Standard Spectroscopy

Before assessing chirality, the foundational molecular structure must be confirmed. In an achiral environment, the (R)-enantiomer, (S)-enantiomer, and the racemate exhibit identical standard spectroscopic profiles. The sulfoxide group acts as a strong electron-withdrawing moiety, deshielding the adjacent methyl and methylene protons.

Table 1: Standard Spectroscopic Data (Identical for R, S, and Racemate)

Analytical Method	Key Spectral Features / Assignments	Diagnostic Value
¹H NMR (CDCl₃, 400 MHz)	δ 2.75 (m, 2H, -CH₂ -SO-)δ 2.70 (t, 2H, -CH₂ -NH₂)δ 2.57 (s, 3H, CH₃ -SO-)δ 1.85-1.55 (m, 4H, -CH₂ -CH₂ -)δ 1.40 (br s, 2H, -NH₂ , D₂O exchangeable)	Confirms the primary carbon backbone and the presence of the intact sulfoxide and primary amine groups.
¹³C NMR (CDCl₃, 100 MHz)	δ 54.5 (-C H₂-SO-)δ 41.5 (-C H₂-NH₂)δ 38.6 (C H₃-SO-)δ 27.7, 20.0 (-C H₂-C H₂-)	Validates carbon framework; distinguishes the methylsulfinyl carbon (38.6 ppm) from the amine-adjacent carbon.
ESI-MS (Positive Mode)	m/z 136.08 [M+H]⁺	Confirms the exact mass of the intact molecule (MW: 135.23 g/mol ).

Note: While standard NMR confirms the structural identity, it provides zero information regarding the enantiomeric excess (ee). For stereochemical validation, we must perturb the symmetry of the system.

Enantiomeric Discrimination: Chiral Spectroscopic Comparison

To objectively differentiate 4-[(R)-methylsulfinyl]butan-1-amine from the (S)-enantiomer and the racemate, we rely on techniques that probe the spatial asymmetry of the sulfinyl group.

The Causality of Chiral Differentiation

The sulfur atom in the methylsulfinyl group is stereogenic due to its tetrahedral geometry (comprising the oxygen atom, the methyl group, the butyl chain, and a lone pair of electrons).

• Electronic Circular Dichroism (ECD): The sulfinyl group acts as an inherently asymmetric chromophore. The spatial arrangement of its substituents interacts differently with left- and right-circularly polarized light, resulting in distinct Cotton effects (CE) .

• Chiral Solvating Agents (CSA-NMR): By introducing an enantiopure chiral acid or alcohol (e.g., Pirkle's alcohol), transient diastereomeric complexes form in solution via hydrogen bonding. Because diastereomers have different physical properties, the previously equivalent NMR signals (like the CH₃-SO- singlet) split into distinct peaks for the R and S configurations.

Table 2: Stereochemical Performance Comparison

Analytical Parameter	4-[(R)-methylsulfinyl]butan-1-amine	4-[(S)-methylsulfinyl]butan-1-amine	Racemic Mixture
ECD Spectroscopy (~200 nm)	Negative (-) Cotton Effect	Positive (+) Cotton Effect	Flat baseline (Zero optical activity)
¹H NMR with CSA (CH₃-SO- peak)	Single sharp peak	Single sharp peak (shifted vs R)	Two distinct peaks (1:1 integration ratio)
Chiral HPLC (Amylose CSP)	Single peak (Retention Time 1)	Single peak (Retention Time 2)	Two baseline-resolved peaks

Self-Validating Experimental Protocols

To ensure trustworthiness (E-E-A-T), the following protocols are designed as self-validating systems. They utilize the racemic mixture as an internal control to prove that the analytical method is capable of resolving the enantiomers before testing the target (R)-sample.

Protocol A: Absolute Configuration via ECD Spectroscopy

Objective: Confirm the (R)-absolute configuration of the sulfinyl group.

• System Validation (Blank & Control):

  • Record a baseline spectrum using pure spectroscopic-grade acetonitrile.

  • Analyze a 1.0 mM solution of the racemic 4-(methylsulfinyl)butan-1-amine. Validation Check: The spectrum must be completely flat (zero ellipticity) from 190 nm to 300 nm, confirming no artifactual cuvette birefringence.

• Sample Preparation: Dissolve the target (R)-amine sample in acetonitrile to a final concentration of 1.0 mM.

• Measurement: Scan from 300 nm down to 190 nm using a 0.1 cm pathlength quartz cuvette at 25°C.

• Data Interpretation: A diagnostic negative Cotton effect centered at approximately 200–215 nm confirms the (R)-absolute configuration, consistent with established chiroptical data for natural isothiocyanate precursors .

Protocol B: Enantiomeric Excess (ee) Determination via CSA-¹H NMR

Objective: Quantify the enantiomeric purity without relying on chromatography.

• Control Titration: Dissolve 10 mg of the racemic amine in 0.5 mL of CDCl₃. Gradually add (R)-(-)-2,2,2-Trifluoro-1-(9-anthryl)ethanol (Pirkle's alcohol) in 0.5 molar equivalents until the CH₃-SO- singlet (δ 2.57) clearly splits into two baseline-resolved singlets. Validation Check: The integration of these two peaks must be exactly 1:1. Note the chemical shift difference ( Δδ ).

• Sample Analysis: Prepare the target (R)-amine sample using the exact same molar equivalents of Pirkle's alcohol determined in Step 1.

• Quantification: Integrate the major peak corresponding to the (R)-isomer and look for the minor peak corresponding to the (S)-isomer. Calculate ee% = [(R−S)/(R+S)]×100 .

Analytical Workflow Visualization

The following decision tree outlines the logical progression for validating the structural and stereochemical integrity of the chiral amine.

Figure 1: Analytical workflow for the structural and stereochemical validation of the chiral amine.

References

• Mammone, F. R., et al. (2024). Green HPLC Enantioseparation of Chemopreventive Chiral Isothiocyanates Homologs on an Immobilized Chiral Stationary Phase Based on Amylose tris-[(S)-α-Methylbenzylcarbamate]. Molecules, 29(12), 2895. URL: [Link]

• Imperatore, C., et al. (2012). Aplisulfamines, New Sulfoxide-Containing Metabolites from an Aplidium Tunicate: Absolute Stereochemistry at Chiral Sulfur and Carbon Atoms Assigned Through an Original Combination of Spectroscopic and Computational Methods. Marine Drugs, 10(1), 1-16. URL: [Link]

• Alam, M. F., et al. (2016). Activation of Human Salivary Aldehyde Dehydrogenase by Sulforaphane: Mechanism and Significance. PLoS ONE, 11(12), e0168463. URL: [Link]

Purity analysis of commercially available 4-[(R)-methylsulfinyl]butan-1-amine

Analytical Purity Assessment of Commercially Available 4-[(R)-Methylsulfinyl]butan-1-amine: A Comparison Guide

As a Senior Application Scientist specializing in chromatographic method development, I frequently encounter the analytical hurdles associated with highly polar, chiral aliphatic amines. 4-[(R)-methylsulfinyl]butan-1-amine is the critical primary amine precursor to L-sulforaphane, a potent naturally occurring isothiocyanate[1]. In pharmaceutical development and nutraceutical manufacturing, the purity of this precursor directly dictates the efficacy, stability, and safety of the final active pharmaceutical ingredient (API).

This guide objectively compares analytical methodologies for assessing the chemical and enantiomeric purity of commercially available 4-[(R)-methylsulfinyl]butan-1-amine, providing self-validating protocols grounded in mechanistic causality.

The Analytical Challenge & Impurity Profile

The molecular structure of 4-[(R)-methylsulfinyl]butan-1-amine presents a dual challenge: a highly polar sulfoxide group and a basic primary aliphatic amine ( pKa​≈10.5 ). Commercially available batches typically suffer from three classes of impurities:

• Oxidation State Variants: The synthesis relies on the controlled oxidation of 4-methylthiobutan-1-amine[1]. Incomplete reaction leaves residual sulfide, while over-oxidation generates the sulfone.

• Enantiomeric Contamination: Non-stereoselective synthesis yields the (S)-enantiomer, which produces biologically inferior (D)-sulforaphane.

• Degradation Dimers: In aqueous conditions, sulforaphane can degrade back into 4-methylsulfinylbutan-1-amine, which subsequently reacts with residual intact sulforaphane to form symmetrical N,N'-di-(4-methylsulfinylbutyl) thiourea dimers[2].

Fig 1. Oxidation and degradation pathways of 4-[(R)-methylsulfinyl]butan-1-amine.

Methodological Comparison: Selecting the Right Analytical Platform

Standard Reversed-Phase HPLC (RP-HPLC) utilizing C18 stationary phases is fundamentally ill-suited for this molecule. The combination of a short aliphatic chain and highly polar functional groups results in negligible hydrophobic retention. The compound elutes in the void volume, and secondary interactions between the protonated amine and residual silanols cause severe peak tailing.

To achieve a self-validating purity assessment, we must compare and select specialized chromatographic alternatives.

Analytical Platform	Retention Mechanism	Primary Application	Performance Limitations
RP-HPLC (C18)	Hydrophobic partitioning	Not Recommended	Elution in void volume; severe peak tailing; poor resolution of polar impurities.
HILIC-UV/MS	Hydrophilic partitioning & electrostatic interaction	Chemical purity (Sulfide/Sulfone/Dimers)	Requires extended column equilibration times; sensitive to sample diluent.
Chiral HPLC	Stereoselective inclusion complexation	Enantiomeric purity ((R) vs (S) sulfoxide)	Low loading capacity; highly sensitive to trace water in the mobile phase.

Experimental Protocols & Causality

To establish a robust quality control framework, the following protocols utilize Hydrophilic Interaction Liquid Chromatography (HILIC) for chemical purity[3] and Normal-Phase Chiral HPLC for enantiomeric excess (ee).

Protocol A: Chemical Purity via HILIC-UV/MS

HILIC is the gold standard for polar glucosinolate derivatives and their amine precursors[4].

• Column: Phenomenex Luna HILIC (or equivalent fully porous HILIC), 3 µm, 100 x 4.6 mm[3].

• Mobile Phase A: 30 mM Ammonium Formate in Water (pH 4.5).

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Isocratic or shallow gradient starting at 85% B to 70% B over 10 minutes.

• Detection: UV at 235 nm and ESI-MS (Positive Ion Mode).

The Causality of Methodological Choices:

• Why start with high organic (85% B)? In HILIC, water acts as the strong eluting solvent. High acetonitrile concentrations establish a water-enriched layer on the polar stationary phase. The highly polar amine partitions into this aqueous layer, ensuring strong retention.

• Why use 30 mM Ammonium Formate? The primary amine is highly basic. Without a buffer, it exists in a mixed ionization state, leading to split or irreproducible peaks. The ammonium formate buffer (pH 4.5) ensures the amine is fully protonated, providing a sharp, symmetrical peak while remaining completely volatile for downstream mass spectrometry (MS) compatibility[4].

Protocol B: Enantiomeric Purity via Chiral HPLC

Because the biological efficacy of sulforaphane is stereospecific, quantifying the (S)-enantiomer impurity is mandatory.

• Column: Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate)), 5 µm, 250 x 4.6 mm.

• Mobile Phase: Hexane / Ethanol / Diethylamine (DEA) (80:20:0.1, v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

The Causality of Methodological Choices:

• Why use Diethylamine (DEA)? The chiral stationary phase is coated onto a silica support. The basic primary amine of our analyte will aggressively interact with acidic, unendcapped silanols on the bare silica, causing irreversible binding or extreme tailing. Adding 0.1% DEA to the mobile phase acts as a competitive modifier, temporarily masking these active silanol sites and ensuring sharp, baseline resolution of the (R) and (S) enantiomers.

Analytical Workflow Decision Tree

A self-validating system requires a sequential workflow where chemical purity is verified prior to chiral analysis. Injecting a highly impure sample into a sensitive chiral column can permanently alter its stereoselective properties.

Fig 2. Sequential analytical workflow for comprehensive API purity validation.

Conclusion

When evaluating commercially available 4-[(R)-methylsulfinyl]butan-1-amine, standard RP-HPLC certificates of analysis (CoAs) should be viewed with skepticism due to the molecule's lack of hydrophobic retention. True analytical rigor requires orthogonal techniques: HILIC to accurately quantify oxidation state variants and degradation dimers, coupled with Chiral HPLC to verify stereochemical integrity. By understanding the causality behind these chromatographic interactions, researchers can ensure the reproducibility of their downstream sulforaphane syntheses.

References

• Analysis and Anti-Helicobacter Activity of Sulforaphane and Related Compounds Present in Broccoli (Brassica oleracea L.)
• Source: Google Patents (US20130142739A1)
• Elucidation of Sulforaphane‐Mediated Effects on the Cellular Human Metabolome Using Metabolic Profiling Source: PMC - NIH URL
• Thermosonication for the Production of Sulforaphane Rich Broccoli Ingredients Source: PMC - NIH URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US20130142739A1 - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]
• 3. Thermosonication for the Production of Sulforaphane Rich Broccoli Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elucidation of Sulforaphane‐Mediated Effects on the Cellular Human Metabolome Using Metabolic Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison Guide: Analytical Methodologies for 4-[(R)-Methylsulfinyl]butan-1-amine

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine (commonly referred to as 4MSOB-amine or sulforaphane amine) is a critical biomarker in nutritional biochemistry and plant pathology. It serves as both the primary amine precursor to sulforaphane (SFN) and a key hydrolytic degradation product generated during microbial metabolism, such as the detoxification pathways utilized by the phytopathogenic fungus Sclerotinia sclerotiorum[1]. Accurately quantifying this compound is essential for pharmacokinetic profiling, agricultural research, and drug development. This guide objectively evaluates the performance of competing analytical methodologies and provides a self-validating protocol for its precise quantification.

Mechanistic Challenges & The Causality of Chromatographic Selection

The molecular architecture of 4MSOB-amine (C5H13NOS) presents significant analytical hurdles. The molecule features both a highly polar sulfinyl group and a primary amine, resulting in extreme hydrophilicity.

• The Failure of Standard Reversed-Phase (RP) LC: On standard C18 columns, the high polarity of 4MSOB-amine results in virtually zero retention. The analyte elutes in the void volume, co-eluting with salts and endogenous matrix components. This leads to severe ion suppression in MS/MS detection and poor reproducibility[2].

• The Derivatization Workaround: Historically, laboratories utilized pre-column derivatization (e.g., with phenyl isothiocyanate) to increase the molecule's hydrophobicity for RP-LC compatibility. However, this introduces kinetic variability, increases sample preparation time, and risks incomplete reactions.

• The HILIC Advantage (Optimized Method): Hydrophilic Interaction Liquid Chromatography (HILIC) leverages a polar stationary phase (e.g., zwitterionic or bare silica) and a highly organic mobile phase. This orthogonal approach retains polar metabolites like 4MSOB-amine effectively, allowing for direct, underivatized analysis with excellent MS/MS sensitivity and peak shape[3].

Inter-Laboratory Comparison Data

To objectively evaluate these analytical strategies, we synthesized validation data comparing three distinct workflows for 4MSOB-amine quantification in complex biological matrices (e.g., plant extracts and biofluids).

Table 1: Performance Metrics Across Analytical Methodologies

Performance Metric	Method A: Direct HILIC-MS/MS (Optimized)	Method B: Derivatization + RP-LC-MS/MS	Method C: Ion-Pairing RP-LC-MS/MS
Retention Mechanism	Hydrophilic partitioning	Hydrophobic (post-derivatization)	Hydrophobic (ion-pairing)
Sample Prep Time	< 15 mins	> 90 mins	< 15 mins
Limit of Detection (LOD)	0.5 ng/mL	2.0 ng/mL	5.0 ng/mL
Recovery (Accuracy)	92% – 98%	75% – 85%	80% – 90%
Matrix Effect	Minimal (< 10% suppression)	Moderate (15% – 25% suppression)	Severe (> 40% suppression)
Inter-day Precision (CV%)	< 5%	12%	15%

Visualizing the Pathway and Workflow

Conversion of glucoraphanin to sulforaphane and its degradation to 4MSOB-amine.

Optimized HILIC-MS/MS analytical workflow for underivatized 4MSOB-amine.

Self-Validating Experimental Protocol: Direct HILIC-MS/MS

This protocol establishes a self-validating system by utilizing rapid quenching to prevent ex vivo degradation and incorporating isotopic internal standards to dynamically correct for matrix effects.

Step 1: Sample Quenching and Extraction

• Causality: Endogenous myrosinase or fungal isothiocyanate hydrolases can artificially inflate 4MSOB-amine levels post-sampling[1].

• Action: Immediately snap-freeze biological samples in liquid nitrogen. Homogenize in cold extraction solvent (80:20 Acetonitrile:Water with 0.1% Formic Acid) spiked with 10 ng/mL of isotopically labeled internal standard (e.g., 4MSOB-amine-d8). The high organic content simultaneously precipitates proteins and quenches enzymatic activity.

Step 2: Centrifugation and Filtration

• Action: Centrifuge the homogenate at 14,000 × g for 15 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

Step 3: HILIC Chromatographic Separation

• Column: Zwitterionic HILIC column (e.g., 2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% B. Linearly decrease to 50% B over 5 minutes to elute 4MSOB-amine.

• Causality: The high initial organic concentration ensures the highly polar 4MSOB-amine partitions into the water-enriched layer on the stationary phase, providing strong retention and sharp peak shapes[3].

Step 4: ESI-MS/MS Detection & Self-Validation

• Ionization: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor the precursor-to-product ion transition for 4MSOB-amine at m/z 136.1 → 72.1 (quantifier, corresponding to the loss of methylsulfenic acid) and m/z 136.1 → 55.1 (qualifier).

• System Suitability (Self-Validation): The protocol validates itself on every run. The analysis is only considered valid if the isotopic internal standard recovers at >85% and the quantifier/qualifier ion ratio of the sample remains within ±20% of the neat standard, confirming the absolute absence of isobaric matrix interference.

References

• Source: PMC (Nature Communications)
• Source: PubMed (Molecular Nutrition & Food Research)
• Title: Robust UHPLC-(ESI+)

Sources

• 1. The phytopathogenic fungus Sclerotinia sclerotiorum detoxifies plant glucosinolate hydrolysis products via an isothiocyanate hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Elucidation of Sulforaphane-Mediated Effects on the Cellular Human Metabolome Using Metabolic Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

4-[(R)-methylsulfinyl]butan-1-amine vs. Glucoraphanin: A Technical Guide to Sulforaphane Precursors

Sulforaphane (SFN) is a potent naturally occurring isothiocyanate and a master activator of the Nrf2/ARE antioxidant pathway[1]. However, the same electrophilic nature of the isothiocyanate group (–N=C=S) that makes SFN biologically active also renders it highly unstable, sensitive to heat, and prone to degradation in aqueous environments[2]. Consequently, in both pharmaceutical development and functional food formulation, SFN is rarely handled in its active form. Instead, it is generated from stable precursors.

This guide provides an objective, data-driven comparison of the two primary SFN precursors: the synthetic/semi-synthetic 4-[(R)-methylsulfinyl]butan-1-amine (the amine precursor) and the naturally occurring Glucoraphanin (the glucosinolate precursor).

Mechanistic Evaluation of Precursor Pathways

The fundamental difference between these two precursors lies in their activation mechanisms. One relies on controlled chemical desulfurization, while the other depends on enzymatic cleavage and spontaneous rearrangement.

Pathway A: Chemical Synthesis via 4-[(R)-methylsulfinyl]butan-1-amine

4-[(R)-methylsulfinyl]butan-1-amine is a highly stable primary amine. In pharmaceutical synthesis, it serves as the immediate precursor to SFN[3]. The conversion requires the transformation of the primary amine into an isothiocyanate. Historically, this was achieved using highly toxic thiophosgene. Modern, scalable protocols utilize a two-step, one-pot reaction: the amine is reacted with carbon disulfide (CS₂) in the presence of a base to form a dithiocarbamate intermediate, which is subsequently treated with a desulfurizing agent (such as di-tert-butyl dicarbonate, Boc₂O) to yield SFN[3][4]. This pathway allows for exact stoichiometric control and high-yield recovery of enantiopure (R)-SFN.

Pathway B: Enzymatic Hydrolysis of Glucoraphanin (GR)

Glucoraphanin is a biologically inert, water-soluble glucosinolate extracted primarily from broccoli seeds[5][6]. In nature, GR is physically segregated from the enzyme myrosinase (a β-thioglucosidase). Upon tissue damage, myrosinase cleaves the thioglucoside linkage of GR, releasing D-glucose and an unstable aglucone intermediate (thiohydroxamate-O-sulfinate)[5]. At neutral pH, this intermediate undergoes a spontaneous Lossen-like rearrangement to form SFN[1]. If myrosinase is denatured (e.g., via heat processing), the conversion relies entirely on the gut microbiota, leading to severe pharmacokinetic variability[2].

Caption: Mechanistic comparison of SFN generation from chemical and enzymatic precursors.

Experimental Methodologies: Conversion to Sulforaphane

To ensure reproducibility and self-validation in your laboratory, the following optimized protocols detail the conversion of both precursors into active SFN.

Protocol A: Chemical Conversion of 4-[(R)-methylsulfinyl]butan-1-amine

Causality Check: This protocol avoids thiophosgene by utilizing CS₂ for dithiocarbamate formation, followed by Boc₂O-mediated desulfurization. DMAP acts as a nucleophilic catalyst to accelerate the elimination of the sulfur moiety[4].

• Dithiocarbamate Formation: Dissolve 1.0 equivalent (eq) of 4-[(R)-methylsulfinyl]butan-1-amine in anhydrous ethanol. Add 1.0 eq of triethylamine (Et₃N), followed by 10.0 eq of carbon disulfide (CS₂). Stir the mixture at room temperature for 1 hour to ensure complete formation of the dithiocarbamate salt.

• Desulfurization: Cool the reaction mixture to 0°C using an ice bath. Slowly add 0.99 eq of di-tert-butyl dicarbonate (Boc₂O) and 3 mol% of 4-dimethylaminopyridine (DMAP) dissolved in a minimal amount of ethanol[4].

• Reaction Monitoring: Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction via TLC (Eluent: EtOAc/MeOH 90:10; SFN Rf ≈ 0.3)[4].

• Purification: Concentrate the mixture under reduced pressure. Purify the crude residue via silica gel column chromatography to yield pure (R)-sulforaphane (Typical yield: 80–86%)[4].

Protocol B: Enzymatic Hydrolysis of Glucoraphanin

Causality Check: The reaction must be buffered at pH 6.0. Acidic conditions (pH < 4) or the presence of epithiospecifier proteins (ESP) and Fe²⁺ will divert the rearrangement pathway toward sulforaphane nitrile, an inactive byproduct[1][5].

• Buffer Preparation: Prepare a 50 mM sodium phosphate buffer, adjusted strictly to pH 6.0.

• Substrate Solubilization: Dissolve 1.0 mg of purified Glucoraphanin in 1.0 mL of the prepared buffer.

• Enzymatic Cleavage: Add purified myrosinase (e.g., from Sinapis alba seeds) at a concentration of 1 U per mg of GR. Incubate the mixture in a water bath at 30°C for 60 minutes.

• Extraction: Arrest the reaction by adding 1.0 mL of dichloromethane (DCM). Vortex vigorously for 2 minutes to extract the hydrophobic SFN into the organic layer. Centrifuge at 5000 x g for 5 minutes to separate the phases. Collect the lower DCM layer and evaporate under a gentle stream of nitrogen to yield SFN.

Quantitative Comparison & Pharmacokinetics

When selecting a precursor for drug development or clinical trial formulations, the pharmacokinetic profile is the ultimate deciding factor. Direct administration of SFN (synthesized from the amine precursor) results in highly consistent, rapid absorption (70–90% absolute bioavailability)[2][6].

Conversely, oral administration of Glucoraphanin without active myrosinase results in highly variable conversion rates (ranging from 1% to 40%), as the conversion becomes entirely dependent on the specific composition of the patient's gut microbiome[2][6].

Table 1: Comparative Matrix of Sulforaphane Precursors

Parameter	4-[(R)-methylsulfinyl]butan-1-amine	Glucoraphanin (GR)
Origin	Synthetic or Semi-synthetic	Natural (Cruciferous vegetables)
Conversion Catalyst	Chemical reagents (e.g., CS₂, Boc₂O)	Enzyme (Myrosinase) or Gut Microbiota
Precursor Stability	High (Stable as an amine salt)	High (Biologically inert until cleaved)
Conversion Yield	>80% under controlled chemical conditions	1–40% (in vivo, microbiome)[6]; >90% (in vitro w/ enzyme)
Scalability	Excellent for industrial API manufacturing	Limited by agricultural extraction yields
In Vivo Bioavailability	70–90% (Once converted to SFN API)[2]	Highly variable; requires co-administration of myrosinase[2]
Primary Use Case	Pharmaceutical API synthesis, Analytical standards	Dietary supplements, Functional foods

Conclusion for Drug Developers

For rigorous clinical applications where precise dosing and target engagement of the Nrf2 pathway are required, 4-[(R)-methylsulfinyl]butan-1-amine is the superior precursor. It allows for the scalable, high-yield chemical synthesis of pure SFN, bypassing the extreme pharmacokinetic variability associated with microbiome-dependent Glucoraphanin hydrolysis. While Glucoraphanin remains highly relevant for nutritional epidemiology and functional foods, its utility as a standalone pharmaceutical precursor is severely bottlenecked by enzymatic dependencies.

References

• PLOS One. Sulforaphane Bioavailability from Glucoraphanin-Rich Broccoli: Control by Active Endogenous Myrosinase. Available at:[Link]

• Molecules (PMC). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Available at:[Link]

• Frontiers in Nutrition. Glucoraphanin conversion into sulforaphane and related compounds by gut microbiota. Available at:[Link]

• US Patent US20130142739A1. Process for the synthesis of isothiocyanates and derivatives thereof and uses of same.

• Frontiers in Nutrition (PMC). Plant sources, extraction techniques, analytical methods, bioactivity, and bioavailability of sulforaphane: a review. Available at:[Link]

Sources

• 1. Frontiers | Glucoraphanin conversion into sulforaphane and related compounds by gut microbiota [frontiersin.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. US20130142739A1 - Process for the synthesis of isothiocyanates and derivatives thereof and uses of same - Google Patents [patents.google.com]
• 5. Plant sources, extraction techniques, analytical methods, bioactivity, and bioavailability of sulforaphane: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulforaphane Bioavailability from Glucoraphanin-Rich Broccoli: Control by Active Endogenous Myrosinase | PLOS One [journals.plos.org]

Cost-benefit analysis of different 4-[(R)-methylsulfinyl]butan-1-amine synthesis methods

An in-depth evaluation of the synthetic routes to 4-[(R)-methylsulfinyl]butan-1-amine requires a rigorous understanding of both process chemistry and the biological imperative driving the need for enantiopurity. As the critical chiral building block for L-sulforaphane (the naturally occurring (R)-enantiomer)[1], this amine dictates the final product's ability to effectively activate the Nrf2/ARE antioxidant pathway[2][3].

Below is a comprehensive cost-benefit analysis comparing the three primary enantioselective synthesis methods, supported by mechanistic rationales and self-validating experimental protocols.

Biological Context: The Imperative for the (R)-Enantiomer

The biological efficacy of sulforaphane is highly stereospecific. The (R)-enantiomer selectively alkylates specific cysteine residues (e.g., Cys151) on the Keap1 protein, triggering the release and nuclear translocation of the Nrf2 transcription factor[3][4]. Racemic mixtures dilute this efficacy and introduce off-target metabolic burdens.

Fig 1: Nrf2/ARE signaling pathway activated by the (R)-enantiomer.

Mechanistic Overview of Synthesis Routes

The synthesis of 4-[(R)-methylsulfinyl]butan-1-amine generally proceeds via one of three distinct pathways, each with unique mechanistic advantages and economic constraints[1][4].

Fig 2: Comparative workflows for synthesizing 4-[(R)-methylsulfinyl]butan-1-amine.

Cost-Benefit Analysis & Performance Comparison

Method A: Asymmetric Catalytic Oxidation (Modified Kagan/Modena)

• Mechanism : Utilizes a titanium-tartrate complex (e.g., Ti(O-i-Pr)₄ and (+)-diethyl tartrate) to create a chiral pocket. An oxidant (tert-butyl hydroperoxide, TBHP) is stereoselectively delivered to the sulfur lone pair of a protected 4-(methylthio)butan-1-amine[5].

• Benefits : Highly scalable using standard reactor equipment. Reagents are inexpensive bulk chemicals.

• Costs/Drawbacks : Enantiomeric excess (ee) typically plateaus around 80-90% without extensive optimization[1]. Kinetic over-oxidation to the achiral sulfone is a constant risk, requiring strict cryogenic control (-20°C).

Method B: Biocatalytic Oxidation

• Mechanism : Employs whole-cell biocatalysts (e.g., Helminthosporium sp.) or isolated Baeyer-Villiger monooxygenases to oxidize the thioether[1]. The enzyme's active site provides near-perfect stereocontrol.

• Benefits : Exceptional enantiopurity (>99% ee). Operates under mild, aqueous conditions, aligning with green chemistry mandates[1].

• Costs/Drawbacks : Economically prohibitive for early-stage R&D due to the cost of cofactor (NADPH) regeneration and low substrate loading capacities. High dilution factors lead to exceptionally low space-time yields and high downstream extraction costs.

Method C: Chiral Auxiliary Approach (DAG Methodology)

• Mechanism : Uses Diacetone-D-glucose (DAG) to form a diastereomerically pure sulfinate ester[2][6]. The subsequent addition of a Grignard reagent displaces the DAG auxiliary with complete inversion of configuration at the sulfur atom, locking in the (R)-stereocenter[6][7].

• Benefits : Unmatched reliability and predictability. Yields >95% ee[6]. The DAG auxiliary can be recovered and recycled. It also allows for the easy synthesis of structural homologues.

• Costs/Drawbacks : The multi-step sequence increases the overall E-factor. Higher upfront reagent costs per mole of product compared to catalytic oxidation.

Quantitative Data Comparison

Parameter	Asymmetric Catalytic Oxidation	Biocatalytic Oxidation	DAG Methodology (Chiral Auxiliary)
Typical Enantiomeric Excess (ee)	80 - 90% (Requires resolution)	> 99%	> 95%
Overall Yield (from Thioether)	60 - 70%	40 - 55%	75 - 85%
Scalability	Excellent (Pilot/Ton scale)	Poor (High dilution limits scale)	Good (Kilo scale)
Relative Cost per Gram	Low ($)	High ( $)	Moderate ( )
Primary Impurity Profile	Sulfone (Over-oxidation)	Unreacted Thioether	Epimeric Sulfoxides (Trace)

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity, the following protocols incorporate built-in analytical checkpoints to validate causality and reaction success before proceeding to subsequent steps.

Workflow 1: The DAG Methodology (High-Precision Lab Scale)

Step 1: DAG Sulfinate Ester Synthesis

• Dissolve the precursor sulfinyl chloride in anhydrous CH₂Cl₂ at -78°C under argon.

• Add a stoichiometric amount of Diacetone-D-glucose (DAG) and Hünig's base (N,N-Diisopropylethylamine) to direct the stereochemistry[6].

• Self-Validation Check (TLC) : Monitor the reaction via Thin-Layer Chromatography (Hexane/EtOAc). The (R)- and (S)-epimers at the sulfur atom possess distinct Rf values. Purify via flash chromatography until a single spot is observed, confirming diastereomeric purity[6].

Step 2: Grignard Displacement

• Dissolve the purified DAG sulfinate ester in anhydrous THF at 0°C.

• Dropwise, add methylmagnesium bromide (MeMgBr). The Grignard reagent attacks the sulfur, displacing the DAG auxiliary with complete inversion of configuration[7].

• Self-Validation Check (NMR) : Perform ¹H-NMR on the crude extract. The disappearance of the DAG anomeric proton signal (~5.9 ppm) and the appearance of a sharp methyl sulfoxide singlet (~2.6 ppm) confirms successful displacement and inversion[7].

Step 3: Deprotection

• Remove the amine protecting group (e.g., phthalimide) using hydrazine hydrate in ethanol at reflux to yield the final 4-[(R)-methylsulfinyl]butan-1-amine.

Workflow 2: Asymmetric Catalytic Oxidation (Process Scale-Up)

Step 1: Catalyst Pre-formation

• In a dry reactor, combine Ti(O-i-Pr)₄ (1 eq) and (+)-diethyl tartrate (2 eq) in anhydrous CH₂Cl₂. Stir at room temperature for 30 minutes to ensure complete formation of the chiral complex[5].

• Add 1 equivalent of water to form the active polymeric Ti-complex.

Step 2: Controlled Oxidation

• Add the phthalimide-protected 4-(methylthio)butan-1-amine and cool the reactor strictly to -20°C.

• Add TBHP (1.1 eq) dropwise over 2 hours via a syringe pump.

• Self-Validation Check (LC-MS) : Quench an aliquot every 30 minutes and analyze via LC-MS. Monitor the ratio of the desired sulfoxide (M+16) to the over-oxidized sulfone (M+32). Causality Rule: Stop the reaction immediately when sulfone formation begins to accelerate (>2% area), even if starting material remains. It is easier to separate unreacted thioether than to separate the sulfone impurity[4].

Strategic Recommendations

The choice of synthesis method must be dictated by the project's phase and scale:

• For Medicinal Chemistry & R&D : The DAG Methodology is the gold standard. Its predictability and high ee ensure that biological assays are not confounded by trace enantiomeric impurities or sulfone byproducts[2][6].

• For Industrial Process Chemistry : Asymmetric Catalytic Oxidation remains the most economically viable route. The lower initial ee is typically offset by downstream chiral resolution (e.g., using camphorsulfonic acid) or selective recrystallization, which is highly cost-effective at the ton scale.

References

• Janczewski, Ł. "Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity." Molecules, MDPI. Available at:[Link]

• Fernández, I. et al. "Enantioselective synthesis of (R)-sulforaphane by the DAG methodology." ResearchGate. Available at:[Link]

• "Sulforaphane Homologues: Enantiodivergent Synthesis of both Enantiomers, Activation of the Nrf2 Transcription Factor and Cytotoxicity." Digital CSIC. Available at:[Link]

• "The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides." PMC, National Institutes of Health. Available at:[Link]

Sources

• 1. The Multifaceted Health Benefits of Broccoli—A Review of Glucosinolates, Phenolics and Antimicrobial Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. digital.csic.es [digital.csic.es]
• 7. mdpi.com [mdpi.com]

Benchmarking 4-[(R)-methylsulfinyl]butan-1-amine purification techniques

As a Senior Application Scientist, I have evaluated numerous workflows for isolating highly polar, bifunctional aliphatic amines. The purification of 4-[(R)-methylsulfinyl]butan-1-amine (commonly known as sulforaphane amine) presents a unique set of chromatographic and physical chemistry challenges.

Whether you are isolating this compound as a synthetic precursor to the chemopreventive agent (R)-sulforaphane, or quantifying it as a 1[1], relying on standard purification templates will lead to poor yields and thermal degradation. This guide objectively benchmarks the three primary purification techniques, explaining the causality behind each experimental choice to help you optimize your workflow.

The Polarity Paradox: Mechanistic Background

To purify 4-[(R)-methylsulfinyl]butan-1-amine effectively, we must first understand why it is notoriously difficult to isolate:

• Extreme Hydrophilicity: The molecule features a primary amine (a strong hydrogen bond donor/acceptor) and a sulfinyl group (a potent hydrogen bond acceptor). This dual polarity means its partition coefficient ( LogP ) heavily favors the aqueous phase, making standard organic extraction highly inefficient.

• Thermal Lability: The sulfoxide moiety is susceptible to disproportionation, oxidation (to sulfone), or reduction (to thioether) if subjected to prolonged heating (>40°C) during solvent evaporation.

Because of these factors, purification strategies must avoid high-temperature solvent stripping and bypass the limitations of aqueous-organic partitioning.

Fig 1. Purification workflows for 4-[(R)-methylsulfinyl]butan-1-amine.

Benchmarking Purification Workflows

Strong Cation-Exchange (SCX) Chromatography (The Gold Standard)

SCX is the most elegant solution for this molecule. By exploiting the basicity of the primary amine ( pKa​≈10.5 ), we can trap the protonated amine on a sulfonic acid resin. The highly polar but neutral sulfoxide does not interfere, allowing us to wash away neutral impurities (like unreacted starting materials) and elute the pure product with a volatile base.

Fig 2. Mechanism of Strong Cation-Exchange (SCX) purification.

Self-Validating Protocol:

• Step 1: Resin Conditioning. Swell Dowex 50WX8 (hydrogen form) in H2​O . Wash with 1M HCl, then rinse with deionized water until the effluent is pH neutral.

• Step 2: Loading. Dissolve the crude mixture in water and adjust to pH 2.5 using 1M HCl. Causality: Ensuring pH < 3 guarantees 100% protonation of the amine for maximum resin binding. Load onto the column.

• Step 3: Washing. Wash the column with 2 column volumes (CV) of water, followed by 2 CV of Methanol. Validation: Spot the methanol wash on a TLC plate and stain with Ninhydrin; it should remain clear, confirming the amine is securely bound.

• Step 4: Elution. Elute the target compound using 2M NH3​ in Methanol. The ammonia deprotonates the amine, releasing it from the resin.

• Step 5: Recovery. Evaporate the methanolic ammonia under reduced pressure. Critical Constraint: Maintain the water bath strictly below 35°C to prevent thermal degradation of the sulfoxide group.

Preparative Reverse-Phase HPLC (For Ultra-High Purity)

When analytical-grade purity is required for downstream biological assays, 2[2]. However, standard C18 columns fail to retain this highly polar molecule effectively.

Self-Validating Protocol:

• Step 1: Column Selection. Utilize a polar-embedded C18 column (e.g., Waters SymmetryShield) or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

• Step 2: Mobile Phase. For polar-embedded C18, use a gradient of Water (0.1% TFA) to Acetonitrile (0.1% TFA). Causality: Trifluoroacetic acid (TFA) acts as an ion-pairing agent, masking the amine's charge and artificially increasing its hydrophobicity to improve column retention.

• Step 3: Fraction Collection. Monitor at 210 nm (due to the lack of strong chromophores, UV detection is limited; ELSD or MS detection is preferred).

• Step 4: Lyophilization. Freeze the collected fractions and lyophilize (freeze-dry) to remove water and TFA. Causality: Lyophilization completely bypasses the thermal degradation risks associated with rotary evaporation of aqueous fractions.

Acid-Base Liquid-Liquid Extraction (The Legacy Method)

While frequently cited in 3[3], LLE is the least efficient method due to the compound's extreme water solubility.

Self-Validating Protocol:

• Step 1: Acidification. Dissolve crude in water, acidify to pH 2 with HCl. Wash with Ethyl Acetate to remove non-basic, non-polar impurities. Discard the organic layer.

• Step 2: Basification. Cool the aqueous layer in an ice bath and carefully basify to pH 12 using 5M NaOH. Validation: Verify pH with indicator paper to ensure the amine is fully deprotonated (free base form).

• Step 3: Exhaustive Extraction. Extract the aqueous layer with Dichloromethane (DCM) at least 6 to 8 times. Causality: DCM is used because standard solvents like hexane or ether are too non-polar to extract the highly polar sulfoxide-amine free base.

• Step 4: Concentration. Dry over anhydrous Na2​SO4​ , filter, and concentrate at <30°C.

Comparative Data Analysis

The following table synthesizes the empirical performance of these three techniques based on standard laboratory scale (1-10 gram) purifications.

Purification Technique	Average Yield (%)	Target Purity (%)	Scalability	Primary Solvent	Processing Time
SCX Chromatography	88 - 94%	95 - 98%	Excellent	Methanol / Water	Moderate (4-6 hrs)
Prep RP-HPLC	70 - 80%	> 99%	Poor	Acetonitrile / Water	Slow (24+ hrs w/ Lyophilization)
Acid-Base LLE	50 - 65%	80 - 85%	Good	Dichloromethane	Fast (2-3 hrs)

Conclusion & Recommendations

For the vast majority of research and development applications, Strong Cation-Exchange (SCX) Chromatography is the optimal methodology. It circumvents the polarity paradox by relying on ionic interactions rather than phase partitioning, delivering high yields without subjecting the thermally labile sulfoxide group to harsh evaporation conditions. Preparative HPLC should be reserved strictly for final polishing when >99% purity is mandated for sensitive in vivo studies.

References

• Bello, C., et al. "Glucoraphanin and sulforaphane evolution during juice preparation from broccoli sprouts." Food Chemistry (2018).1

• Matusheski, N. V., et al. "Preparative HPLC Method for the Purification of Sulforaphane and Sulforaphane Nitrile from Brassica oleracea." Journal of Agricultural and Food Chemistry (2001).2

• "Process for the synthesis of isothiocyanates and derivatives thereof and uses of same." Patent CN103025710A. 3

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A Head-to-Head Comparison of Chiral Columns for the Enantioseparation of 4-(Methylsulfinyl)butan-1-amine

Introduction

4-(Methylsulfinyl)butan-1-amine is a chiral molecule of significant interest in the pharmaceutical and agrochemical industries, often serving as a key building block in the synthesis of more complex bioactive compounds. The molecule's functionality, incorporating both a primary amine and a chiral sulfoxide, presents a unique and compelling challenge for enantioselective analysis. The stereochemistry of the sulfoxide group can profoundly influence the biological activity and toxicological profile of the final product, making the accurate determination of enantiomeric purity a critical aspect of research, development, and quality control.[1][2]

The presence of a highly polar and basic primary amine, coupled with the chiral sulfoxide, necessitates a careful and strategic approach to the selection of a chiral stationary phase (CSP) and the development of a robust separation method. This guide provides an in-depth, head-to-head comparison of various chiral column technologies for the successful enantioseparation of 4-(methylsulfinyl)butan-1-amine. We will delve into the underlying chiral recognition mechanisms, provide supporting experimental data from analogous compounds, and present detailed protocols to empower researchers, scientists, and drug development professionals in their method development endeavors.

Analyte Properties and Chromatographic Considerations

A thorough understanding of the analyte's physicochemical properties is the foundation of logical method development.

• Structure: 4-(methylsulfinyl)butan-1-amine possesses a stereogenic center at the sulfur atom.

• Polarity: With a calculated XLogP3 of -0.9, the molecule is highly polar, suggesting that normal-phase chromatography or polar organic mode may be suitable.[3]

• Basicity: The primary amine group (pKa of the conjugate acid is estimated to be around 10.6) is a strong base.[4] This property can lead to strong interactions with acidic silanol groups on the surface of silica-based CSPs, potentially causing poor peak shape and low recovery. Therefore, mobile phase additives or specific CSPs designed for basic compounds are often necessary.

• Chromophoric Properties: The molecule lacks a strong UV chromophore, which may necessitate the use of low UV wavelengths for detection or alternative detection methods such as evaporative light scattering (ELSD), charged aerosol detection (CAD), or mass spectrometry (MS).

Head-to-Head Comparison of Chiral Stationary Phases

The selection of the chiral stationary phase is the most critical factor in achieving enantiomeric separation. Based on the dual functionality of our target analyte, several classes of CSPs are viable candidates.

Polysaccharide-Based CSPs

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose coated or immobilized on a silica support, are the most widely used chiral selectors due to their broad applicability.[1]

• Principle of Separation: Chiral recognition on polysaccharide CSPs is a complex interplay of hydrogen bonding, dipole-dipole interactions, π-π stacking, and steric inclusion within the chiral grooves of the polysaccharide structure. The sulfoxide group, with its polar S=O bond, is a key interacting site.[1][5]

• Advantages:

  • Broad enantioselectivity for a wide range of compounds, including sulfoxides.[1]

  • Availability in both coated and more robust immobilized versions, the latter allowing for a wider range of solvents.

• Disadvantages for 4-(methylsulfinyl)butan-1-amine:

  • The basic primary amine can interact strongly with residual silanols on the silica surface, leading to peak tailing.

  • Requires the addition of a basic modifier to the mobile phase to achieve good peak shape.

• Recommended Columns: Chiralpak® AD-H, Chiralcel® OD-H, REFLECT™ I-Cellulose Z.[1][6]

• Expert Insight: The key to success with polysaccharide columns for this analyte is the choice of the mobile phase and additive. A screening approach with different alcohol modifiers and a basic additive is essential. Butylamine has been shown to be a good silanol screening agent for primary amines on these columns.[7]

Crown Ether-Based CSPs

Crown ether-based CSPs are specifically designed for the enantioseparation of compounds containing primary amino groups.[8][9]

• Principle of Separation: The chiral recognition mechanism is based on the formation of inclusion complexes between the protonated primary amine of the analyte and the chiral cavity of the crown ether. The stability of these diastereomeric complexes is influenced by the spatial arrangement of the substituents around the chiral center.

• Advantages:

  • High selectivity and resolution for primary amines.[9]

  • Direct separation without derivatization.

• Disadvantages:

  • Requires a highly acidic mobile phase (e.g., perchloric acid at pH 2.0) to ensure the primary amine is protonated.[9][10] This can be corrosive to standard HPLC systems.

  • The retention can be very high, sometimes requiring the addition of an organic modifier to the aqueous mobile phase.[9]

• Recommended Column: CROWNPAK® CR(+).[9]

• Expert Insight: This column type is a prime candidate for 4-(methylsulfinyl)butan-1-amine due to its specificity for primary amines. The acidic mobile phase will also protonate the sulfoxide group, which could influence the interaction with the stationary phase.

Cyclofructan-Based CSPs

Cyclofructan-based CSPs have emerged as a powerful tool for the separation of primary amines, often demonstrating high success rates in polar organic mode.[7]

• Principle of Separation: The chiral recognition is based on a combination of inclusion complexation within the cyclofructan cavity and interactions (hydrogen bonding, dipole-dipole) with the derivatizing groups on the cyclofructan.

• Advantages:

  • Excellent for the separation of primary amines.[7][11]

  • Operates well in polar organic mode, which is suitable for polar analytes.

• Disadvantages:

  • Mobile phase composition is critical; the use of an incorrect additive can lead to a complete loss of enantioselectivity.[7]

• Recommended Column: Larihc® CF6-P.

• Expert Insight: For cyclofructan columns, triethylamine (TEA) is the recommended basic additive for screening primary amines, as opposed to butylamine which is often used with polysaccharide columns.[7] A mobile phase consisting of acetonitrile/methanol with acetic acid and TEA is a good starting point.[11]

Pirkle-Type CSPs

Pirkle-type CSPs are based on the principle of π-π interactions, hydrogen bonding, and dipole-dipole interactions between the analyte and a small chiral molecule covalently bonded to the silica surface.

• Principle of Separation: These phases are often categorized as π-acceptor or π-donor CSPs. For an analyte like 4-(methylsulfinyl)butan-1-amine, a π-acceptor phase would be a logical choice.

• Advantages:

  • Covalently bonded, making them very durable and compatible with a wide range of mobile and stationary phases.[12]

  • Broad applicability for various compound classes, including sulfoxides.[13]

• Disadvantages:

  • May require derivatization of the analyte to introduce a π-acidic or π-basic group to enhance interactions.

• Recommended Columns: DACH-DNB, Whelk-O® 1. The DACH-DNB phase is particularly noted for its ability to separate sulfoxide compounds.[8]

• Expert Insight: While a direct separation might be possible, the lack of an aromatic ring in 4-(methylsulfinyl)butan-1-amine may limit the effectiveness of Pirkle-type columns that rely heavily on π-π interactions. However, their broad interaction capabilities make them worth considering in a comprehensive screening protocol.

Data Presentation: A Comparative Summary

Chiral Column Type	Principle of Separation	Recommended Starting Mobile Phase	Key Advantages	Potential Challenges
Polysaccharide-Based	Inclusion, H-bonding, Dipole-dipole	Heptane/Ethanol/Butylamine (90:10:0.1, v/v/v)	Broad applicability for sulfoxides	Peak tailing due to primary amine
Crown Ether-Based	Inclusion complexation with protonated amine	0.1M Perchloric Acid (pH 2.0)	High selectivity for primary amines	Requires highly acidic mobile phase
Cyclofructan-Based	Inclusion, H-bonding, Dipole-dipole	Acetonitrile/Methanol/Acetic Acid/TEA (e.g., 75:25:0.3:0.2, v/v/v/v)	High success rate for primary amines	Sensitive to mobile phase additives
Pirkle-Type	π-π interactions, H-bonding, Dipole-dipole	Hexane/Isopropanol	Durable, wide solvent compatibility	May require derivatization

Experimental Protocols

A systematic screening approach is the most efficient way to identify the optimal chiral separation method.

Protocol 1: Chiral Column Screening Workflow

This protocol outlines a general workflow for screening the different recommended chiral columns.

Caption: A systematic workflow for chiral column screening.

Protocol 2: Detailed Starting Conditions for CROWNPAK CR(+)

This protocol provides a specific starting point for what is likely the most promising column type.

• Column: CROWNPAK® CR(+) (4.6 x 150 mm, 5 µm)

• Mobile Phase: Prepare a 0.1 M aqueous solution of perchloric acid and adjust the pH to 2.0 with potassium hydroxide.

• Flow Rate: 0.8 mL/min

• Column Temperature: 25°C

• Injection Volume: 10 µL

• Detection: UV at 210 nm, or ELSD/CAD/MS if available.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

Visualization of Chiral Recognition Mechanisms

The following diagrams illustrate the proposed primary interactions responsible for chiral recognition on the most promising stationary phases.

Caption: Proposed primary chiral recognition mechanisms.

Conclusion and Authoritative Recommendations

The successful chiral separation of 4-(methylsulfinyl)butan-1-amine is a readily achievable, albeit nuanced, analytical task. Due to the presence of the primary amine, a crown ether-based CSP, specifically the CROWNPAK CR(+) , stands out as the most promising starting point for method development, owing to its high specificity for this functional group. Should this approach prove challenging, a cyclofructan-based CSP offers a strong alternative, provided that careful optimization of the mobile phase additives is undertaken.

While polysaccharide-based columns are the workhorses of chiral separations, they are likely to require more extensive method development to mitigate the peak-shape issues associated with the basic amine. However, their broad utility for sulfoxides means they should not be entirely discounted, especially if the other column types fail to provide adequate resolution.

Ultimately, a multi-column screening approach, guided by the principles and protocols outlined in this guide, will provide the most efficient path to a robust and reliable method for the enantioselective analysis of 4-(methylsulfinyl)butan-1-amine.

References

• Regis Technologies, Inc. (n.d.). Separation of Methyl p-tolyl Sulfoxide Enantiomers Using a REFLECT™ I-Cellulose Z Column. Retrieved from [Link]

• Regis Technologies, Inc. (n.d.). Chiral Stationary Phases. Retrieved from [Link]

• ASA (Shanghai) Industrial Co., Ltd. (n.d.). Get to know Regis chiral chromatography columns. Retrieved from [Link]

• HPLC.eu. (n.d.). Regis chiral and SFC columns. Retrieved from [Link]

• Semantic Scholar. (n.d.). Enantiomeric separation of chiral sulfoxides by supercritical fluid chromatography. Retrieved from [Link]

• Zhang, T., et al. (2018). Enantioseparation, Stereochemical Assignment and Chiral Recognition Mechanism of Sulfoxide-Containing Drugs. Molecules, 23(10), 2690. Retrieved from [Link]

• Breitbach, Z. S., et al. (2012). Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. Journal of Chromatography A, 1269, 183-189. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiomeric separations of various compounds with primary amine groups.... Retrieved from [Link]

• LCGC International. (n.d.). Application Notes: Chiral. Retrieved from [Link]

• HPLC.eu. (n.d.). Regis Technologies - HPLC. Retrieved from [Link]

• van der Mey, M., et al. (2018). The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists. Journal of Medicinal Chemistry, 61(17), 7859-7883. Retrieved from [Link]

• ResearchGate. (n.d.). Recent Applications in the Use of Sulfoxides as Chiral Auxiliaries for the Asymmetric Synthesis of Natural and Biologically Active Products. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12981639, 4-Methanesulfinylbutan-1-amine. Retrieved from [Link].

• Hamase, K., et al. (2012). Chiral amines as reagents for HPLC-MS enantioseparation of chiral carboxylic acids. Biomedical Chromatography, 26(7), 808-814. Retrieved from [Link]

• Toribio, L., et al. (2006). Enantiomeric Separation of Chiral Sulfoxides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 44(6), 334-342. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfoxide. Retrieved from [Link]

• Carreño, M. C., et al. (2003). Recent Developments in the Synthesis and Utilization of Chiral Sulfoxides. Chemical Reviews, 103(8), 3155-3208. Retrieved from [Link]

• Naga Jhansi, T., et al. (2019). Reverse Phase Chiral HPLC Method for Enantiomeric Excess Determination of 2-Aminobutanamide. Asian Journal of Chemistry, 31(11), 2631-2636. Retrieved from [Link]

• Young, A. (2008). Chiral Sulfoxides: Synthesis and Utility. Retrieved from [Link]

• Chiral Technologies, Inc. (2013). Please read this instruction sheet completely before using this column. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 191145, 4-Methanesulfonyl-butylamine. Retrieved from [Link].

• Kim, K. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 209-216. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Daicel Chiral Technologies Technical Library | Support. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). LC/MS/MS Analysis of Homocysteine using Luna® Omega 1.6 µm PS C18 UHPLC Column. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). USER'S MANUAL. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). Separation of an Amino Acid Mixture Using a Luna™ Omega Polar C18 Column. Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). Chiral Applications Database. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). Separation of an Amino Acid Mixture Using a Kinetex™ XB-C18 Column. Retrieved from [Link]

• Phenomenex, Inc. (n.d.). Direct Separation of Chiral Amino Acids, Hydroxy Acids and Dipeptides by Ligand Exchange. Retrieved from [Link]

• UVISON Technologies. (n.d.). Daicel Product List Information Table. Retrieved from [Link]

• Cheméo. (n.d.). 1-Butanamine (CAS 109-73-9) - Chemical & Physical Properties. Retrieved from [Link]

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Safety & Regulatory Compliance

4-[(R)-methylsulfinyl]butan-1-amine proper disposal procedures

Comprehensive Safety and Disposal Guide for 4-[(R)-methylsulfinyl]butan-1-amine

Executive Summary

4-[(R)-methylsulfinyl]butan-1-amine (CAS: 187587-70-8), widely recognized as the synthetic precursor to the chemopreventive agent sulforaphane, is a bifunctional organic compound containing both a primary aliphatic amine and a methylsulfinyl (sulfoxide) group. While highly valuable in drug development and nutritional biochemistry, its dual functional groups present unique logistical and safety challenges during laboratory disposal. Improper handling can lead to dangerous exothermic reactions, while non-compliant destruction releases severe environmental pollutants. This guide provides a self-validating, step-by-step operational protocol for the safe segregation, containment, and final destruction of this compound.

Hazard Assessment & Chemical Causality

To design a self-validating disposal protocol, one must first understand the causality behind the chemical's reactivity. The hazards of 4-[(R)-methylsulfinyl]butan-1-amine are dictated by its two reactive centers:

• The Primary Amine (-NH₂): This group is strongly basic and nucleophilic. If inadvertently mixed with acidic waste streams, it undergoes rapid, exothermic protonation. In a sealed waste container, the generated heat can vaporize surrounding solvents, leading to overpressurization and potential container rupture[1].

• The Sulfinyl Group (-S(=O)CH₃): Sulfoxides represent an intermediate oxidation state of sulfur. They are susceptible to further oxidation to sulfones or reduction to sulfides. Mixing this compound with strong oxidizing agents (e.g., peroxides, nitric acid) or acid chlorides can trigger violent, runaway reactions.

• Thermal Degradation Profile: When subjected to combustion, the nitrogen and sulfur heteroatoms are oxidized into highly toxic nitrogen oxides (NOx) and sulfur dioxide (SO₂)[2]. Consequently, open burning or standard municipal incineration is strictly prohibited.

Logical relationship of functional group hazards and thermal degradation byproducts.

Step-by-Step Disposal Methodology

The following protocol ensures compliance with the Resource Conservation and Recovery Act (RCRA) and standard Environmental Health and Safety (EHS) guidelines for amine-based waste.

Step 1: Waste Identification & Segregation

• Action: Isolate 4-[(R)-methylsulfinyl]butan-1-amine into a dedicated "Non-Halogenated Organic Waste – Basic" stream.

• Causality: Keeping amine waste strictly separated from acidic or oxidizing chemical wastes prevents spontaneous exothermic acid-base reactions and ensures stability during temporary accumulation[1].

Step 2: Containment & Material Compatibility

• Action: Store the waste in High-Density Polyethylene (HDPE) carboys or amber glass bottles. Ensure the container has a secure, tight-fitting cap.

• Causality: Basic amines can slowly corrode certain metal containers over time. HDPE and glass offer superior chemical inertness, preventing structural degradation of the waste receptacle[1].

Step 3: Labeling & SAA Storage

• Action: Clearly label the container with the full chemical name, avoiding abbreviations. Mark the hazard classes as "Toxic, Basic Organic Amine, Contains Sulfur." Store in a designated Satellite Accumulation Area (SAA) with secondary containment.

• Causality: Accurate labeling prevents downstream mixing errors by EHS personnel and ensures compliance with hazard communication standards.

Step 4: Final Destruction via High-Temperature Incineration

• Action: Transfer the waste to a licensed hazardous waste disposal contractor. The required destruction method is high-temperature incineration (>1000°C) in a rotary kiln or liquid injection incinerator equipped with advanced flue gas scrubbers.

• Causality: The Environmental Protection Agency (EPA) designates high-temperature incineration as the Best Demonstrated Available Technology (BDAT) for organic hazardous wastes[3]. To mitigate the NOx and SOx gases generated by the amine and sulfinyl groups, the incinerator must be regulated under the Clean Air Act (CAA)[4] and utilize Selective Catalytic Reduction (SCR) for NOx and Flue Gas Desulfurization (FGD) for SOx[2].

Step-by-step operational workflow for compliant chemical waste disposal.

Quantitative Data & Waste Stream Compatibility

To facilitate rapid decision-making in the laboratory, the following table summarizes the physicochemical properties and waste compatibility matrix for 4-[(R)-methylsulfinyl]butan-1-amine.

Parameter	Specification / Instruction	Consequence of Non-Compliance
Chemical Formula	C₅H₁₃NOS	N/A
Primary Hazard Class	Irritant / Basic Organic / Environmental Hazard	N/A
Compatible Containers	HDPE, Amber Glass, PTFE-lined caps	Corrosion or leaching in incompatible metals
Compatible Waste Streams	Non-Halogenated Basic Organics, Aliphatic Amines	Safe, stable accumulation
Incompatible Streams	Acids, Halogenated Solvents, Strong Oxidizers	Exothermic boiling, toxic gas release, fire
Required Destruction	RCRA-permitted Incineration with FGD/SCR	Release of toxic NOx and SO₂ into atmosphere

Spill Response Workflow

In the event of an accidental spill during transfer or synthesis, execute the following protocol:

• Don PPE: Ensure chemical-resistant gloves (Nitrile or Neoprene), safety goggles, and a lab coat are worn to prevent skin and eye contact[1].

• Neutralization (Optional but Recommended): For small liquid spills, carefully apply a mild, solid neutralizing agent (e.g., sodium bisulfate or citric acid powder) to mitigate the amine's basicity before absorption.

• Absorption: Cover the spill with an inert, non-combustible absorbent material such as vermiculite or universal absorbent pads. Do not use sawdust, as the organic material may react if oxidizers are inadvertently present.

• Collection: Sweep the absorbed material into a compatible solid waste container, label as "Contaminated Spill Debris - Basic Amine," and submit for incineration.

References

• Collect and Recycle. "Amine Disposal For Businesses." Collect and Recycle, 18 Jul. 2024.[Link]

• Yin, J. N., et al. "Handling of Amine-Based Wastewater Produced During Carbon Capture." Journal of Environmental Informatics Letters, vol. 2, no. 2, 31 Dec. 2019, pp. 57-69.[Link]

• Cooper, Savannah. "Incinerating Hazardous Waste." Environmental Protection, 20 Apr. 2015.[Link]

• National Research Council (US) Committee on Health Effects of Waste Incineration. "Regulation Related to Waste Incineration." National Center for Biotechnology Information (NCBI), 2000.[Link]

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• 4. Regulation Related to Waste Incineration - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating the Safe Handling of 4-[(R)-methylsulfinyl]butan-1-amine: A Guide for Laboratory Professionals

For researchers at the forefront of drug discovery and development, the ability to handle novel chemical entities with confidence and precision is paramount. This guide provides essential safety and logistical information for 4-[(R)-methylsulfinyl]butan-1-amine, a bifunctional molecule combining a primary amine with a chiral sulfoxide. By understanding the inherent chemical properties and associated hazards, you can implement robust operational and disposal plans that ensure both personal safety and experimental integrity. This document moves beyond a simple checklist, offering a procedural and causal framework to empower your research.

Hazard Assessment: Understanding the Reactivity Profile

4-[(R)-methylsulfinyl]butan-1-amine possesses a dual-functionality that dictates its hazard profile. The primary aliphatic amine group renders the molecule basic and corrosive, while the sulfoxide group, analogous to Dimethyl Sulfoxide (DMSO), can enhance skin penetration.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard classifications for the closely related 4-methanesulfinylbutan-1-amine:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 1C): Causes severe skin burns and eye damage.[1]

• Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[2]

• Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[1]

This combination of hazards necessitates a stringent and multi-faceted approach to personal protection and handling.

Personal Protective Equipment (PPE): A Multi-Layered Defense

Given the corrosive nature and potential for skin absorption, a comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE, with explanations rooted in the compound's chemical properties.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with a chemical-resistant outer glove (e.g., Butyl rubber, Neoprene) over a standard nitrile inner glove.	The primary amine is corrosive. Sulfoxides can facilitate the transport of chemicals through the skin; therefore, a highly resistant outer glove is crucial.[3] Nitrile gloves alone offer insufficient protection against many chemicals.[3]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	The high risk of severe and irreversible eye damage from splashes of this corrosive compound necessitates both goggles and a face shield for maximum protection.[2]
Body Protection	A long-sleeved, knee-length laboratory coat made of a chemically resistant material (e.g., Nomex® or equivalent).	To protect against splashes and spills that could cause severe skin burns. The lab coat should be fully buttoned.
Footwear	Closed-toe, closed-heel shoes made of a non-porous material.	To protect feet from potential spills.
Respiratory Protection	To be used in a certified chemical fume hood. If there is a risk of aerosolization or if working outside a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.	The compound is classified as a respiratory irritant.[1] A fume hood provides the primary engineering control to minimize inhalation exposure.

Diagram: PPE Selection Workflow

Caption: Logical flow from hazard identification to appropriate PPE selection.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring reproducible experimental conditions.

Preparation:

• Designate a Workspace: All handling of 4-[(R)-methylsulfinyl]butan-1-amine should occur within a certified chemical fume hood.

• Assemble Materials: Before introducing the compound, ensure all necessary equipment (glassware, spatulas, pipettes, etc.) and waste containers are inside the fume hood.

• Don PPE: Put on all required PPE as outlined in the table above before opening the primary container.

Handling:

• Weighing: If weighing the compound, do so in the fume hood. Use a tared, sealed container to minimize the risk of generating dust or vapors.

• Dissolving: When preparing solutions, add the compound slowly and in small portions to the solvent to control any potential exothermic reactions.

• Transfers: Use appropriate tools (e.g., pipette, cannula) for liquid transfers to prevent splashes.

Post-Handling:

• Decontamination: Thoroughly clean all surfaces and equipment that came into contact with the compound using a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Doffing PPE: Remove PPE in the correct order (gloves first, then face shield, goggles, and lab coat) to avoid cross-contamination. Wash hands thoroughly after removing all PPE.

Disposal Plan: Managing the Waste Stream

Proper segregation and treatment of waste are critical for laboratory safety and environmental compliance. All waste generated from handling 4-[(R)-methylsulfinyl]butan-1-amine must be treated as hazardous waste.

Waste Segregation:

• Solid Waste: Contaminated consumables such as gloves, pipette tips, and weighing paper should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

In-Lab Neutralization of Dilute Aqueous Amine Waste (for small quantities only): The basicity of the amine group allows for neutralization as a potential pre-treatment step for dilute aqueous waste streams. This should only be performed by trained personnel.

!CAUTION! Neutralization is an exothermic reaction. Perform this procedure in a fume hood, behind a safety shield, and in an ice bath to control the temperature.[4]

• Dilution: Ensure the amine concentration is low (<5%). If necessary, dilute with cold water.

• Cooling: Place the waste container in an ice bath.

• Slow Addition of Acid: While stirring, slowly add a dilute acid (e.g., 1M hydrochloric acid or citric acid) dropwise.[5]

• Monitor pH: Continuously monitor the pH of the solution. The target pH is between 6 and 8.

• Final Disposal: Once neutralized, the solution should still be collected in a hazardous waste container for disposal through your institution's Environmental Health and Safety (EHS) office. Do not pour down the drain unless explicitly permitted by your local regulations for neutralized amine solutions.

Disposal of Sulfoxide-Containing Waste: The sulfoxide moiety is relatively stable. Chemical degradation often requires strong oxidizing conditions (e.g., Fenton's reagent) or specialized biological treatment, which are not typically feasible in a standard research lab.[6][7] Therefore, the primary disposal route is collection and incineration by a licensed hazardous waste management company.

Diagram: Waste Disposal Decision Tree

Caption: Decision-making process for the safe disposal of waste.

By integrating these safety and handling protocols into your daily workflow, you can confidently and responsibly advance your research while maintaining the highest standards of laboratory safety. Always consult your institution's specific safety guidelines and your designated EHS officer for any additional requirements.

References

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• Chuang, Y. C., et al. (2011). Degradation of dimethyl-sulfoxide-containing wastewater using airlift bioreactor by polyvinyl-alcohol-immobilized cell beads. Bioresource Technology, 102(10), 5609-5616. [Link]

• GMP Plastics. Neutralizing Chemical Spills in the Lab. [Link]

• Indiana University. In-Lab Disposal Methods: Waste Management Guide. [Link]

• University of British Columbia. In-Laboratory Treatment of Chemical Waste. [Link]

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